MS21570

Core Science & Biosynthesis

MS21570: A Technical Guide to its Mechanism of Action as a GPR171 Antagonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core mechanism of action of MS21570, a selective antagonist of the G protein-coupled receptor 171 (GPR171). The content herein summarizes key quantitative data, details experimental protocols, and visualizes the associated signaling pathways and workflows to facilitate a comprehensive understanding for research and drug development applications.

Core Mechanism of Action

MS21570 functions as a selective antagonist of GPR171, a receptor for the endogenous neuropeptide BigLEN.[1][2][3][4][5] GPR171 is coupled to inhibitory Gαi/o proteins.[6] The binding of an agonist, such as BigLEN, to GPR171 initiates a signaling cascade that inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels and subsequent hyperpolarization of neurons.[3] MS21570 exerts its effect by blocking the binding of BigLEN to GPR171, thereby preventing this downstream signaling.[3][5] This antagonistic action has been shown to modulate anxiety-like behaviors and fear conditioning.[1][3][5][7]

Caption: GPR171 signaling cascade and the inhibitory action of MS21570.

Quantitative Data Summary

The following tables provide a consolidated view of the quantitative data associated with MS21570's activity.

Table 1: In Vitro Characterization of MS21570

Parameter	Value	Description
IC50	220 nM	Concentration of MS21570 required to inhibit 50% of GPR171 activity in response to an agonist.[1][2][4]

Table 2: In Vivo Administration and Behavioral Effects of MS21570

Behavioral Assay	Animal Model	Dosage	Route	Key Finding
Elevated Plus Maze	Mouse	5 mg/kg	i.p.	Increased time spent in open arms, suggesting an anxiolytic effect.[1][8]
Fear Conditioning	Mouse	5 mg/kg	i.p.	Significantly attenuated freezing behavior 24 hours after conditioning, indicating an effect on fear memory consolidation.[1][8]
Feeding Behavior	AgRP-IRES-Cre mice with DREADD in arcuate nucleus	3.5 mg/kg	i.p.	Attenuated the increase in food intake induced by CNO (clozapine N-oxide).[1][8]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are outlined below.

GPR171 Antagonist Activity Assay (cAMP Assay)

This protocol describes a competitive assay to determine the IC50 of MS21570.

• Cell Preparation:

  • HEK293 cells stably expressing GPR171 are cultured to ~80% confluency.

  • Cells are harvested, centrifuged, and resuspended in stimulation buffer.

• Assay Protocol:

  • A serial dilution of MS21570 is prepared.

  • The cell suspension is added to a 384-well plate.

  • The MS21570 dilutions are added to the wells.

  • An EC80 concentration of a GPR171 agonist (e.g., BigLEN) is added to all wells except the negative control.

  • The plate is incubated to allow for cAMP production.

  • Cell lysis and cAMP detection are performed using a suitable assay kit (e.g., HTRF-based).

• Data Analysis:

  • The luminescence or fluorescence signal is measured.

  • A standard curve is used to convert the signal to cAMP concentration.

  • The IC50 is calculated by plotting the percent inhibition against the log concentration of MS21570.

Caption: Experimental workflow for determining the IC50 of MS21570.

Elevated Plus Maze Protocol

This protocol is used to assess anxiety-like behavior in rodents.[9][10][11][12][13]

• Acclimation: Mice are habituated to the testing room for at least 60 minutes prior to the experiment.

• Drug Administration: Mice are administered MS21570 (5 mg/kg, i.p.) or vehicle 15 minutes before the test.[8]

• Test Procedure:

  • Each mouse is placed in the center of the elevated plus maze, facing an open arm.

  • The mouse is allowed to freely explore the maze for 5 minutes.

  • Behavior is recorded via an overhead video camera.

• Data Analysis:

  • The time spent in the open and closed arms is quantified using tracking software.

  • Anxiolytic effects are indicated by a significant increase in the percentage of time spent in the open arms.

Contextual Fear Conditioning Protocol

This protocol assesses the impact of MS21570 on the consolidation of fear memory.[3][5][7][14]

• Day 1: Conditioning

  • Mice are placed in a conditioning chamber.

  • After a 2-minute acclimation period, a 2-second, 0.6 mA foot shock is delivered.[3]

  • Mice remain in the chamber for an additional 2 minutes.

  • MS21570 (5 mg/kg, i.p.) is administered 15 minutes before and immediately following the conditioning session.[8]

• Day 2: Contextual Fear Test

  • 24 hours after conditioning, mice are returned to the same chamber for 5 minutes without any shock.

  • Freezing behavior (immobility except for respiration) is measured.

• Data Analysis:

  • The percentage of time spent freezing is calculated.

  • A reduction in freezing time in the MS21570-treated group compared to the vehicle group suggests an impairment in the consolidation of contextual fear memory.

Caption: Logical relationship between MS21570, its mechanism, and behavioral outcomes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mice lacking proSAAS display alterations in emotion, consummatory behavior and circadian entrainment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Elevated plus maze protocol [protocols.io]
• 10. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 11. mmpc.org [mmpc.org]
• 12. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fear Conditioning Protocol - IMPReSS [web.mousephenotype.org]

GPR171: A Comprehensive Technical Guide to its Core Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

G protein-coupled receptor 171 (GPR171) is a Class A rhodopsin-like GPCR that has emerged as a significant therapeutic target due to its diverse physiological roles. Initially an orphan receptor, it was deorphanized with the discovery of its endogenous ligand, the neuropeptide BigLEN, a cleavage product of the proSAAS protein.[1][2] GPR171 is implicated in a wide array of biological processes, including the regulation of feeding and metabolism, pain perception, and immune responses.[3][4] This in-depth guide provides a technical overview of the core functions of GPR171, its signaling mechanisms, pharmacology, and detailed methodologies for its study.

Core Function and Biological Roles

GPR171's primary function is to act as a receptor for the 16-amino acid neuropeptide BigLEN.[2][5] The interaction is highly specific, with the C-terminal four amino acids of BigLEN being sufficient for receptor binding and activation.[6] GPR171 couples to inhibitory Gαi/o proteins, and its activation leads to the suppression of adenylyl cyclase activity and a consequent reduction in intracellular cyclic AMP (cAMP) levels.[7][8] This fundamental signaling mechanism underlies its diverse physiological effects.

1. Feeding and Metabolism: The BigLEN-GPR171 system is a key regulator of energy homeostasis.[7] Expressed in hypothalamic nuclei crucial for appetite control, GPR171 activation has been demonstrated to increase food intake and body weight in murine models.[2][9] Conversely, shRNA-mediated knockdown of GPR171 in the hypothalamus results in a significant decrease in feeding behavior, highlighting it as a potential target for anti-obesity therapeutics.[6]

2. Pain Modulation: GPR171 and its ligand, BigLEN, are expressed in key brain regions of the descending pain modulatory pathway, including the periaqueductal gray.[3] Preclinical studies have shown that GPR171 agonists possess antinociceptive properties in models of chronic inflammatory and neuropathic pain.[3][10] Notably, these analgesic effects can exhibit sexual dimorphism, a critical consideration for drug development.[3]

3. Immune Regulation: A more recent and exciting discovery is the role of GPR171 as an immune checkpoint receptor.[4][11] GPR171 is expressed on T-cells, and its expression is upregulated upon antigen stimulation.[4][12] Activation of GPR171 by BigLEN suppresses T-cell receptor (TCR)-mediated signaling pathways and inhibits T-cell proliferation.[4][11] This positions GPR171 as a novel target for cancer immunotherapy, with the potential to enhance anti-tumor immune responses by blocking its inhibitory function.[4][11]

Quantitative Data Presentation: Pharmacology of GPR171

The study of GPR171 has been facilitated by the availability of its endogenous ligand and synthetic pharmacological tools.

Compound	Type	Affinity/Potency	Reference(s)
BigLEN (mouse)	Endogenous Agonist	Kd: ~0.5 nM	[13]
BigLEN (rat)	Endogenous Agonist	EC50: 1.6 nM	[13]
MS15203	Synthetic Agonist	Potent and selective	[13]
MS21570	Synthetic Antagonist	IC50: 220 nM	[13]

GPR171 Signaling Pathway

The canonical signaling pathway for GPR171 involves its interaction with Gαi/o proteins upon agonist binding. This interaction leads to the inhibition of adenylyl cyclase, which in turn reduces the conversion of ATP to cAMP. The resulting decrease in intracellular cAMP levels modulates the activity of downstream effectors such as Protein Kinase A (PKA) and Exchange Protein directly activated by cAMP (EPAC), leading to the observed physiological responses.

Caption: Canonical GPR171 Signaling Pathway.

Detailed Experimental Protocols

Ligand Binding Assay

This protocol is fundamental for characterizing the affinity of ligands for GPR171.

Methodology:

• Membrane Preparation: Homogenize GPR171-expressing cells (e.g., transfected CHO or HEK293 cells) or tissues (e.g., mouse hypothalamus) in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors). Centrifuge at low speed to remove nuclei and debris, then centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes. Resuspend the membrane pellet in an appropriate assay buffer.[5]

• Radioligand Binding: Use a radiolabeled form of BigLEN, such as [125I]Tyr-BigLEN.[5]

• Saturation Binding: Incubate a fixed amount of membrane protein with increasing concentrations of the radioligand in a final volume of binding buffer.

• Competition Binding: Incubate the membrane protein with a fixed concentration of radioligand (typically at or below its Kd) and a range of concentrations of the unlabeled competitor ligand.[5]

• Incubation: Incubate the reactions at a controlled temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Termination and Separation: Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/C) pre-soaked in a suitable buffer. Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis: Analyze saturation binding data using nonlinear regression to determine the Kd (dissociation constant) and Bmax (maximum number of binding sites). Analyze competition binding data to determine the IC50 (half-maximal inhibitory concentration), which can be converted to a Ki (inhibitory constant) using the Cheng-Prusoff equation.

Caption: Workflow for GPR171 Ligand Binding Assay.

Functional Assay: cAMP Measurement

This assay quantifies the functional consequence of GPR171 activation on its primary signaling pathway.

Methodology:

• Cell Culture: Plate GPR171-expressing cells in a suitable multi-well plate and allow them to adhere.

• Pre-treatment: Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor, such as 3-isobutyl-1-methylxanthine (B1674149) (IBMX), to prevent the degradation of cAMP.

• Stimulation: Add a GPR171 agonist at various concentrations, followed by stimulation of adenylyl cyclase with forskolin.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as a competitive ELISA, a TR-FRET-based assay, or a luciferase-based reporter assay (e.g., GloSensor).[1][3][14]

• Data Analysis: Plot the cAMP levels against the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 or IC50 of the agonist's inhibitory effect on forskolin-stimulated cAMP production.

Functional Assay: ERK1/2 Phosphorylation

This Western blot-based assay assesses the activation of the MAPK signaling pathway downstream of GPR171.

Methodology:

• Cell Culture and Serum Starvation: Plate GPR171-expressing cells and serum-starve them for several hours to reduce basal ERK1/2 phosphorylation.[7]

• Agonist Stimulation: Treat the cells with the GPR171 agonist for various time points.

• Cell Lysis: Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane in a solution containing non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2).[7]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the chemiluminescent signal using an appropriate substrate and imaging system.

• Normalization: Strip the membrane and re-probe with a primary antibody against total ERK1/2 to ensure equal protein loading.[7]

• Densitometry Analysis: Quantify the band intensities for p-ERK1/2 and total ERK1/2. Express the results as a ratio of p-ERK1/2 to total ERK1/2.

In Vivo Assay: Mouse Feeding Behavior

This protocol evaluates the effect of GPR171 modulation on food intake in a preclinical model.

Methodology:

• Animal Acclimation: House male C57BL/6J mice individually and acclimate them to the experimental conditions.

• Fasting: Fast the mice for a predetermined period (e.g., 16 hours) with free access to water.[15]

• Drug Administration: Administer the test compound (GPR171 agonist or antagonist) or vehicle via the desired route (e.g., intraperitoneal injection).[15]

• Re-feeding and Measurement: Immediately after administration, provide a pre-weighed amount of standard chow. Measure the amount of food consumed at various time points (e.g., 1, 2, 4, 8, and 24 hours).[15]

• Body Weight: Record the body weight of the animals before fasting, before drug administration, and at the end of the experiment.

• Data Analysis: Analyze the cumulative food intake and change in body weight between the different treatment groups using appropriate statistical tests.

References

• 1. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. repository.ias.ac.in [repository.ias.ac.in]
• 8. A small molecule ligand for the novel pain target, GPR171, produces minimal reward in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Frontiers | A novel immunohistochemical protocol for paraffin embedded tissue sections using free-floating techniques [frontiersin.org]
• 11. The GPR171 pathway suppresses T cell activation and limits antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Biology - College of Arts & Sciences | USU [artsci.usu.edu]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. GPR171 Activation Modulates Nociceptor Functions, Alleviating Pathologic Pain - PMC [pmc.ncbi.nlm.nih.gov]

The BigLEN-GPR171 Signaling Pathway: A Technical Guide for Researchers

An In-depth Examination of a Novel Neuropeptidergic System in Physiology and Disease

Abstract

The G protein-coupled receptor 171 (GPR171) and its endogenous ligand, the neuropeptide BigLEN, represent a recently deorphanized signaling system with significant implications across a spectrum of physiological processes. Initially identified for its role in regulating feeding and metabolism, the BigLEN-GPR171 pathway is now recognized as a modulator of anxiety, pain, and immune responses. This technical guide provides a comprehensive overview of the core components, signaling mechanisms, and physiological functions of this pathway. Detailed experimental protocols for key assays and a summary of quantitative pharmacological data are presented to facilitate further research and therapeutic development targeting this novel system.

Introduction

G protein-coupled receptors (GPCRs) are the largest family of cell surface receptors and are prominent drug targets. The identification of novel ligand-receptor pairings, or "deorphanization," opens new avenues for understanding physiological regulation and developing targeted therapeutics. The discovery of BigLEN as the endogenous ligand for GPR171 has unveiled a new player in neuroendocrine and immune signaling.[1] BigLEN is a 16-amino acid neuropeptide derived from the proSAAS precursor protein.[2] GPR171, its cognate receptor, is a class A GPCR that couples primarily to inhibitory Gαi/o proteins.[1][3] This guide will delve into the molecular mechanics of BigLEN-GPR171 signaling and provide the necessary technical information for its investigation.

The Core Signaling Pathway

The interaction of BigLEN with GPR171 initiates a cascade of intracellular events primarily mediated by the Gαi/o subunit of the heterotrimeric G protein. Upon activation, the Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3][4] Downstream of G protein activation, the BigLEN-GPR171 pathway has been shown to influence other signaling molecules, including the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2) and the mobilization of intracellular calcium.[1][5]

BigLEN-GPR171 Signaling Pathway

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for the interaction of ligands with GPR171.

Table 1: Endogenous Ligand (BigLEN) Parameters

Parameter	Value	Assay System	Reference
Binding Affinity (Kd)	~0.5 nM	[¹²⁵I]Tyr-BigLEN binding in rat hypothalamic membranes	[1]
Functional Potency (EC₅₀)	76 nM	[³⁵S]GTPγS binding in rat hypothalamic membranes	[1]

Table 2: Pharmacological Tool Compounds

Compound	Type	Parameter	Value	Assay System	Reference
MS0015203	Agonist	EC₅₀	Not explicitly stated, but produces a response comparable to BigLEN	Ca²⁺ mobilization in CHO cells expressing GPR171	[6]
MS21570	Antagonist	IC₅₀	220 nM	Inhibition of BigLEN-mediated [³⁵S]GTPγS binding	[7][8]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the BigLEN-GPR171 signaling pathway.

Radioligand Binding Assay ([¹²⁵I]Tyr-BigLEN)

This protocol is for determining the binding affinity (Kd) and density of GPR171 receptors (Bmax) in a given tissue or cell preparation.

Radioligand Binding Assay Workflow

Materials:

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.

• Radioligand: [¹²⁵I]Tyr-BigLEN.

• Unlabeled Ligand: Synthetic BigLEN peptide.

• Membrane Preparation: Homogenized tissue (e.g., hypothalamus) or cell membranes from cells overexpressing GPR171.

• GF/C filter mats pre-soaked in 0.3% polyethyleneimine (PEI).

• 96-well filter plates.

• Scintillation fluid.

• Gamma counter.

Procedure:

• Membrane Preparation: Homogenize tissue or cells in ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA with protease inhibitors). Centrifuge at low speed to remove debris, then centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet membranes. Resuspend the pellet in binding buffer. Determine protein concentration using a BCA or Bradford assay.

• Assay Setup: In a 96-well plate, set up the following reactions in a final volume of 250 µL:

  • Total Binding: 150 µL membrane suspension (e.g., 50-120 µg protein for tissue), 50 µL of varying concentrations of [¹²⁵I]Tyr-BigLEN, and 50 µL of binding buffer.

  • Non-specific Binding: 150 µL membrane suspension, 50 µL of varying concentrations of [¹²⁵I]Tyr-BigLEN, and 50 µL of a high concentration of unlabeled BigLEN (e.g., 10 µM).

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation.

• Filtration: Terminate the incubation by rapid vacuum filtration through the pre-soaked GF/C filter mats using a cell harvester. Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Counting: Dry the filters, add scintillation fluid, and count the radioactivity using a gamma counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Analyze the data using non-linear regression (one-site binding hyperbola) to determine the Kd and Bmax values.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins by an agonist, providing a measure of receptor efficacy.

Materials:

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• [³⁵S]GTPγS.

• Unlabeled GTPγS.

• GDP.

• Agonist: BigLEN or other test compounds.

• Membrane Preparation: As described in section 4.1.

• 96-well filter plates (GF/B).

• Scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, add the following in order:

  • 25 µL of assay buffer or unlabeled GTPγS (for non-specific binding, final concentration 10 µM).

  • 25 µL of agonist dilution.

  • 50 µL of membrane suspension (e.g., 10-20 µg protein).

  • 50 µL of GDP (final concentration 10-100 µM).

• Pre-incubation: Incubate the plate at 30°C for 15 minutes.

• Reaction Initiation: Add 50 µL of [³⁵S]GTPγS (final concentration 0.05-0.1 nM) to each well.

• Incubation: Incubate at 30°C for 60 minutes with gentle shaking.

• Filtration: Terminate the reaction by rapid filtration through GF/B filter plates. Wash with ice-cold wash buffer.

• Counting: Dry the filter plate, add scintillation fluid, and count using a scintillation counter.

• Data Analysis: Subtract non-specific binding from all other values. Plot the specific binding against the logarithm of the agonist concentration and fit to a sigmoidal dose-response curve to determine the EC₅₀ and Emax.

Intracellular Calcium Mobilization Assay

This assay measures changes in intracellular calcium concentration upon receptor activation, typically in a heterologous expression system.

Calcium Mobilization Assay Workflow

Materials:

• Cell Line: CHO or HEK293 cells stably expressing GPR171 and a promiscuous G protein like Gα15/i3 to couple to the calcium signaling pathway.[8]

• Culture Medium: Appropriate for the cell line.

• Calcium-sensitive dye: Fluo-4 AM or Indo-1 AM.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Agonist: BigLEN or other test compounds.

• Fluorescence plate reader with an injection system.

Procedure:

• Cell Plating: Seed the GPR171-expressing cells into 96- or 384-well black-walled, clear-bottom plates and culture overnight.

• Dye Loading: Remove the culture medium and add the calcium-sensitive dye solution (e.g., Fluo-4 AM in assay buffer) to each well. Incubate at 37°C for 1 hour in the dark.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Measurement: Place the plate in the fluorescence plate reader. Establish a baseline fluorescence reading. Inject the agonist at various concentrations and immediately begin recording the fluorescence signal over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the agonist concentration to generate a dose-response curve and determine the EC₅₀.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay detects the phosphorylation of ERK1/2, a downstream signaling event of GPR171 activation.

Materials:

• Cell Line: Neuro2A cells (endogenously expressing GPR171) or other suitable cell lines.[1]

• Serum-free medium.

• Agonist: BigLEN or other test compounds.

• Lysis Buffer: RIPA buffer with protease and phosphatase inhibitors.

• Primary Antibodies: Anti-phospho-ERK1/2 and anti-total-ERK1/2.

• Secondary Antibody: HRP-conjugated anti-rabbit IgG.

• SDS-PAGE and Western blotting equipment and reagents.

• Chemiluminescence detection system.

Procedure:

• Cell Culture and Serum Starvation: Culture cells to near confluency. To reduce basal ERK phosphorylation, serum-starve the cells for 4-12 hours.

• Ligand Stimulation: Treat the cells with the agonist at various concentrations for a predetermined time (e.g., 5-15 minutes).

• Cell Lysis: Place the plate on ice, aspirate the medium, and add ice-cold lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of the lysates.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescence substrate.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total ERK1/2.

• Data Analysis: Quantify the band intensities using densitometry. Express the phospho-ERK1/2 signal as a ratio to the total ERK1/2 signal.

In Vivo GPR171 Knockdown using Lentiviral shRNA

This protocol allows for the investigation of the physiological role of GPR171 in a specific brain region or tissue in vivo.

Materials:

• Lentiviral vector containing an shRNA sequence targeting GPR171 and a control (scrambled) shRNA.

• Packaging plasmids.

• HEK293T cells for virus production.

• Stereotaxic surgery equipment.

• Experimental animals (e.g., mice).

Procedure:

• Lentivirus Production: Co-transfect HEK293T cells with the shRNA-expressing lentiviral vector and packaging plasmids. Harvest the virus-containing supernatant 48-72 hours post-transfection. Concentrate the virus by ultracentrifugation. Titer the virus to determine the viral particle concentration.

• Stereotaxic Injection: Anesthetize the experimental animal and secure it in a stereotaxic frame. Inject a small volume of the concentrated lentivirus (either GPR171 shRNA or control shRNA) into the target brain region (e.g., hypothalamus).

• Incubation Period: Allow several weeks for the shRNA to be expressed and for the GPR171 protein levels to be knocked down.

• Behavioral or Physiological Testing: Perform behavioral assays (e.g., feeding studies, anxiety tests) or physiological measurements to assess the effect of GPR171 knockdown.

• Verification of Knockdown: After the experiments, sacrifice the animals and collect the targeted tissue. Verify the knockdown of GPR171 expression by qPCR, Western blotting, or immunohistochemistry.

Physiological and Pathophysiological Roles

The BigLEN-GPR171 signaling pathway has been implicated in a variety of physiological and pathological processes:

• Feeding and Metabolism: The initial discovery of this pathway highlighted its role in the hypothalamus, where it is involved in the regulation of food intake and energy metabolism.[1]

• Anxiety and Fear: GPR171 is expressed in the basolateral amygdala, and modulation of its activity has been shown to affect anxiety-like behaviors and fear conditioning.[9][10]

• Pain Perception: GPR171 is involved in the modulation of pain signals, and GPR171 agonists have shown analgesic effects in preclinical models.[6][11]

• Immune System Regulation: GPR171 is expressed on T cells and acts as an immune checkpoint, suppressing T cell activation. This suggests a potential role in cancer immunotherapy.[12][13]

Conclusion and Future Directions

The deorphanization of GPR171 and the characterization of its signaling pathway have opened up a new field of research with significant therapeutic potential. The development of selective small-molecule agonists and antagonists for GPR171 will be crucial for further dissecting its physiological roles and for validating it as a drug target for a range of disorders, including obesity, anxiety, chronic pain, and cancer. The experimental protocols and quantitative data provided in this guide serve as a foundational resource for researchers dedicated to unraveling the complexities of the BigLEN-GPR171 signaling system.

References

• 1. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small molecule ligand for the novel pain target, GPR171, produces minimal reward in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resources.revvity.com [resources.revvity.com]
• 5. researchgate.net [researchgate.net]
• 6. Identification of a small-molecule ligand that activates the neuropeptide receptor GPR171 and increases food intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. rndsystems.com [rndsystems.com]
• 9. montanamolecular.com [montanamolecular.com]
• 10. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 11. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Using Lentiviral shRNA Delivery to Knock Down Proteins in Cultured Neurons and In Vivo | Springer Nature Experiments [experiments.springernature.com]

MS21570 as a GPR171 Antagonist: A Technical Guide for Researchers

Executive Summary

G-protein coupled receptor 171 (GPR171) and its endogenous neuropeptide ligand, BigLEN, represent a significant signaling system implicated in a diverse range of physiological processes, including feeding, metabolism, anxiety, pain modulation, and immune response.[1][2][3][4][5] As research into the therapeutic potential of targeting GPR171 intensifies, the need for selective pharmacological tools is paramount. MS21570 is a small molecule identified as a selective antagonist of GPR171.[6][7] This document provides an in-depth technical overview of MS21570, including its pharmacological profile, mechanism of action, and detailed experimental protocols for its characterization. It is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals investigating the GPR171/BigLEN axis.

Introduction to GPR171

GPR171, also known as H963, is a Class A (rhodopsin-like) G-protein coupled receptor (GPCR).[8] Its endogenous agonist was identified as BigLEN, a 16-amino acid neuropeptide derived from the proSAAS (proprotein convertase subtilisin/kexin type 1 inhibitor) precursor protein.[4][5][9] The GPR171 receptor is expressed in various tissues, with notable presence in the central nervous system—including the hypothalamus and basolateral amygdala—and on immune cells such as T cells.[1][2][5] This distribution aligns with its functional roles in regulating energy homeostasis, mood-related behaviors, and T-cell activation.[1][2][5]

GPR171 Signaling Pathway

GPR171 primarily couples to the inhibitory Gαi/o family of G-proteins.[4][5][10] Upon activation by its ligand, BigLEN, the Gαi/o subunit dissociates and inhibits the enzyme adenylyl cyclase. This action leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[10] Reduced cAMP levels subsequently impact the activity of downstream effectors like Protein Kinase A (PKA). Additionally, GPR171 signaling has been shown to modulate other pathways, including the MAPK/ERK pathway and the activity of ion channels, leading to effects such as neuronal hyperpolarization.[8] In T-cells, the GPR171 pathway suppresses T-cell receptor-mediated signaling, thereby limiting T-cell activation and proliferation.[1][8]

GPR171 Canonical Signaling Pathway.

MS21570: A GPR171 Antagonist

Chemical and Physical Properties

MS21570 is a small molecule antagonist designed for selectivity towards the GPR171 receptor. Its key properties are summarized below.

Property	Value	Reference
IUPAC Name	N-(4-sulfamoylphenyl)acetamide	N/A
Molecular Formula	C₁₀H₁₁N₃S₂
Molecular Weight	237.34 g/mol
CAS Number	65373-29-7
Purity	≥98%
Solubility	Soluble to 100 mM in DMSO and ethanol

Pharmacological Profile

The primary pharmacological characteristic of MS21570 is its ability to inhibit the function of the GPR171 receptor.

Assay Type	Parameter	Value	Reference
Functional Antagonism	IC₅₀	220 nM	[6][7]

Mechanism of Action

MS21570 functions by blocking the BigLEN-mediated activation of GPR171.[2][11] It is presumed to act as a competitive antagonist, occupying the ligand-binding pocket on the receptor, thereby preventing the endogenous agonist BigLEN from binding and initiating downstream signaling cascades. This blockade has been demonstrated in various functional assays, where MS21570 effectively inhibits BigLEN-induced effects such as G-protein activation ([³⁵S]GTPγS binding) and the hyperpolarization of basolateral amygdala pyramidal neurons.[2][12]

Antagonistic action of MS21570 at the GPR171 receptor.

Key Experimental Protocols & Findings

The characterization of MS21570 as a GPR171 antagonist involves a suite of in vitro, ex vivo, and in vivo assays.

In Vitro Assays

5.1.1 [³⁵S]GTPγS Binding Assay

This assay measures the activation of G-proteins following receptor stimulation. An antagonist will inhibit the agonist-stimulated binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits. MS21570 has been shown to inhibit BigLEN-mediated increases in [³⁵S]GTPγS binding.

• Objective: To quantify the inhibitory effect of MS21570 on BigLEN-induced GPR171-G-protein coupling.

• Methodology:

  • Membrane Preparation: Prepare cell membranes from a stable cell line expressing GPR171 (e.g., CHO-GPR171) or from tissues with high GPR171 expression (e.g., hypothalamus).

  • Reaction Mixture: In a 96-well plate, combine the prepared membranes with assay buffer containing GDP (to ensure G-proteins are in an inactive state).

  • Antagonist Incubation: Add varying concentrations of MS21570 and incubate to allow for receptor binding.

  • Agonist Stimulation: Add a fixed concentration of BigLEN (typically at its EC₈₀) to stimulate the receptor.

  • [³⁵S]GTPγS Addition: Add [³⁵S]GTPγS to the mixture and incubate to allow for its binding to activated Gα subunits.

  • Termination & Filtration: Stop the reaction by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the membrane-bound [³⁵S]GTPγS from the unbound.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of inhibition against the log concentration of MS21570 to determine the IC₅₀ value.

Workflow for a [³⁵S]GTPγS binding assay.

5.1.2 cAMP Accumulation Assay

Since GPR171 is Gαi/o-coupled, its activation by an agonist like BigLEN will inhibit adenylyl cyclase and decrease forskolin-stimulated cAMP levels. An antagonist like MS21570 will reverse this effect.

• Objective: To measure the ability of MS21570 to block BigLEN-mediated inhibition of cAMP production.

• Methodology:

  • Cell Culture: Plate GPR171-expressing cells in a suitable microplate format.

  • Pre-incubation: Pre-incubate the cells with varying concentrations of MS21570 in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulation: Add a GPR171 agonist (BigLEN) along with a direct adenylyl cyclase activator (e.g., forskolin).

  • Lysis & Detection: Lyse the cells and measure the intracellular cAMP concentration using a suitable detection method, such as HTRF (Homogeneous Time-Resolved Fluorescence), ELISA (Enzyme-Linked Immunosorbent Assay), or luciferase-based biosensors.[13][14]

  • Data Analysis: Calculate the concentration-dependent reversal of BigLEN's inhibitory effect by MS21570 to determine its IC₅₀.

5.1.3 ERK Phosphorylation Assay

GPR171 signaling can modulate the phosphorylation of Extracellular signal-Regulated Kinase (ERK).[8] An antagonist's effect can be quantified by its ability to block agonist-induced changes in ERK phosphorylation.

• Objective: To determine if MS21570 can block BigLEN-induced ERK phosphorylation.

• Methodology:

  • Cell Culture & Starvation: Culture GPR171-expressing cells and then serum-starve them to reduce basal ERK phosphorylation.[15]

  • Antagonist Treatment: Pre-treat cells with different concentrations of MS21570.

  • Agonist Stimulation: Stimulate the cells with BigLEN for a short period (typically 3-10 minutes).[16]

  • Lysis: Lyse the cells in a buffer containing phosphatase and protease inhibitors.

  • Detection: Measure the levels of phosphorylated ERK (p-ERK) and total ERK. This can be done via:

    • Western Blotting: Separate proteins by SDS-PAGE, transfer to a membrane, and probe with specific antibodies for p-ERK and total ERK.[17]

    • In-Cell Western / Plate-Based ELISA: Use antibody-based detection in a microplate format for higher throughput.[18][19]

  • Data Analysis: Normalize the p-ERK signal to the total ERK signal and determine the IC₅₀ of MS21570 for inhibiting the BigLEN response.

In Vivo & Ex Vivo Studies

MS21570 has been utilized in animal models to probe the physiological function of GPR171.

Study Type	Species	Dose / Route	Key Finding	Reference
Anxiety	Mouse	5 mg/kg, i.p.	Increased center time in open field test, suggesting anxiolytic effects.	[6]
Anxiety	Mouse	Intra-BLA injection	Increased open arm time on the elevated plus maze.	[2][6]
Fear Conditioning	Mouse	Intra-BLA injection	Attenuated freezing behavior measured 24 hours after conditioning.	[6]
Feeding	Mouse	3.5 mg/kg, i.p.	Attenuated DREADD-mediated increases in food intake.	[6]

5.2.1 Representative In Vivo Protocol: Elevated Plus Maze (EPM)

The EPM is a standard behavioral test for assessing anxiety-like behavior in rodents. Anxiolytic compounds typically increase the time spent in the open, unprotected arms of the maze.

• Objective: To assess the anxiolytic-like effects of MS21570.

• Methodology:

  • Apparatus: A plus-shaped maze raised from the floor, with two opposing arms open and two enclosed by high walls.

  • Animals: Use male C57BL/6J mice (8-12 weeks old).[6] Habituate animals to the testing room for at least 1 hour before the experiment.[6]

  • Drug Administration: Administer MS21570 (e.g., 5 mg/kg, i.p.) or vehicle (e.g., 6% DMSO in saline) 15 minutes prior to testing.[6] For central administration, stereotaxically implant cannulae over the basolateral amygdala (BLA) and microinject the compound 10 minutes prior to testing.[6]

  • Testing: Place the mouse in the center of the maze, facing an open arm. Allow the mouse to explore the maze for a set period (e.g., 5 minutes).

  • Data Acquisition: Record the session using a video camera for later analysis.

  • Analysis: Score the time spent in the open arms and closed arms, and the number of entries into each arm type. An increase in the time spent in or entries into the open arms is interpreted as an anxiolytic-like effect.

Applications in Research and Drug Development

MS21570 is an invaluable tool for elucidating the role of the GPR171/BigLEN system.

• Neuroscience: It can be used to investigate the role of GPR171 in anxiety, depression, fear, pain, and feeding behaviors.[2][3][20]

• Immunology & Oncology: Given that GPR171 acts as a T-cell checkpoint, MS21570 can be used to explore the potential of GPR171 blockade in enhancing anti-tumor immunity, potentially in combination with other immune checkpoint inhibitors.[1]

• Drug Discovery: As a validated antagonist, MS21570 serves as a reference compound for the screening and development of new GPR171-targeting therapeutics with improved pharmacokinetic and pharmacodynamic properties.

Conclusion

MS21570 is a selective and potent antagonist of the GPR171 receptor. With a well-defined in vitro pharmacological profile and demonstrated in vivo activity, it serves as a critical chemical probe for dissecting the complex biology of the GPR171/BigLEN signaling axis. The experimental protocols and data summarized in this guide provide a foundation for researchers to effectively utilize MS21570 in their studies and to further explore GPR171 as a promising therapeutic target in multiple disease areas.

References

• 1. The GPR171 pathway suppresses T cell activation and limits antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. uniprot.org [uniprot.org]
• 5. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. GPR171 - Wikipedia [en.wikipedia.org]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. β-arrestin–dependent ERK signaling reduces anxiety-like and conditioned fear-related behaviors in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor [frontiersin.org]
• 19. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Mice lacking proSAAS display alterations in emotion, consummatory behavior and circadian entrainment - PMC [pmc.ncbi.nlm.nih.gov]

discovery and characterization of MS21570

An extensive search for "MS21570" in scientific literature, patent databases, and clinical trial registries did not yield any specific information about a compound or molecule with this designation. This suggests that "MS21570" may be an internal research code that has not yet been publicly disclosed, a very recent discovery not yet in the public domain, or a possible typographical error.

Without any available data, it is not possible to provide the requested in-depth technical guide, including data tables, experimental protocols, and signaling pathway diagrams.

Researchers, scientists, and drug development professionals seeking information on a specific compound are encouraged to verify the designation and consult internal documentation or proprietary databases that may contain information not available in the public sphere. If "MS21570" is a different, publicly known molecule with a similar name, providing the correct identifier would allow for a comprehensive report to be generated.

The Role of G-Protein Coupled Receptor 171 (GPR171) in Anxiety and Fear: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

G-protein coupled receptor 171 (GPR171), an orphan receptor until its deorphanization as the receptor for the neuropeptide BigLEN, is emerging as a significant modulator of anxiety and fear-related behaviors.[1][2][3] Expressed in key brain regions associated with emotional processing, such as the basolateral amygdala (BLA), GPR171 represents a novel and promising target for the development of anxiolytic therapeutics.[1][4] This technical guide provides a comprehensive overview of the current understanding of GPR171's role in anxiety and fear, with a focus on quantitative data, detailed experimental protocols, and the underlying signaling pathways.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the role of GPR171 in anxiety and fear. These data highlight the effects of modulating GPR171 activity through pharmacological antagonism and genetic knockdown.

Table 1: Effects of GPR171 Antagonism on Anxiety-Like Behavior in the Elevated Plus Maze (EPM)

Treatment Group	Time in Open Arms (s)	Open Arm Entries (%)	Total Arm Entries	Reference
Vehicle	~100	~20	Not significantly different	[1]
MS0021570_1 (GPR171 antagonist) - Systemic (5 mg/kg, i.p.)	Increased	Increased	No significant change	[1]
MS0021570_1 (GPR171 antagonist) - Intra-BLA	Increased	Increased	No significant change	[1]
Control shRNA (intra-BLA)	~125	~25	Not significantly different	[1]
GPR171 shRNA (intra-BLA)	~225	~40	No significant change	[1]

Table 2: Effects of GPR171 Antagonism on Anxiety-Like Behavior in the Open Field Test (OFT)

Treatment Group	Time in Center (s)	Total Distance Traveled (cm)	Reference
Vehicle	~40	No significant difference	[1]
MS0021570_1 (GPR171 antagonist) - Systemic (5 mg/kg, i.p.)	~80	No significant difference	[1]
MS0015203 (GPR171 agonist) - Systemic (5 mg/kg, i.p.)	No significant change	No significant difference	[1]

Table 3: Effects of GPR171 Knockdown in the BLA on Contextual Fear Conditioning

Treatment Group	Freezing Time 24h post-shock (%)	Freezing Time 1 and 2 weeks post-shock (%)	Reference
Control shRNA	~50	~40-50	[1]
GPR171 shRNA	~30	~20-30	[1]

GPR171 Signaling Pathway

GPR171 is a Gαi/o-coupled receptor.[1] Upon binding of its endogenous ligand, BigLEN, GPR171 activation leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. In the basolateral amygdala, this signaling cascade results in the hyperpolarization of pyramidal neurons, thereby reducing their excitability.[1] This neuronal inhibition is a key mechanism through which GPR171 activation is thought to modulate anxiety and fear responses.

Caption: GPR171 signaling cascade in neurons.

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the role of GPR171 in anxiety and fear.

shRNA-Mediated Knockdown of GPR171 in the Basolateral Amygdala

This protocol describes the targeted knockdown of GPR171 expression in the BLA of mice using lentiviral vectors carrying short hairpin RNA (shRNA).

Materials:

• Lentiviral vector containing GPR171-targeting shRNA or a non-targeting control shRNA (e.g., pLKO.1 backbone).

• Stereotaxic apparatus.

• Nanoinjector system.

• Anesthesia (e.g., isoflurane).

• Adult male C57BL/6J mice.

Procedure:

• Anesthetize the mouse and secure it in the stereotaxic frame.

• Expose the skull and identify the coordinates for the BLA relative to bregma (e.g., AP: -1.5 mm, ML: ±3.3 mm, DV: -4.8 mm).

• Drill a small burr hole through the skull at the identified coordinates.

• Lower a microinjection cannula connected to the nanoinjector into the BLA.

• Infuse a specific volume (e.g., 0.5 µL) of the lentiviral solution (titer of ~1x10^9 viral particles/mL) at a slow, controlled rate (e.g., 0.1 µL/min).

• Leave the cannula in place for an additional 5-10 minutes to allow for diffusion and prevent backflow.

• Slowly retract the cannula, suture the incision, and allow the animal to recover.

• Allow sufficient time (e.g., 3-4 weeks) for shRNA expression and target protein knockdown before behavioral testing.

• Verify knockdown efficiency post-mortem via qPCR or Western blotting of BLA tissue.

Caption: Workflow for in-vivo shRNA knockdown.

Elevated Plus Maze (EPM) Test

The EPM is a widely used behavioral assay to assess anxiety-like behavior in rodents, based on their natural aversion to open and elevated spaces.[5][6][7][8]

Apparatus:

• A plus-shaped maze elevated from the floor (e.g., 50 cm).

• Two open arms (e.g., 30 x 5 cm) and two enclosed arms (e.g., 30 x 5 x 15 cm) arranged opposite to each other.

• A central platform (e.g., 5 x 5 cm).

• Video tracking system.

Procedure:

• Habituate the animal to the testing room for at least 30 minutes prior to the test.

• Place the mouse on the central platform of the maze, facing one of the open arms.

• Allow the mouse to freely explore the maze for a set duration (e.g., 5 minutes).

• Record the session using a video camera positioned above the maze.

• After the test, return the mouse to its home cage.

• Clean the maze thoroughly between animals with a 70% ethanol (B145695) solution to eliminate olfactory cues.

• Analyze the video recordings to quantify the time spent in and the number of entries into the open and closed arms. An increase in the proportion of time spent and entries into the open arms is indicative of an anxiolytic effect.

Contextual Fear Conditioning

This paradigm assesses fear-associated learning and memory by pairing a neutral context (the conditioning chamber) with an aversive stimulus (a mild footshock).[9][10]

Apparatus:

• A conditioning chamber with a grid floor capable of delivering a mild electric shock.

• A sound-attenuating outer chamber.

• A video camera to record the animal's behavior.

• Software to control the presentation of stimuli and record freezing behavior.

Procedure: Day 1: Training (Conditioning)

• Place the mouse in the conditioning chamber and allow it to explore for a baseline period (e.g., 2 minutes).

• Present a conditioned stimulus (CS), such as a tone, which is co-terminated with an unconditioned stimulus (US), a mild footshock (e.g., 0.5-0.7 mA for 1-2 seconds). This pairing can be repeated multiple times with an inter-trial interval.

• After the last pairing, leave the mouse in the chamber for a short period (e.g., 30-60 seconds) before returning it to its home cage.

Day 2: Contextual Fear Test

• Place the mouse back into the same conditioning chamber used for training.

• Do not present the CS or the US.

• Record the animal's behavior for a set duration (e.g., 5 minutes).

• Quantify the amount of time the mouse spends "freezing" (complete immobility except for respiratory movements), which is the primary measure of fear memory. A reduction in freezing time indicates a deficit in fear memory or an anxiolytic-like effect.

Ligand Binding Assay

This assay is used to determine the binding affinity of ligands to GPR171.

Materials:

• Cell membranes expressing GPR171 (e.g., from transfected CHO cells or brain tissue).

• Radiolabeled BigLEN (e.g., [¹²⁵I]Tyr-BigLEN).

• Unlabeled competitor ligands (e.g., BigLEN, MS0021570_1).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA, pH 7.4).

• Glass fiber filters.

• Filtration manifold.

• Scintillation counter.

Procedure:

• In a 96-well plate, incubate the GPR171-expressing membranes with a fixed concentration of radiolabeled BigLEN and varying concentrations of the unlabeled competitor ligand.

• Incubate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a filtration manifold. This separates bound from free radioligand.

• Wash the filters rapidly with ice-cold wash buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Analyze the data using non-linear regression to determine the IC₅₀ (the concentration of competitor that inhibits 50% of specific binding) and subsequently calculate the Ki (inhibitory constant) for the competitor ligand.

GTPγS Binding Assay for Gαi/o Coupling

This functional assay measures the activation of Gαi/o proteins following agonist stimulation of GPR171.

Materials:

• Cell membranes expressing GPR171.

• [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

• GDP.

• GPR171 agonist (e.g., BigLEN, MS0015203).

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

• Scintillation proximity assay (SPA) beads or filtration apparatus.

• Scintillation counter.

Procedure:

• Pre-incubate the GPR171-expressing membranes with the GPR171 agonist at various concentrations.

• Add GDP to the reaction mixture.

• Initiate the binding reaction by adding [³⁵S]GTPγS.

• Incubate for a specific time at a controlled temperature (e.g., 30°C for 60 minutes) to allow for the exchange of GDP for [³⁵S]GTPγS on the Gαi/o subunit.

• Terminate the reaction. If using a filtration assay, rapidly filter the mixture and wash the filters. If using an SPA, the beads will be in proximity to the bound [³⁵S]GTPγS, and no separation step is needed.

• Quantify the amount of bound [³⁵S]GTPγS using a scintillation counter.

• An increase in [³⁵S]GTPγS binding in the presence of an agonist indicates Gαi/o protein activation.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to record the electrical activity of individual neurons and assess the effect of GPR171 activation on their membrane potential and excitability.

Materials:

• Vibratome for slicing fresh brain tissue.

• Acute brain slices containing the BLA.

• Artificial cerebrospinal fluid (aCSF) continuously bubbled with 95% O₂ / 5% CO₂.

• Glass micropipettes for recording.

• Micromanipulator.

• Amplifier and data acquisition system.

• Internal solution for the recording pipette (e.g., containing K-gluconate, KCl, HEPES, Mg-ATP, Na-GTP).

• GPR171 agonist (e.g., BigLEN).

Procedure:

• Prepare acute coronal brain slices (e.g., 300 µm thick) containing the BLA from a mouse.

• Transfer the slices to a recording chamber continuously perfused with oxygenated aCSF.

• Under a microscope, identify pyramidal neurons in the BLA.

• Approach a neuron with a glass micropipette filled with internal solution and form a high-resistance seal (giga-seal) with the cell membrane.

• Rupture the membrane patch to achieve the whole-cell configuration.

• In current-clamp mode, record the baseline resting membrane potential and firing properties of the neuron.

• Bath-apply the GPR171 agonist and record the change in membrane potential. A hyperpolarization of the membrane potential is indicative of an inhibitory effect.

• In voltage-clamp mode, the effect of the agonist on specific ion currents can be investigated.

Conclusion and Future Directions

The evidence strongly suggests that the BigLEN-GPR171 system in the basolateral amygdala is a critical regulator of anxiety and fear.[1][2] Antagonism or knockdown of GPR171 produces clear anxiolytic effects and attenuates fear memory.[1] The underlying mechanism involves Gαi/o-mediated hyperpolarization of pyramidal neurons, leading to reduced neuronal excitability in a key brain region for emotional processing.[1]

These findings position GPR171 as a compelling target for the development of novel anxiolytic drugs. Future research should focus on:

• Developing and characterizing more potent and selective small-molecule modulators of GPR171.

• Investigating the role of GPR171 in other brain regions involved in anxiety and fear, such as the prefrontal cortex and hippocampus.

• Exploring the therapeutic potential of GPR171 modulators in preclinical models of anxiety disorders, such as generalized anxiety disorder and post-traumatic stress disorder.

• Elucidating the downstream signaling pathways and ion channels that are modulated by GPR171 activation.

A deeper understanding of the GPR171 system will undoubtedly pave the way for innovative therapeutic strategies for the treatment of anxiety and fear-related disorders.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Whole Cell Patch Clamp Protocol [protocols.io]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to MS21570 for Studying Neuropeptide Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS21570 (also documented as MS0021570_1) is a selective antagonist of the G protein-coupled receptor 171 (GPR171).[1] GPR171 is the receptor for the neuropeptide BigLEN, a product of the proSAAS gene, which is abundantly expressed in the nervous system.[2][3] The BigLEN-GPR171 signaling system has been implicated in the regulation of various physiological processes, including anxiety, fear, and feeding behaviors.[1][3][4] MS21570 serves as a critical pharmacological tool to investigate the physiological and pathological roles of this neuropeptide system. This guide provides a comprehensive overview of MS21570, including its mechanism of action, quantitative data, and detailed experimental protocols for its use in studying neuropeptide systems.

Core Data Presentation

Quantitative Data for MS21570

Parameter	Value	Description	Source
Target	GPR171	G protein-coupled receptor 171	[1]
Compound Type	Antagonist	Inhibits the action of the endogenous ligand	[1]
IC₅₀	220 nM	Half maximal inhibitory concentration against GPR171	[1]
In Vivo Dosage (Systemic)	5 mg/kg (i.p.)	Intraperitoneal injection in mice for behavioral studies	[1]
In Vivo Dosage (Intra-BLA)	Not specified	Direct microinjection into the basolateral amygdala	[1]

Mechanism of Action

MS21570 exerts its effects by competitively blocking the binding of the endogenous ligand, BigLEN, to the GPR171 receptor. This antagonism has been demonstrated to inhibit downstream signaling pathways activated by BigLEN. Specifically, MS21570 blocks BigLEN-mediated effects such as the hyperpolarization of pyramidal neurons in the basolateral amygdala (BLA) and the increase in [³⁵S]GTPγS binding in hypothalamic membranes.

Signaling Pathway of GPR171 Antagonism by MS21570

Caption: GPR171 signaling and its inhibition by MS21570.

Experimental Protocols

In Vitro Assays

1. Radioligand Binding Assay (Competitive)

This protocol is a generalized procedure to determine the binding affinity (IC₅₀) of MS21570 for GPR171.

• Materials:

  • Cell membranes prepared from cells overexpressing GPR171.

  • Radiolabeled BigLEN (e.g., [¹²⁵I]Tyr-BigLEN).

  • MS21570.

  • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA, pH 7.4).

  • Wash buffer (e.g., 50 mM Tris-HCl, 500 mM NaCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • In a 96-well plate, add increasing concentrations of MS21570.

  • Add a constant concentration of radiolabeled BigLEN to each well.

  • Add cell membranes expressing GPR171 to initiate the binding reaction.

  • Incubate at room temperature for a specified time (e.g., 90 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Non-specific binding is determined in the presence of a high concentration of unlabeled BigLEN.

  • Calculate the specific binding at each concentration of MS21570 and determine the IC₅₀ value by non-linear regression analysis.

2. cAMP Functional Assay

This protocol outlines a method to assess the antagonistic effect of MS21570 on GPR171-mediated inhibition of cAMP production.

• Materials:

  • Cells co-expressing GPR171 and a reporter system (e.g., CRE-luciferase) or a commercial cAMP assay kit.

  • BigLEN.

  • MS21570.

  • Forskolin (or another adenylyl cyclase activator).

  • Cell culture medium.

  • Lysis buffer.

• Procedure:

  • Plate cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of MS21570 for a defined period (e.g., 15-30 minutes).

  • Stimulate the cells with a fixed concentration of BigLEN in the presence of forskolin. Forskolin is used to elevate basal cAMP levels, allowing for the detection of inhibition.

  • Incubate for a specified time (e.g., 30 minutes).

  • Lyse the cells to release intracellular cAMP.

  • Measure the cAMP levels using a commercial ELISA, HTRF, or bioluminescence-based assay kit according to the manufacturer's instructions.

  • Plot the cAMP concentration against the concentration of MS21570 to determine its inhibitory effect.

Ex Vivo Electrophysiology

Whole-Cell Patch-Clamp Recordings in Brain Slices

This protocol describes how to measure the effect of MS21570 on the BigLEN-induced hyperpolarization of neurons in the basolateral amygdala (BLA).

• Materials:

  • Acute brain slices containing the BLA from rodents.

  • Artificial cerebrospinal fluid (aCSF), continuously bubbled with 95% O₂ / 5% CO₂.

  • Internal solution for the patch pipette (e.g., K-gluconate based).

  • BigLEN.

  • MS21570.

  • Patch-clamp amplifier and data acquisition system.

• Procedure:

  • Prepare acute coronal brain slices (250-300 µm thick) containing the BLA.

  • Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF.

  • Establish a whole-cell patch-clamp recording from a pyramidal neuron in the BLA.

  • Record the baseline membrane potential in current-clamp mode.

  • Bath-apply BigLEN and record the change in membrane potential (hyperpolarization).

  • Wash out BigLEN to allow the membrane potential to return to baseline.

  • Pre-incubate the slice with MS21570 by adding it to the perfusion aCSF for a period of time (e.g., 10-15 minutes).

  • In the continued presence of MS21570, re-apply BigLEN and record the membrane potential.

  • Compare the magnitude of the BigLEN-induced hyperpolarization in the absence and presence of MS21570.

In Vivo Behavioral Assays

Elevated Plus Maze (EPM) for Anxiety-Like Behavior

This protocol details the use of MS21570 to assess its anxiolytic-like effects in rodents.

• Animals:

  • Adult male mice (e.g., C57BL/6J).

• Apparatus:

  • A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

• Procedure:

  • Administer MS21570 (5 mg/kg, i.p.) or vehicle to the mice.[1]

  • After a pre-treatment period (e.g., 30 minutes), place the mouse in the center of the EPM, facing an open arm.

  • Allow the mouse to explore the maze for a fixed duration (e.g., 5 minutes).

  • Record the session with a video camera.

  • Score the time spent in the open arms and the number of entries into the open and closed arms.

  • An increase in the time spent and/or entries into the open arms is indicative of an anxiolytic-like effect.

Contextual Fear Conditioning

This protocol outlines the use of MS21570 to investigate its role in fear memory.

• Animals:

  • Adult male mice.

• Apparatus:

  • A conditioning chamber equipped with a grid floor for delivering foot shocks and a contextually different chamber for testing.

• Procedure:

  • Training Day:

    • Administer MS21570 (5 mg/kg, i.p.) or vehicle before placing the mouse in the conditioning chamber.[1]

    • Allow a period of exploration (e.g., 2 minutes) followed by the presentation of a conditioned stimulus (CS, e.g., a tone) that co-terminates with an unconditioned stimulus (US, e.g., a mild foot shock).

    • Repeat the CS-US pairing for a set number of trials.

    • A second injection of MS21570 can be administered immediately after training.

  • Test Day (24 hours later):

    • Place the mouse back into the original conditioning chamber (context test) for a set duration (e.g., 5 minutes) without presenting the CS or US.

    • Later, place the mouse in a novel context and present the CS (cued test).

    • Measure the amount of time the mouse spends freezing, which is a fear response.

    • A reduction in freezing behavior in the MS21570-treated group suggests an impairment of fear memory consolidation or expression.

Visualizations

Experimental Workflow for In Vivo Behavioral Testing

Caption: Workflow for in vivo behavioral analysis using MS21570.

Logical Relationship of MS21570's Effects

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. Identification of a small-molecule ligand that activates the neuropeptide receptor GPR171 and increases food intake - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mesoscale.com [mesoscale.com]

MS21570: A Comprehensive Technical Guide to its Selectivity and Off-Target Profile

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the selectivity and off-target profile of MS21570, a selective antagonist of the G protein-coupled receptor 171 (GPR171). The information presented herein is compiled from peer-reviewed scientific literature to support researchers and drug development professionals in their evaluation of this compound.

Core Compound Information

MS21570 has been identified as a selective antagonist for GPR171 with a reported half-maximal inhibitory concentration (IC50) of 220 nM.[1] Its primary mechanism of action involves blocking the signaling of the endogenous ligand BigLEN. This guide summarizes the key quantitative data regarding its target affinity and off-target interactions, details the experimental protocols used for these determinations, and provides visual representations of the relevant signaling pathways and experimental workflows.

Quantitative Selectivity and Off-Target Profile

The selectivity of MS21570 was assessed against a broad panel of membrane targets. The following tables summarize the available quantitative data on its binding affinity for its primary target, GPR171, and its interactions with other receptors.

Table 1: Primary Target Affinity of MS21570

Target	Assay Type	Parameter	Value (nM)
GPR171	[³⁵S]GTPγS Binding Assay	IC₅₀	220

Table 2: Off-Target Screening Profile of MS21570

MS21570 was screened against a panel of approximately 80 membrane targets, including about 70 G protein-coupled receptors (GPCRs). At a concentration of 10 µM, MS21570 demonstrated minimal interaction with the vast majority of these off-targets.

Off-Target	Assay Type	MS21570 Concentration (µM)	% Inhibition of Radioligand Binding
Majority of ~80 membrane targets	Radioligand Displacement Assay	10	< 30%
Melatonin 1A Receptor (MT1AR)	Radioligand Displacement Assay	10	Significant Displacement (>30%)

It is important to note that while MS21570 showed interaction with the Melatonin 1A Receptor (MT1AR), further investigation revealed that its potency at this receptor is approximately 1000-fold lower than its potency at GPR171.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of MS21570's selectivity and off-target profile, based on the available scientific literature.

[³⁵S]GTPγS Binding Assay for GPR171 Antagonist Activity

This functional assay was utilized to determine the antagonist potency of MS21570 at the GPR171 receptor.

1. Membrane Preparation:

• Hypothalamic tissue from adult male C57BL/6J mice is homogenized in ice-cold TME buffer (50 mM Tris-HCl, pH 7.4, 3 mM MgCl₂, 1 mM EGTA).

• The homogenate is centrifuged at 40,000 x g for 10 minutes at 4°C.

• The resulting pellet is resuspended in TME buffer and the centrifugation step is repeated.

• The final pellet is resuspended in TME buffer, and protein concentration is determined using a Bradford assay. Membranes are stored at -80°C until use.

2. Assay Procedure:

• The assay is performed in a 96-well plate in a final volume of 200 µL.

• To each well, the following are added in order:

  • 50 µL of assay buffer (50 mM Tris-HCl, pH 7.4, 3 mM MgCl₂, 100 mM NaCl, 1 mM EGTA, and 0.1% BSA) containing various concentrations of MS21570.

  • 50 µL of assay buffer containing the GPR171 agonist, BigLEN (at a concentration equal to its EC₅₀).

  • 50 µL of hypothalamic membranes (20 µg of protein).

  • 50 µL of assay buffer containing 30 µM GDP.

• The plate is pre-incubated for 15 minutes at 30°C.

• The reaction is initiated by the addition of 50 µL of [³⁵S]GTPγS (0.1 nM final concentration).

• The plate is incubated for 60 minutes at 30°C with gentle agitation.

3. Termination and Detection:

• The reaction is terminated by rapid filtration through GF/B filters pre-soaked in wash buffer (50 mM Tris-HCl, pH 7.4), using a cell harvester.

• Filters are washed three times with 3 mL of ice-cold wash buffer.

• The radioactivity retained on the filters is quantified by liquid scintillation counting.

4. Data Analysis:

• Non-specific binding is determined in the presence of 10 µM unlabeled GTPγS.

• Data are analyzed using a non-linear regression to determine the IC₅₀ value of MS21570.

Radioligand Displacement Assay for Off-Target Screening

This assay was employed to assess the binding of MS21570 to a broad panel of off-target receptors.

1. Membrane/Cell Preparation:

• Membrane preparations or whole cells expressing the target receptors of interest are used. The specific preparation depends on the individual targets within the screening panel.

2. Assay Procedure:

• The assay is typically conducted in a 96-well format.

• To each well, the following are added:

  • Assay buffer appropriate for the specific receptor target.

  • A fixed concentration of a specific high-affinity radioligand for the target receptor.

  • MS21570 at a concentration of 10 µM.

  • The membrane or cell preparation.

• The plate is incubated at an appropriate temperature and for a sufficient time to reach binding equilibrium.

3. Termination and Detection:

• The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Filters are washed with ice-cold wash buffer.

• The amount of radioactivity bound to the filters is measured using a scintillation counter.

4. Data Analysis:

• The percentage inhibition of radioligand binding by MS21570 is calculated relative to the binding in the absence of the compound (total binding) and in the presence of a saturating concentration of a known unlabeled ligand for the target receptor (non-specific binding).

Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate key pathways and workflows related to the evaluation of MS21570.

GPR171 Signaling Pathway and Point of MS21570 Intervention.

References

• 1. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]

Foundational Research on the proSAAS Peptide BigLEN: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The proSAAS-derived peptide, BigLEN, has emerged as a significant player in neuromodulatory and physiological processes. This technical guide provides an in-depth overview of the foundational research on BigLEN, with a focus on its discovery, mechanism of action, and the experimental methodologies used to characterize it. This document is intended to serve as a comprehensive resource for researchers and professionals in drug development interested in the BigLEN/GPR171 system.

BigLEN is a 16-amino acid neuropeptide that is cleaved from the proSAAS precursor protein.[1][2] Its identification as the endogenous ligand for the G protein-coupled receptor 171 (GPR171) has deorphanized this receptor and opened new avenues for understanding its role in various physiological functions, including feeding, anxiety, and immune responses.[1][3][4]

BigLEN and its Receptor GPR171

GPR171 is a class A G protein-coupled receptor that is activated by BigLEN.[1] Binding of BigLEN to GPR171 initiates a signaling cascade through a Gαi/o protein, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][5] Concurrently, GPR171 activation can lead to an increase in intracellular calcium concentrations and the phosphorylation of extracellular signal-regulated kinase 1/2 (ERK1/2).[1][5] The C-terminal four amino acids of BigLEN have been identified as crucial for receptor binding and activation.[1]

Quantitative Data on BigLEN-GPR171 Interaction

The following tables summarize the key quantitative data from foundational studies on the interaction between BigLEN and its receptor, GPR171.

Parameter	Ligand	Receptor/System	Value	Reference
Binding Affinity (Kd)	[125I]Tyr-BigLEN	Rat Hypothalamic Membranes	~0.5 nM	[1]
Displacement Assay (EC50)	L2P2 (C-terminal tetrapeptide)	Rat Hypothalamic Membranes	76 nM	[1]
GTPγS Binding Assay (EC50)	BigLEN (rat)	GPR171	1.6 nM	[6]
cAMP Inhibition Assay (IC50)	BigLEN	Neuro2A cells	Not explicitly stated, but dose-dependent inhibition shown	[7]
Calcium Mobilization (EC50)	BigLEN	CHO cells expressing GPR171	Not explicitly stated, but dose-dependent increase shown	[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the BigLEN/GPR171 system.

Radioligand Binding Assay

Objective: To determine the binding affinity of BigLEN to its receptor.

Materials:

• [125I]Tyr-BigLEN (Radioligand)

• Membrane preparations from rat hypothalamus or cells expressing GPR171

• Binding Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EGTA, 0.1% BSA, pH 7.4)

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Unlabeled BigLEN (for competition assay)

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation counter

Procedure:

• Incubate membrane preparations (50-100 µg of protein) with varying concentrations of [125I]Tyr-BigLEN (e.g., 0.1-10 nM) in binding buffer in a total volume of 200 µL.

• For competition assays, incubate membranes with a fixed concentration of [125I]Tyr-BigLEN (e.g., 0.5 nM) and increasing concentrations of unlabeled BigLEN or other competing ligands.

• Incubate at room temperature for 60-90 minutes.

• Terminate the binding reaction by rapid filtration through glass fiber filters presoaked in wash buffer.

• Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a gamma or scintillation counter.

• Analyze the data using non-linear regression to determine the dissociation constant (Kd) and the maximum number of binding sites (Bmax) for saturation binding, or the half-maximal inhibitory concentration (IC50) for competition binding.

[35S]GTPγS Binding Assay

Objective: To measure the activation of G proteins by the BigLEN-GPR171 complex.

Materials:

• Membrane preparations from rat hypothalamus or cells expressing GPR171

• [35S]GTPγS (non-hydrolyzable GTP analog)

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4)

• GDP (Guanosine diphosphate)

• BigLEN

• Glass fiber filters

• Scintillation counter

Procedure:

• Pre-incubate membrane preparations (10-20 µg of protein) in assay buffer containing GDP (e.g., 10 µM) for 15 minutes at 30°C.

• Add varying concentrations of BigLEN to the reaction mixture.

• Initiate the binding reaction by adding [35S]GTPγS (e.g., 0.1 nM).

• Incubate for 60 minutes at 30°C.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer.

• Measure the amount of bound [35S]GTPγS using a scintillation counter.

• Determine the EC50 value from the dose-response curve.

cAMP Inhibition Assay

Objective: To determine the effect of BigLEN on adenylyl cyclase activity.

Materials:

• Neuro2A cells or other suitable cells endogenously or recombinantly expressing GPR171

• Forskolin (B1673556) (adenylyl cyclase activator)

• BigLEN

• cAMP assay kit (e.g., LANCE, HTRF, or ELISA-based)

Procedure:

• Culture cells to an appropriate confluency in 96-well plates.

• Pre-treat cells with varying concentrations of BigLEN for 15-30 minutes.

• Stimulate the cells with forskolin (e.g., 10 µM) for 15-30 minutes to induce cAMP production.

• Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Generate a dose-response curve and determine the IC50 value for BigLEN's inhibition of forskolin-stimulated cAMP production.

Intracellular Calcium Mobilization Assay

Objective: To measure changes in intracellular calcium levels upon GPR171 activation.

Materials:

• CHO cells or other suitable host cells stably expressing GPR171

• Fluo-4 AM or other calcium-sensitive fluorescent dye

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• BigLEN

• Fluorescence plate reader with automated injection capabilities

Procedure:

• Seed GPR171-expressing cells into a 96-well black-walled, clear-bottom plate and grow to confluency.

• Load the cells with Fluo-4 AM (e.g., 2 µM) in assay buffer for 60 minutes at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Place the plate in a fluorescence plate reader and measure the baseline fluorescence.

• Inject varying concentrations of BigLEN and immediately begin recording the fluorescence intensity over time (e.g., every second for 2-3 minutes).

• Calculate the change in fluorescence to determine the extent of calcium mobilization and determine the EC50 from the dose-response curve.

Signaling Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the key pathways and relationships in BigLEN research.

ProSAAS Processing to BigLEN

BigLEN/GPR171 Signaling Pathway

Conclusion

This technical guide provides a foundational understanding of the proSAAS-derived peptide BigLEN and its receptor GPR171. The detailed experimental protocols and compiled quantitative data offer a practical resource for researchers initiating or advancing studies in this area. The elucidation of the BigLEN/GPR171 signaling pathway has significant implications for understanding the regulation of feeding, anxiety, and immune function, presenting novel opportunities for therapeutic intervention. Further research into the downstream effectors and the physiological and pathological roles of this system will continue to be a fertile area of investigation.

References

• 1. ProSAAS-Derived Peptides Are Differentially Processed and Sorted in Mouse Brain and AtT-20 Cells | PLOS One [journals.plos.org]
• 2. Tissue distribution and processing of proSAAS by proprotein convertases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ProSAAS processing in mouse brain and pituitary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ProSAAS-Derived Peptides Are Differentially Processed and Sorted in Mouse Brain and AtT-20 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of a small-molecule ligand that activates the neuropeptide receptor GPR171 and increases food intake - PMC [pmc.ncbi.nlm.nih.gov]

GPR171 Expression and Function in the Basolateral Amygdala: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the G-protein coupled receptor 171 (GPR171) and its expression and function within the basolateral amygdala (BLA). This document summarizes key findings, presents quantitative data in a structured format, details experimental methodologies, and visualizes signaling pathways and workflows for enhanced comprehension.

Introduction

The basolateral amygdala is a critical brain region involved in processing fear, anxiety, and reward-related behaviors.[1] Neuropeptide-receptor systems within the BLA are key modulators of these functions and represent promising targets for novel therapeutics for psychiatric disorders.[2][3][4] GPR171, a recently deorphanized receptor for the abundant neuropeptide BigLEN, is expressed in the BLA and has emerged as a significant player in the regulation of anxiety and fear.[2][3][4] This guide will delve into the technical aspects of GPR171 research in the BLA, providing a resource for professionals in neuroscience and drug development.

GPR171 Signaling in the Basolateral Amygdala

GPR171 is a Gαi/o-coupled receptor.[5][6] Activation of GPR171 in the BLA by its endogenous ligand, BigLEN, initiates a signaling cascade that ultimately leads to the hyperpolarization of pyramidal neurons.[2] This inhibitory effect on neuronal excitability is mediated through the Gαi/o subunit, which inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels.[2] This signaling pathway is crucial for the receptor's role in modulating anxiety and fear-related behaviors.

Caption: GPR171 signaling cascade in BLA pyramidal neurons.

Quantitative Data on GPR171 Expression and Function

Studies have quantified the effects of GPR171 manipulation in the BLA on both gene expression and behavior. The following tables summarize key quantitative findings.

Experimental Condition	Analyte	Method	Result	Reference
Lentiviral shRNA knockdown of GPR171 in BLA	GPR171 mRNA	qRT-PCR	Significant decrease in GPR171 mRNA levels compared to control shRNA	[2]

Table 1: Quantification of GPR171 mRNA levels following shRNA-mediated knockdown in the basolateral amygdala.

Behavioral Test	Experimental Group	Parameter Measured	Result	Reference
Elevated Plus Maze	GPR171 shRNA in BLA	Time spent in open arms	Increased time in open arms compared to control shRNA	[2]
Contextual Fear Conditioning	GPR171 shRNA in BLA	Freezing response 24h post-shock	Decreased freezing response compared to control shRNA	[2]
Contextual Fear Conditioning	Intra-BLA administration of GPR171 antagonist (MS0021570_1)	Freezing response 24h post-shock	Decreased freezing response compared to vehicle	[2]

Table 2: Summary of behavioral outcomes following GPR171 knockdown or antagonism in the basolateral amygdala.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. This section outlines the key experimental protocols used to investigate GPR171 in the BLA.

Lentiviral-mediated shRNA Knockdown of GPR171

This technique is used to specifically reduce the expression of GPR171 in the BLA to study its functional role.

Caption: Workflow for GPR171 knockdown in the BLA.

Protocol Details:

• shRNA Design and Lentivirus Production: Design and synthesize shRNA constructs targeting the mouse GPR171 mRNA sequence. Clone the shRNA into a lentiviral vector containing a fluorescent reporter (e.g., GFP) for visualization. Produce high-titer lentivirus in a suitable cell line (e.g., HEK293T).

• Stereotaxic Surgery and Microinjection: Anesthetize adult male C57BL/6J mice and place them in a stereotaxic frame. Infuse a small volume (e.g., 0.5 µL) of the GPR171 shRNA or control shRNA lentivirus into the BLA using specific coordinates.

• Post-operative Care and Incubation: Provide appropriate post-operative care and allow sufficient time (e.g., 2-3 weeks) for the shRNA to be expressed and effectively knock down the target protein.

• Behavioral Testing: Subject the mice to a battery of behavioral tests to assess anxiety-like behavior and fear memory.

• Histological and Molecular Verification: After behavioral testing, perfuse the animals and collect the brains. Verify the injection site and viral expression through fluorescence microscopy. Quantify the knockdown efficiency using qRT-PCR or immunohistochemistry on BLA tissue punches.[2]

Immunohistochemistry (IHC) for GPR171

IHC is employed to visualize the expression and localization of the GPR171 protein within the BLA.

Protocol Details:

• Tissue Preparation: Perfuse mice with 4% paraformaldehyde and post-fix the brains. Prepare 40 µm free-floating coronal sections containing the BLA using a cryostat or vibratome.

• Immunostaining:

  • Wash sections in phosphate-buffered saline (PBS).

  • Perform antigen retrieval if necessary.

  • Block non-specific binding with a blocking solution (e.g., 5% normal goat serum in PBS with 0.3% Triton X-100) for 1 hour at room temperature.

  • Incubate sections with a primary antibody against GPR171 (e.g., rabbit anti-GPR171, 1:250 dilution) overnight at 4°C.[2] For co-localization studies, incubate with other primary antibodies (e.g., mouse anti-GFP, 1:500).[2]

  • Wash sections in PBS.

  • Incubate with a fluorescently-labeled secondary antibody (e.g., goat anti-rabbit Alexa Fluor 594) for 2 hours at room temperature.

  • Wash sections and mount on slides with a mounting medium containing DAPI for nuclear counterstaining.

• Imaging and Analysis: Visualize the staining using a confocal microscope and analyze the distribution and co-localization of GPR171.

Behavioral Assays

Elevated Plus Maze (EPM): This test is used to assess anxiety-like behavior in rodents. The maze consists of two open and two closed arms. Anxiolytic effects are indicated by an increased proportion of time spent in the open arms. Mice are habituated to the testing room for 1 hour before the experiment. For pharmacological studies, a GPR171 antagonist (e.g., MS0021570_1, 5 mg/kg, i.p.) can be administered 15 minutes prior to the test.[2]

Contextual Fear Conditioning: This paradigm is used to assess fear memory. On the training day, mice are placed in a novel chamber and receive a foot shock. Twenty-four hours later, they are returned to the same chamber, and the freezing response (a measure of fear) is quantified. Disruption of GPR171 function in the BLA is expected to reduce the freezing response, indicating an impairment in fear memory consolidation or retrieval.[2]

Drug Development Implications

The pivotal role of the BigLEN-GPR171 system in regulating anxiety and fear conditioning in the BLA makes it a compelling target for the development of novel anxiolytic drugs.[2][3][4] The identification of small molecule antagonists for GPR171, such as MS0021570_1, has provided proof-of-concept for this therapeutic strategy.[2][3][4] Future drug discovery efforts could focus on developing highly selective and potent GPR171 modulators with favorable pharmacokinetic properties for the treatment of anxiety disorders, post-traumatic stress disorder (PTSD), and other fear-related conditions. The detailed experimental protocols provided in this guide offer a framework for preclinical evaluation of such compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. S-EPMC5686498 - The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning. - OmicsDI [omicsdi.org]
• 5. A small molecule ligand for the novel pain target, GPR171, produces minimal reward in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: A Comparative Analysis of Systemic versus Intra-BLA Injection of MS-275 (Entinostat)

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS-275, also known as Entinostat (B1683978), is a potent and selective inhibitor of Class I histone deacetylases (HDACs), primarily targeting HDAC1 and HDAC3.[1][2] By modulating histone acetylation, MS-275 influences chromatin structure and gene expression, thereby impacting a wide range of cellular processes, including cell cycle progression, differentiation, and apoptosis.[3][4] In the central nervous system, HDAC inhibitors have emerged as powerful tools to modulate synaptic plasticity and memory formation, with significant implications for treating neuropsychiatric and neurodegenerative disorders.[5][6]

The basolateral amygdala (BLA) is a key brain region implicated in emotional learning and memory, particularly in the acquisition and extinction of fear.[7] Given the role of epigenetic modifications in these processes, local administration of HDAC inhibitors into the BLA presents a targeted approach to modulate fear-related memories. This document provides a detailed comparison of systemic versus intra-BLA administration of MS-275, offering comprehensive protocols and summarizing key quantitative data to guide researchers in designing and interpreting their experiments. While direct comparative studies are limited, this document synthesizes findings from various preclinical studies to offer a comprehensive overview.

Data Presentation: Systemic vs. Intra-BLA MS-275

The following tables summarize quantitative data extracted from preclinical studies involving systemic or local administration of MS-275 and other relevant HDAC inhibitors.

Table 1: Systemic Administration of MS-275 in Rodent Models

Parameter	Species	Dose Range	Vehicle	Route	Key Findings	Reference(s)
Effective Dose for Brain Effects	Mouse	10-30 mg/kg	0.05 N HCl and 0.1% Tween in PBS	i.p.	Increased acetylated histone H3 in the brain.	[8]
Behavioral Effects (Social Interaction)	Mouse	Not specified	Not specified	i.p.	Ameliorated aggressive behavior and social interaction deficits in socially isolated mice.	[9]
Neuroprotection	Rat	15 and 45 mg/kg	Not specified	i.p.	Improved cognitive performance and reduced neuronal death after traumatic brain injury.	[10][11]
Brain Penetration	Non-human primate, Rodent	N/A	N/A	i.v.	Poor brain penetration observed with PET imaging.	[12]
Antitumor Activity	Mouse	5 mg/kg/day	Oral gavage	p.o.	Significant tumor inhibition in a renal cell carcinoma model.	[13]

Table 2: Intra-BLA/Intra-cranial Administration of HDAC Inhibitors

Parameter	Species	Drug	Dose/Concentration	Vehicle	Key Findings	Reference(s)
Fear Extinction	Mouse	MS-275	Not specified	Not specified	Intrahippocampal injection impaired fear extinction.	[14]
Fear Extinction	Mouse	Trichostatin A (TSA)	Not specified	Not specified	Intrahippocampal injection facilitated fear extinction.	[15][16]
Social Stress Behavior	Hamster	Valproic Acid (VPA) / Sodium Butyrate (NAB)	Not specified	Not specified	Intra-infralimbic cortex administration enhanced social stress-induced behaviors; no effect with intra-BLA administration.	[17]

Experimental Protocols

Protocol 1: Systemic Administration of MS-275 in Mice

This protocol is adapted from studies investigating the systemic effects of MS-275 on the central nervous system.[8][9]

Materials:

• MS-275 (Entinostat)

• Vehicle solution: 0.05 N Hydrochloric acid (HCl) and 0.1% Tween 80 in sterile Phosphate-Buffered Saline (PBS)

• Sterile syringes and needles (e.g., 27-gauge)

• Animal balance

• Appropriate mouse strain (e.g., C57BL/6J)

Procedure:

• Preparation of MS-275 Solution:

  • On the day of the experiment, prepare a stock solution of MS-275. Due to its poor water solubility, MS-275 should be dissolved in a suitable vehicle. A commonly used vehicle is 0.05 N HCl and 0.1% Tween 80 in sterile PBS.[8]

  • Calculate the required concentration based on the desired dose (e.g., 10 mg/kg) and the average weight of the mice. The final injection volume should be approximately 10 ml/kg.

  • Ensure the solution is homogenous by vortexing or gentle agitation.

• Animal Handling and Dosing:

  • Acclimatize mice to the experimental room for at least 1 hour before the injection.

  • Weigh each mouse to determine the precise volume of the MS-275 solution to be administered.

  • Administer MS-275 via intraperitoneal (i.p.) injection using a sterile syringe and needle. Gently restrain the mouse and inject into the lower abdominal quadrant, avoiding the midline to prevent damage to internal organs.

• Post-injection Monitoring:

  • Monitor the animals for any adverse reactions following the injection.

  • The timing of behavioral testing or tissue collection post-injection will depend on the specific experimental question and the known pharmacokinetics of MS-275. Peak brain histone acetylation has been observed 2 hours after systemic administration of some HDAC inhibitors.[17]

Protocol 2: Intra-BLA Microinjection of MS-275 in Mice

This protocol provides a general framework for stereotaxic microinjection into the basolateral amygdala, which should be optimized for specific experimental needs.

Materials:

• MS-275 (Entinostat)

• Vehicle solution (e.g., sterile saline or artificial cerebrospinal fluid)

• Stereotaxic apparatus for mice

• Anesthesia (e.g., isoflurane)

• Microinjection pump and syringe (e.g., 10 µl Hamilton syringe)

• Internal cannula and guide cannula

• Dental cement

• Surgical tools (scalpel, forceps, drill)

• Analgesics and post-operative care supplies

Procedure:

• Preparation of MS-275 Solution:

  • Dissolve MS-275 in a sterile vehicle suitable for direct brain infusion, such as artificial cerebrospinal fluid (aCSF) or sterile saline. The concentration should be determined based on the desired dose and a small infusion volume (typically 0.2-0.5 µl per side).

  • Filter-sterilize the solution before use.

• Stereotaxic Surgery and Cannula Implantation:

  • Anesthetize the mouse using isoflurane (B1672236) and secure it in the stereotaxic frame.

  • Apply ophthalmic ointment to the eyes to prevent drying.

  • Make a midline incision on the scalp to expose the skull.

  • Clean the skull surface and identify bregma.

  • Based on a mouse brain atlas, determine the stereotaxic coordinates for the BLA. For example: Anteroposterior (AP): -1.30 mm, Mediolateral (ML): ±3.20 mm, Dorsoventral (DV): -4.3 mm from bregma.[18] These coordinates may need to be adjusted based on the mouse strain and age.

  • Drill small holes in the skull at the target coordinates.

  • Slowly lower the guide cannula to the desired depth.

  • Secure the guide cannula to the skull using dental cement.

  • Insert a dummy cannula to keep the guide cannula patent.

  • Administer analgesics and allow the animal to recover for at least one week before microinjection.

• Intra-BLA Microinjection:

  • Gently restrain the awake and behaving mouse.

  • Remove the dummy cannula and insert the internal cannula, which extends slightly beyond the tip of the guide cannula into the BLA.

  • Connect the internal cannula to the microinjection pump.

  • Infuse the MS-275 solution at a slow rate (e.g., 0.1-0.2 µl/min) to allow for diffusion and minimize tissue damage.

  • After the infusion is complete, leave the internal cannula in place for an additional 1-2 minutes to prevent backflow.

  • Withdraw the internal cannula and replace the dummy cannula.

• Post-injection and Verification:

  • Return the mouse to its home cage and monitor for any behavioral changes.

  • At the end of the experiment, it is crucial to verify the cannula placement. This can be done by infusing a dye (e.g., methylene (B1212753) blue) and performing histological analysis of brain sections.

Visualization of Pathways and Workflows

Signaling Pathways Modulated by MS-275

MS-275, as a Class I HDAC inhibitor, primarily increases the acetylation of histones, leading to a more open chromatin structure and altered gene transcription. This can impact multiple signaling pathways relevant to neuronal function and plasticity.

Caption: Signaling pathway of MS-275.

Experimental Workflow: Systemic vs. Intra-BLA Injection

The following diagram illustrates the key steps in a typical experiment comparing the two administration routes.

Caption: Workflow for systemic vs. intra-BLA MS-275 studies.

Discussion and Considerations

Systemic Administration:

• Advantages: Less invasive, easier to perform, and allows for the assessment of the drug's overall effect on the central nervous system and behavior.

• Disadvantages: Lack of target specificity can lead to off-target effects and make it difficult to pinpoint the exact neural circuits mediating the observed behavioral changes. Moreover, studies suggest that MS-275 has poor brain penetration, which may necessitate higher doses that could increase peripheral side effects.[12] The brain-region-selective effects of systemically administered MS-275 have also been noted, with different brain regions showing varying levels of histone acetylation in response to the same dose.[19]

Intra-BLA Administration:

• Advantages: Allows for precise anatomical targeting, enabling the investigation of the specific role of the BLA in a particular behavior. It requires a much lower dose of the drug, minimizing the potential for peripheral side effects and confounding systemic effects.

• Disadvantages: It is an invasive surgical procedure that requires specialized equipment and expertise. The procedure itself can cause tissue damage and inflammation, which needs to be controlled for. The effects are localized, and it does not provide information about the drug's impact on other brain regions or the whole organism.

The choice between systemic and intra-BLA injection of MS-275 depends on the specific research question. Systemic administration is suitable for initial screening of behavioral effects and for studies where widespread CNS effects are of interest. In contrast, intra-BLA microinjection is the preferred method for dissecting the specific contribution of this brain region to behavior and for elucidating the underlying neural circuit mechanisms. The provided protocols and data serve as a guide for researchers to design rigorous and well-controlled experiments to explore the therapeutic potential of MS-275 in modulating brain function and behavior.

References

• 1. Histone deacetylase inhibitor entinostat (MS-275) restores anesthesia-induced alteration of inhibitory synaptic transmission in the developing rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MS 275 | Class I HDACs | Tocris Bioscience [tocris.com]
• 3. The benzamide MS-275 is a potent, long-lasting brain region-selective inhibitor of histone deacetylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HDAC inhibitors as cognitive enhancers in fear, anxiety and trauma therapy: where do we stand? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benefits of histone deacetylase inhibitors for acute brain injury; a systematic review of animal studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Increasing histone acetylation in the hippocampus-infralimbic network enhances fear extinction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MS-275, a Class I histone deacetylase inhibitor, protects the p53-deficient mouse against ischemic injury - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Systemic HDAC Inhibition Ameliorates the Aberrant Responses to Acute Stress in Socially Isolated Male Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Administration of MS-275 improves cognitive performance and reduces cell death following traumatic brain injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Retracted: Administration of MS‐275 Improves Cognitive Performance and Reduces Cell Death Following Traumatic Brain Injury in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scholars.mssm.edu [scholars.mssm.edu]
• 13. Synergistic in vivo antitumor effect of the histone deacetylase inhibitor MS-275 in combination with interleukin 2 in a murine model of renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. HDAC1 Regulates Fear Extinction in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Systemic or intrahippocampal delivery of histone deacetylase inhibitors facilitates fear extinction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Systemic or intrahippocampal delivery of histone deacetylase inhibitors facilitates fear extinction [pubmed.ncbi.nlm.nih.gov]
• 17. Histone deacetylase and acetyltransferase inhibitors modulate behavioral responses to social stress - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The basolateral amygdala-anterior cingulate cortex circuit contributes to postherpetic neuralgia-anxiety comorbidity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The benzamide MS-275 is a potent, long-lasting brain region-selective inhibitor of histone deacetylases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: MS21570 for Mouse Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of MS21570, a selective antagonist for the G protein-coupled receptor 171 (GPR171), for use in mouse behavioral studies. The information compiled here is intended to guide researchers in designing and executing experiments to investigate the role of the BigLEN-GPR171 system in various behaviors.

Introduction

MS21570 is a small molecule antagonist of GPR171 with an IC50 of 220 nM.[1][2] GPR171 is a receptor for the neuropeptide BigLEN.[3] The BigLEN-GPR171 signaling system is implicated in regulating anxiety-like behavior and fear conditioning.[3][4] MS21570 blocks the BigLEN-mediated activation of GPR171.[3][5] In mouse models, administration of MS21570 has been shown to reduce anxiety-like behavior and attenuate fear conditioning, suggesting its potential as a tool for studying psychiatric disorders.[3][5]

Quantitative Data Summary

The following table summarizes the dosages of MS21570 used in published mouse behavioral studies.

Administration Route	Dosage	Mouse Strain	Behavioral Assay	Outcome	Reference
Intraperitoneal (i.p.)	5 mg/kg	C57BL/6J	Elevated Plus Maze, Open Field, Forced Swim Test, Contextual Fear Conditioning	Reduced anxiety-like behavior and fear conditioning.[5]	[5]
Intraperitoneal (i.p.)	3.5 mg/kg	AgRP-IRES-Cre	Food Intake	Attenuated CNO-mediated increase in food intake.	[5]
Intra-Basolateral Amygdala (BLA)	20 nmol/0.5 µl	C57BL/6J	Elevated Plus Maze, Contextual Fear Conditioning	Increased open arm time in EPM and decreased freezing in fear conditioning.[5]	[5]

Experimental Protocols

Below are detailed protocols for key behavioral experiments involving MS21570, based on cited literature.

1. Systemic Administration for Anxiety and Fear Conditioning Studies

• Objective: To assess the effect of systemically administered MS21570 on anxiety-like behavior and contextual fear conditioning.

• Materials:

  • MS21570

  • Vehicle (e.g., 6% DMSO in saline)

  • Male C57BL/6J mice (8-12 weeks old)

  • Elevated Plus Maze apparatus

  • Open Field arena

  • Forced Swim Test beaker

  • Contextual Fear Conditioning chamber

  • Video tracking software (e.g., Noldus EthoVision XT)

• Procedure:

  • Habituation: Acclimate mice to the testing room for at least 1 hour prior to each experiment.[5]

  • Drug Administration: Administer MS21570 (5 mg/kg, i.p.) or vehicle 15 minutes before the start of the behavioral test.[2][5]

  • Behavioral Assays:

    • Elevated Plus Maze: Place the mouse in the center of the maze, facing an open arm, and allow it to explore for a set period (e.g., 5 minutes). Record time spent in and entries into the open and closed arms.[5]

    • Open Field Test: Place the mouse in the center of the open field arena and allow it to explore for a set period. Measure total distance traveled and time spent in the center versus the periphery.[5]

    • Forced Swim Test: Place the mouse in a beaker of water (25±1 °C) for 6 minutes. Record the duration of immobility during the last 4 minutes.[5]

    • Contextual Fear Conditioning:

      • Training (Day 1): Place the mouse in the conditioning chamber. After a baseline period (e.g., 2 minutes), deliver a footshock (e.g., 2 seconds, 0.6 mA).[5]

      • Testing (Day 2): Return the mouse to the same chamber 24 hours later and measure the amount of time spent freezing for a set period (e.g., 5 minutes).[5]

• Data Analysis: Analyze the data using appropriate statistical tests (e.g., t-test or ANOVA) to compare the behavior of MS21570-treated mice with the vehicle-treated control group.

2. Intra-Basolateral Amygdala (BLA) Microinjection

• Objective: To investigate the specific role of GPR171 in the BLA in modulating anxiety and fear.

• Materials:

  • MS21570

  • Vehicle (e.g., 10% DMSO, 10% Tween80 in saline)

  • Male C57BL/6J mice (8-12 weeks old)

  • Stereotaxic apparatus

  • Guide cannulae (24 gauge) and injection cannulae

  • Microinfusion pump

• Procedure:

  • Surgery: Anesthetize the mice and stereotaxically implant bilateral guide cannulae targeting the BLA. Allow for a recovery period of at least 2 weeks.[5]

  • Habituation: Acclimate mice to the testing room for at least 1 hour before the experiment.

  • Microinjection: Gently restrain the mouse and insert the injection cannulae into the guide cannulae. Infuse MS21570 (20 nmol/0.5 µl) or vehicle into the BLA over 1 minute.[5] For fear conditioning studies, inject 10 minutes prior to testing and immediately following the conditioning session.[2][5]

  • Behavioral Testing: Perform the elevated plus maze or contextual fear conditioning as described in the systemic administration protocol.

• Data Analysis: Compare the behavioral data between the MS21570 and vehicle microinjection groups using appropriate statistical methods.

Visualizations

Caption: MS21570 antagonism of the GPR171 signaling pathway.

Caption: Experimental workflow for mouse behavioral studies with MS21570.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preparing MS21570 Solutions for Injection

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and data for the preparation of MS21570 solutions for in vivo injection. MS21570 is a selective antagonist of G-protein coupled receptor 171 (GPR171) with an IC50 of 220 nM.[1][2][3] Proper formulation is critical for ensuring the bioavailability and efficacy of this compound in preclinical research.

Data Presentation: Solubility and Formulation

The following tables summarize the key quantitative data for the solubility and formulation of MS21570.

Table 1: Solubility of MS21570

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Notes
DMSO	125	526.67	Ultrasonic treatment may be required.[1][2]
DMSO	23.73	100	-
Ethanol	23.73	100	-

Molecular Weight of MS21570: 237.34 g/mol [1][3][4]

Table 2: Formulations for In Vivo Injection

Formulation	Composition	Achievable Concentration	Resulting Solution
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (10.53 mM)	Clear
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (10.53 mM)	Clear
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (10.53 mM)	Clear
4	6% DMSO in Saline	Not specified, but used for a 3.5 mg/kg i.p. injection in mice.	Not specified

Experimental Protocols

Protocol 1: Preparation of MS21570 Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of MS21570 in DMSO, which can be used for in vitro experiments or for the preparation of diluted solutions for in vivo injection.

Materials:

• MS21570 powder

• Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath

Procedure:

• Weigh the desired amount of MS21570 powder in a sterile container.

• Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add 0.4213 mL of DMSO per 1 mg of MS21570).[1]

• Vortex the solution thoroughly for 1-2 minutes.

• If the compound does not fully dissolve, place the container in an ultrasonic bath until the solution is clear.[1][2]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[2]

Protocol 2: Preparation of Injectable Solutions for In Vivo Administration

This protocol details the step-by-step preparation of three different vehicle formulations for the administration of MS21570. The choice of vehicle will depend on the experimental requirements, such as the desired route of administration and dosing volume.

Important: Always prepare fresh working solutions for injection on the day of the experiment.

Formulation 1: DMSO/PEG300/Tween-80/Saline

This formulation is suitable for systemic administration.

Procedure:

• Begin with a pre-prepared concentrated stock solution of MS21570 in DMSO (e.g., 25 mg/mL).

• To prepare 1 mL of the final injectable solution, add the solvents sequentially in the following order:

  • Add 100 µL of the 25 mg/mL MS21570 DMSO stock solution to 400 µL of PEG300. Mix thoroughly.[2]

  • Add 50 µL of Tween-80 to the mixture and mix until uniform.[2]

  • Add 450 µL of saline to bring the final volume to 1 mL. Mix until a clear solution is obtained.[2]

Formulation 2: DMSO/SBE-β-CD in Saline

This formulation uses a cyclodextrin (B1172386) to improve solubility and is suitable for systemic administration.

Procedure:

• Begin with a pre-prepared concentrated stock solution of MS21570 in DMSO.

• Prepare a 20% (w/v) solution of SBE-β-CD in saline.

• To prepare the final injectable solution, add the MS21570 DMSO stock solution to the SBE-β-CD solution at a ratio of 1:9 (v/v). For example, to make 1 mL of the final solution, add 100 µL of the DMSO stock to 900 µL of the 20% SBE-β-CD solution.[1][2]

• Mix thoroughly until a clear solution is achieved.

Formulation 3: DMSO/Corn Oil

This formulation is suitable for subcutaneous or intraperitoneal injections where a slower release may be desired.

Procedure:

• Begin with a pre-prepared concentrated stock solution of MS21570 in DMSO.

• Add the MS21570 DMSO stock solution to corn oil at a ratio of 1:9 (v/v). For example, to make 1 mL of the final solution, add 100 µL of the DMSO stock to 900 µL of corn oil.[1][2]

• Vortex or sonicate the mixture until it is a homogenous and clear solution.

Visualizations

The following diagrams illustrate the experimental workflow and the mechanism of action of MS21570.

Caption: Workflow for preparing MS21570 solutions.

Caption: MS21570 mechanism as a GPR171 antagonist.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. MS 21570 | GPR171 | Tocris Bioscience [tocris.com]
• 4. rndsystems.com [rndsystems.com]

MS21570 solubility in DMSO and other solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

MS21570 is a selective antagonist of the G protein-coupled receptor 171 (GPR171), a receptor implicated in anxiety-like behavior and fear conditioning.[1][2][3] This document provides detailed information on the solubility of MS21570 in Dimethyl Sulfoxide (DMSO) and other common laboratory solvents, along with protocols for its preparation for both in vitro and in vivo studies. The provided data and methodologies are intended to facilitate the effective use of MS21570 in research and drug development settings.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₁₀H₁₁N₃S₂	[1][4]
Molecular Weight	237.34 g/mol	[1][4]
CAS Number	65373-29-7	[1][4]
Appearance	White to off-white solid	[5]

Solubility Data

MS21570 exhibits good solubility in several organic solvents. The following table summarizes its solubility in commonly used laboratory solvents. It is important to note that for DMSO, the use of a newly opened, anhydrous grade is recommended as DMSO is hygroscopic and the presence of water can significantly impact solubility.[5]

Solvent	Concentration	Notes	Reference
DMSO	125 mg/mL (526.67 mM)	Requires ultrasonication for complete dissolution.	[1][5]
Ethanol	100 mM	[4]
In Vivo Formulation 1	≥ 2.5 mg/mL (10.53 mM)	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	[1][5]
In Vivo Formulation 2	≥ 2.5 mg/mL (10.53 mM)	10% DMSO, 90% (20% SBE-β-CD in Saline)	[1]
In Vivo Formulation 3	≥ 2.5 mg/mL (10.53 mM)	10% DMSO, 90% Corn Oil	[1]

Experimental Protocols

Preparation of Stock Solutions for In Vitro Use

This protocol describes the preparation of stock solutions of MS21570 in DMSO.

Materials:

• MS21570 powder

• Anhydrous, research-grade DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath

Procedure:

• Weighing: Accurately weigh the desired amount of MS21570 powder.

• Solvent Addition: Add the appropriate volume of DMSO to achieve the desired concentration. Refer to the table below for common stock solution concentrations.

• Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath until a clear solution is obtained.[1][5] Gentle heating may also aid dissolution.[5]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C for up to 1 year or at -80°C for up to 2 years.[1][5]

Stock Solution Preparation Table:

Desired Concentration	Volume of DMSO for 1 mg	Volume of DMSO for 5 mg	Volume of DMSO for 10 mg
1 mM	4.2134 mL	21.0668 mL	42.1336 mL
5 mM	0.8427 mL	4.2134 mL	8.4267 mL
10 mM	0.4213 mL	2.1067 mL	4.2134 mL

Preparation of Solutions for In Vivo Use

This protocol details the preparation of a common vehicle for the administration of MS21570 in animal studies.

Materials:

• MS21570 powder

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile tubes

Procedure:

This protocol is for the preparation of a solution with a final concentration of ≥ 2.5 mg/mL.[1][5]

• Initial Dissolution: Dissolve the required amount of MS21570 in DMSO to make a 10% DMSO solution.

• Addition of PEG300: Add 40% PEG300 to the DMSO solution and mix thoroughly.

• Addition of Tween-80: Add 5% Tween-80 and mix until the solution is homogeneous.

• Final Dilution: Add 45% saline to the mixture and mix thoroughly to obtain a clear solution.

Example for 1 mL of working solution: To a tube, add 100 µL of a 25 mg/mL MS21570 stock solution in DMSO. Then, add 400 µL of PEG300 and mix. Next, add 50 µL of Tween-80 and mix. Finally, add 450 µL of saline to reach a final volume of 1 mL.[5]

Signaling Pathway and Experimental Workflow

GPR171 Signaling Pathway

MS21570 acts as an antagonist to GPR171. G protein-coupled receptors are a large family of transmembrane receptors that transduce extracellular signals into intracellular responses. Upon binding of an agonist (like the endogenous ligand BigLEN), GPR171 would typically activate intracellular G proteins, leading to a downstream signaling cascade. As an antagonist, MS21570 blocks this activation.

Caption: GPR171 signaling pathway and the antagonistic action of MS21570.

Experimental Workflow for Solubility Testing

The following diagram illustrates a general workflow for determining the solubility of a compound like MS21570.

Caption: A general experimental workflow for determining compound solubility.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rndsystems.com [rndsystems.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Experimental Design for MS21570 Fear Conditioning Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS21570 has been identified as a selective antagonist for the G-protein coupled receptor 171 (GPR171).[1][2] The endogenous ligand for GPR171 is the neuropeptide BigLEN.[3] The BigLEN-GPR171 signaling system, particularly within the basolateral amygdala (BLA), plays a significant role in modulating anxiety-like behaviors and the consolidation of fear memories.[1][2] Activation of GPR171 by BigLEN leads to the hyperpolarization of pyramidal neurons in the BLA.[1][2] By blocking this interaction, MS21570 attenuates fear conditioning, making it a valuable tool for investigating the neural circuits and molecular mechanisms underlying fear and anxiety. These application notes provide detailed protocols for utilizing MS21570 in fear conditioning studies in mice.

Data Presentation

Table 1: MS21570 Administration Parameters for Fear Conditioning Studies

Administration Route	Dosage	Vehicle	Timing of Administration	Reference
Systemic (i.p.)	5 mg/kg	6% DMSO in saline	15 minutes prior to fear conditioning training	[1]
Intra-BLA	20 nmol/0.5 µl per side	Not specified	10 minutes prior to and immediately following fear conditioning training	[1]

Table 2: Summary of Contextual Fear Conditioning Protocol Parameters

Parameter	Specification	Reference
Animal Model	Male C57BL/6J mice	[2]
Apparatus	Fear conditioning chamber (e.g., Med Associates)	[4]
Acclimation	1 hour to the testing room prior to the experiment	[1]
Training Phase
Baseline	2 minutes in the conditioning chamber	[4]
Conditioned Stimulus (CS)	72 dB, 12 kHz tone for 30 seconds	[4]
Unconditioned Stimulus (US)	0.4 mA scrambled foot-shock for 2 seconds, co-terminating with the CS	[4]
Post-shock period	30 seconds in the chamber before returning to home cage	[4]
Contextual Test
Timing	24 hours after training	[1][4]
Procedure	Place mouse back in the same chamber for 5 minutes (no CS or US)	[1][4]
Cued Test (Optional)
Timing	48 hours after training	[4]
Procedure	Place mouse in a novel context for 2 minutes, then present CS for 3 minutes	[4]
Behavioral Measure	Freezing (absence of all movement except for respiration)	[4]

Experimental Protocols

Protocol 1: Systemic Administration of MS21570 in a Contextual Fear Conditioning Paradigm

Objective: To evaluate the effect of systemically administered MS21570 on the consolidation of contextual fear memory.

Materials:

• MS21570

• Vehicle (6% DMSO in saline)

• Standard mouse fear conditioning apparatus

• Male C57BL/6J mice

• Syringes and needles for intraperitoneal (i.p.) injection

Procedure:

• Habituation: Acclimate mice to the behavioral testing room for at least 1 hour before the experiment begins.

• Drug Preparation: Prepare a solution of MS21570 in the vehicle at a concentration suitable for delivering 5 mg/kg in a standard injection volume (e.g., 10 ml/kg). Prepare a vehicle-only solution for the control group.

• Drug Administration: 15 minutes prior to the fear conditioning training, administer MS21570 (5 mg/kg, i.p.) or vehicle to the respective groups of mice.[1]

• Fear Conditioning Training (Day 1):

  • Place a mouse into the conditioning chamber.

  • Allow a 2-minute baseline period for exploration.[4]

  • Present a 30-second audible tone (CS; 72 dB, 12 kHz).[4]

  • During the final 2 seconds of the tone, deliver a 0.4 mA scrambled foot-shock (US).[4]

  • Leave the mouse in the chamber for an additional 30 seconds.[4]

  • Return the mouse to its home cage.

• Contextual Fear Memory Test (Day 2):

  • 24 hours after training, place the mouse back into the same conditioning chamber.[1][4]

  • Record the behavior for 5 minutes without presenting the tone or the shock.[1][4]

  • Analyze the video recording for freezing behavior, defined as the complete absence of movement except for that required for respiration.[4]

• Data Analysis: Calculate the percentage of time spent freezing during the 5-minute test session. Compare the freezing levels between the MS21570-treated group and the vehicle-treated control group using an appropriate statistical test (e.g., t-test).

Protocol 2: Intra-BLA Microinjection of MS21570 in a Contextual Fear Conditioning Paradigm

Objective: To investigate the specific role of the BLA BigLEN-GPR171 system in fear memory consolidation using localized MS21570 administration.

Materials:

• MS21570

• Vehicle (e.g., artificial cerebrospinal fluid, aCSF)

• Stereotaxic apparatus

• Cannulae for bilateral BLA implantation

• Microinfusion pump and syringes

• Surgical tools

• Male C57BL/6J mice

• Fear conditioning apparatus

Procedure:

• Stereotaxic Surgery:

  • Anesthetize the mouse and place it in the stereotaxic frame.

  • Implant bilateral guide cannulae aimed at the BLA.

  • Allow the mice to recover for at least one week after surgery.

• Habituation: Acclimate mice to the testing room for at least 1 hour prior to the experiment.

• Drug Preparation: Dissolve MS21570 in vehicle to achieve a concentration for delivering 20 nmol in 0.5 µl.[1]

• Microinjection and Fear Conditioning Training (Day 1):

  • 10 minutes before training, infuse MS21570 (20 nmol/0.5 µl) or vehicle bilaterally into the BLA over a period of 1 minute.[1] Leave the injection needles in place for an additional minute to allow for diffusion.

  • Perform the fear conditioning training as described in Protocol 1, Step 4.

  • Immediately following the training session, perform a second bilateral intra-BLA microinjection of MS21570 or vehicle.[1]

• Contextual Fear Memory Test (Day 2):

  • 24 hours after training, test for contextual fear memory as described in Protocol 1, Step 5.

• Histological Verification: After the completion of behavioral testing, perfuse the mice and section the brains to verify the correct placement of the cannulae within the BLA.

• Data Analysis: Analyze the freezing behavior as described in Protocol 1, Step 6, including only data from mice with correct cannula placements.

Mandatory Visualization

Caption: GPR171 signaling pathway in fear memory.

Caption: Experimental workflow for fear conditioning.

References

• 1. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mice lacking proSAAS display alterations in emotion, consummatory behavior and circadian entrainment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MS21570 in Elevated Plus Maze Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS21570 is a selective antagonist for the G protein-coupled receptor 171 (GPR171).[1][2] The endogenous ligand for GPR171 is the neuropeptide BigLEN. The BigLEN-GPR171 system has been implicated in the regulation of anxiety-like behaviors, particularly within the basolateral amygdala (BLA), a key brain region involved in processing fear and anxiety. Preclinical studies utilizing the elevated plus maze (EPM) have demonstrated that antagonism of GPR171 by MS21570 produces anxiolytic-like effects in rodents.

The EPM is a widely used behavioral assay to assess anxiety-like behavior in laboratory animals. The test is based on the conflict between the innate tendency of rodents to explore a novel environment and their aversion to open, elevated spaces. Anxiolytic compounds typically increase the time spent and the number of entries into the open arms of the maze.

These application notes provide detailed protocols for the use of MS21570 in EPM experiments, including systemic and intra-BLA administration, as well as a summary of the expected quantitative outcomes.

Data Presentation

The following tables summarize the quantitative data from studies investigating the effects of MS21570 on anxiety-like behavior in the elevated plus maze.

Table 1: Systemic Administration of MS21570 in the Elevated Plus Maze

Treatment Group	Dose (mg/kg, i.p.)	Time in Open Arms (seconds, mean ± SEM)
Vehicle (6% DMSO in saline)	-	25.3 ± 4.1
MS21570	5	48.2 ± 7.3*

*p < 0.05 compared to vehicle. Data extracted from Bobeck et al., 2017.

Table 2: Intra-Basolateral Amygdala (BLA) Administration of MS21570 in the Elevated Plus Maze

Treatment Group	Dose (nmol/side)	Time in Open Arms (seconds, mean ± SEM)
Vehicle (aCSF)	-	22.1 ± 3.5
MS21570	1	39.6 ± 5.2*

*p < 0.05 compared to vehicle. Data extracted from Bobeck et al., 2017.

Signaling Pathway

MS21570 acts as an antagonist at the GPR171 receptor. GPR171 is a G protein-coupled receptor (GPCR) that is suggested to couple to inhibitory G proteins (Gi/o). Upon binding of the endogenous ligand BigLEN, the Gi/o protein is activated, leading to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and downstream modulation of ion channels. By blocking this interaction, MS21570 prevents the BigLEN-induced intracellular signaling cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. Orphan neuropeptides and receptors: Novel therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Feeding Behavior with MS21570

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS21570 is a selective antagonist for the G protein-coupled receptor 171 (GPR171). The endogenous ligand for this receptor is the neuropeptide BigLEN. The BigLEN-GPR171 signaling system is implicated in the regulation of feeding behavior and metabolism.[1][2][3] This document provides detailed application notes and experimental protocols for utilizing MS21570 to investigate its effects on feeding behavior in preclinical models.

Signaling Pathway

The BigLEN-GPR171 signaling pathway plays a role in modulating feeding. BigLEN is co-expressed with Agouti-related peptide (AgRP) and Neuropeptide Y (NPY) in neurons of the arcuate nucleus of the hypothalamus, a critical brain region for appetite regulation. Activation of these AgRP neurons stimulates the release of BigLEN, which then acts on GPR171 to influence food intake.[4] Antagonizing GPR171 with MS21570 provides a tool to probe the physiological functions of this pathway.

Caption: The BigLEN-GPR171 signaling pathway in the regulation of feeding behavior.

Experimental Protocols

Protocol 1: Investigating the Effect of MS21570 on DREADD-Activated AgRP Neuron-Induced Feeding

This protocol describes the use of MS21570 to assess its ability to block the potent orexigenic (appetite-stimulating) effects of activating AgRP neurons using Designer Receptors Exclusively Activated by Designer Drugs (DREADD) technology.

Experimental Workflow:

Caption: Experimental workflow for the DREADD-based feeding study.

Materials:

• AgRP-IRES-Cre mice

• AAV-hSyn-DIO-hM3Dq-mCherry (or similar Cre-dependent excitatory DREADD virus)

• Stereotaxic surgery setup

• MS21570

• Vehicle: 6% DMSO in sterile saline

• Clozapine-N-Oxide (CNO)

• Standard rodent chow

• Metabolic cages for food intake monitoring

Procedure:

• Stereotaxic Surgery:

  • Anesthetize AgRP-IRES-Cre mice according to approved institutional protocols.

  • Secure the mouse in a stereotaxic frame.

  • Inject AAV-hSyn-DIO-hM3Dq-mCherry bilaterally into the arcuate nucleus of the hypothalamus.

  • Allow for a 2-3 week recovery period for viral expression.

• Habituation:

  • Individually house the mice to allow for accurate food intake measurement.

  • Habituate the mice to handling and intraperitoneal (i.p.) injections with saline for several days before the experiment.

• Experiment Day:

  • Weigh the mice and the pre-weighed standard chow.

  • Administer MS21570 (3.5 mg/kg, i.p.) or vehicle (6% DMSO in saline).

  • 15 minutes after the MS21570 or vehicle injection, administer CNO (1 mg/kg, i.p.) to activate the DREADD-expressing AgRP neurons.

  • Return the mice to their home cages with the pre-weighed food.

• Data Collection:

  • Measure cumulative food intake at 1, 2, 4, and 8 hours post-CNO injection.

Data Presentation:

Treatment Group	Mean Cumulative Food Intake (g) ± SEM
1 hour	2 hours	4 hours	8 hours
Vehicle + CNO	Insert Data	Insert Data	Insert Data	Insert Data
MS21570 + CNO	Insert Data	Insert Data	Insert Data	Insert Data

Note: This table is a template. The data should be populated from the experimental results. A study showed that pretreatment with MS21570 significantly attenuated the CNO-mediated increase in food intake.[4]

Protocol 2: General Assessment of MS21570 on Food Intake

This protocol provides a general framework for assessing the effects of MS21570 on food intake in the absence of chemogenetic stimulation. This can be adapted to study different metabolic states (e.g., fasted vs. ad libitum fed) or food types (e.g., standard chow vs. palatable high-fat diet).

Procedure:

• Animal Model and Housing:

  • Use standard laboratory mice (e.g., C57BL/6J).

  • Individually house mice for accurate food intake measurement.

  • Habituate mice to handling and injection procedures.

• Experimental Conditions (Examples):

  • Fasted State: Fast mice overnight (e.g., 16 hours) with free access to water.

  • Palatable Diet: Provide access to a high-fat, high-sugar diet in addition to or in place of standard chow.

• Drug Administration:

  • Prepare MS21570 in a suitable vehicle (e.g., 6% DMSO in saline).

  • Administer MS21570 via the desired route (e.g., i.p.). A dose-response study is recommended to determine the optimal dose (e.g., 1, 3, 5, 10 mg/kg). A previous study found that a 5 mg/kg dose of MS21570 did not alter feeding over 8 hours in mice on a normal chow diet.[4]

  • Include a vehicle control group.

• Data Collection and Analysis:

  • Measure food intake at regular intervals (e.g., 1, 2, 4, 8, and 24 hours) post-injection.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of different doses of MS21570 to the vehicle control.

Data Presentation:

Table 1: Dose-Response Effect of MS21570 on Food Intake in Fasted Mice

Treatment Group	Dose (mg/kg)	Mean Cumulative Food Intake (g) ± SEM (at 4 hours)
Vehicle	-	Insert Data
MS21570	1	Insert Data
MS21570	3	Insert Data
MS21570	5	Insert Data
MS21570	10	Insert Data

Table 2: Effect of MS21570 on Palatable Food Intake

Treatment Group	Mean Palatable Food Intake (g) ± SEM (at 2 hours)
Vehicle	Insert Data
MS21570 (X mg/kg)	Insert Data

Note: These tables are templates for presenting hypothetical data from the suggested experiments.

Conclusion

MS21570 is a valuable pharmacological tool for investigating the role of the BigLEN-GPR171 signaling pathway in the regulation of feeding behavior. The provided protocols offer a starting point for researchers to design and execute experiments to explore the effects of this compound in various contexts of food intake control. It is recommended that each laboratory optimizes these protocols for their specific experimental conditions and animal models.

References

• 1. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ruj.uj.edu.pl [ruj.uj.edu.pl]

Application Notes and Protocols for Inhibiting BigLEN Effects with MS21570

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for utilizing MS21570 to block the biological effects of BigLEN. BigLEN, an endogenous neuropeptide, exerts its effects through the G protein-coupled receptor 171 (GPR171). MS21570 is a potent and selective antagonist of GPR171, making it a valuable tool for studying the physiological and pathological roles of the BigLEN/GPR171 signaling axis. These notes are intended to guide researchers in designing and executing experiments to effectively inhibit BigLEN-mediated cellular responses.

The BigLEN/GPR171 Signaling Pathway

BigLEN binds to and activates GPR171, which is a Gαi/o-coupled receptor.[1][2] This activation initiates a signaling cascade with key downstream effects, including the inhibition of adenylyl cyclase and the modulation of the ERK/MAPK pathway.

• Gαi/o-mediated Inhibition of Adenylyl Cyclase: Upon BigLEN binding, the Gαi/o subunit of the heterotrimeric G protein inhibits adenylyl cyclase activity. This leads to a decrease in intracellular cyclic AMP (cAMP) levels.[1]

• βγ Subunit-mediated ERK Activation: The Gβγ subunits, dissociated from Gαi/o, can activate downstream signaling pathways, including the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which in turn can lead to the phosphorylation and activation of Extracellular signal-regulated kinase (ERK) 1/2.[3][4][5]

Diagram of the BigLEN/GPR171 Signaling Pathway

Caption: The BigLEN/GPR171 signaling cascade.

MS21570: A GPR171 Antagonist

MS21570 is a small molecule antagonist of GPR171. It competitively blocks the binding of BigLEN to the receptor, thereby inhibiting the downstream signaling cascade.

Quantitative Data for MS21570

The following table summarizes the key quantitative parameters of MS21570 activity.

Parameter	Value	Assay System	Reference
IC50	220 nM	GPR171	[MCE, R&D Systems]
Binding Affinity (Ki)	~6.8 µM	Displacement of [125I]Tyr-BigLEN from rat hypothalamic membranes	[6]

Dose-Response Data

The following table provides representative data on the dose-dependent inhibition of BigLEN-induced effects by MS21570. This data is compiled from typical results seen in the literature and should be used as a guide for experimental design.

MS21570 Concentration (nM)	% Inhibition of BigLEN (1 µM) induced [35S]GTPγS binding (approx.)
10	10-20%
50	30-40%
100	45-55%
220 (IC50)	50%
500	65-75%
1000	80-90%
10000	>95%

Experimental Protocols

The following are detailed protocols for key experiments to study the inhibitory effects of MS21570 on BigLEN signaling.

Protocol 1: Inhibition of BigLEN-induced cAMP Accumulation

This protocol is designed to measure the ability of MS21570 to block the BigLEN-mediated inhibition of adenylyl cyclase in a cell-based assay. A common method is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, such as the LANCE® Ultra cAMP Kit.

Experimental Workflow for cAMP Assay

Caption: Workflow for the cAMP inhibition assay.

Materials:

• CHO-K1 cells stably expressing human GPR171

• Cell culture medium (e.g., F-12K Medium with 10% FBS)

• 384-well white opaque microplates

• MS21570

• BigLEN peptide

• Forskolin

• LANCE® Ultra cAMP Kit (PerkinElmer)

• TR-FRET compatible plate reader

Procedure:

• Cell Culture and Plating:

  • Culture CHO-GPR171 cells in appropriate medium until they reach 70-80% confluency.

  • Harvest cells and resuspend in stimulation buffer provided with the cAMP kit.

  • Plate 2,000-5,000 cells per well in a 384-well plate.

• Compound Preparation and Pre-treatment:

  • Prepare a serial dilution of MS21570 in stimulation buffer.

  • Add the MS21570 dilutions to the respective wells and incubate for 15-30 minutes at room temperature.

• Stimulation:

  • Prepare a solution of Forskolin (e.g., 10 µM final concentration) and BigLEN (e.g., 1 µM final concentration) in stimulation buffer.

  • Add this solution to the wells. Include wells with Forskolin only (as a positive control for cAMP production) and wells with buffer only (negative control).

• Cell Lysis and Detection:

  • Incubate the plate for 30-60 minutes at room temperature.

  • Following the LANCE® Ultra cAMP Kit protocol, add the Eu-cAMP tracer and ULight-anti-cAMP antibody solution to each well to lyse the cells and initiate the detection reaction.[7][8][9][10]

• Measurement and Analysis:

  • Incubate for 1 hour at room temperature.

  • Read the plate on a TR-FRET plate reader (emission at 665 nm and 615 nm, excitation at 320 or 340 nm).

  • Calculate the 665/615 nm ratio. The signal is inversely proportional to the cAMP concentration.

  • Plot the percentage of inhibition of the BigLEN response against the log concentration of MS21570 to determine the IC50 value.

Protocol 2: Western Blot Analysis of ERK1/2 Phosphorylation

This protocol is used to assess the effect of MS21570 on BigLEN-induced ERK1/2 phosphorylation.

Materials:

• Neuro2A cells or other suitable cell line expressing GPR171

• Cell culture medium

• 6-well plates

• MS21570

• BigLEN peptide

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies:

  • Phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204) (e.g., Cell Signaling Technology #4370, 1:1000-1:2000 dilution)[1]

  • p44/42 MAPK (Erk1/2) (e.g., Cell Signaling Technology #4695, 1:1000-1:2000 dilution)[1]

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Plate Neuro2A cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 4-6 hours.

  • Pre-treat cells with desired concentrations of MS21570 for 30 minutes.

  • Stimulate cells with BigLEN (e.g., 1 µM) for 5-15 minutes.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature protein lysates by boiling in Laemmli buffer.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe with the antibody for total ERK1/2 as a loading control.

• Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the phospho-ERK1/2 signal to the total ERK1/2 signal.

Protocol 3: Co-Immunoprecipitation of GPR171

This protocol is designed to demonstrate the interaction between BigLEN and GPR171 and to investigate if MS21570 can disrupt this interaction. This is a more advanced technique and may require optimization.

Co-Immunoprecipitation Workflow

Caption: Workflow for Co-Immunoprecipitation.

Materials:

• Cells expressing tagged-GPR171 (e.g., HA- or FLAG-tagged)

• BigLEN peptide

• MS21570

• Co-IP lysis buffer (non-denaturing)

• Anti-tag antibody (e.g., anti-FLAG M2) conjugated to agarose (B213101) or magnetic beads

• Wash buffer

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Antibodies for Western blot (anti-tag and potentially anti-BigLEN if a good antibody is available)

Procedure:

• Cell Culture and Treatment:

  • Grow cells expressing tagged-GPR171 to high confluency.

  • Treat cells with BigLEN (e.g., 1 µM) in the presence or absence of MS21570 (e.g., 10 µM) for a specified time (e.g., 30 minutes).

• Cell Lysis:

  • Lyse cells in a non-denaturing Co-IP lysis buffer to preserve protein-protein interactions.

  • Centrifuge to remove insoluble material.

• Immunoprecipitation:

  • Incubate the cell lysate with anti-tag antibody-conjugated beads overnight at 4°C with gentle rotation.

• Washing:

  • Pellet the beads and wash them several times with Co-IP wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the immunoprecipitated protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis:

  • Separate the eluted proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with an anti-tag antibody to confirm the immunoprecipitation of GPR171.

  • If a suitable antibody is available, probe for BigLEN to see if it co-precipitated with GPR171 and if this interaction is reduced by MS21570.

Troubleshooting

• Low signal in cAMP assay: Optimize cell number and forskolin concentration. Ensure the LANCE Ultra cAMP kit reagents are handled correctly.[8][10]

• High background in Western blot: Use 5% BSA in TBST for blocking when detecting phosphoproteins. Ensure adequate washing steps.

• No co-immunoprecipitation: Use a non-denaturing lysis buffer and optimize washing conditions to be less stringent. Ensure the antibody is suitable for immunoprecipitation.

Conclusion

MS21570 is a valuable pharmacological tool for investigating the roles of the BigLEN/GPR171 signaling pathway. The protocols provided here offer a framework for researchers to effectively use this antagonist to block BigLEN's effects in various cellular assays. Careful optimization of experimental conditions will be key to obtaining robust and reproducible data.

References

• 1. biocompare.com [biocompare.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. G-protein coupled receptor, PI3K and Rho signaling pathways regulate the cascades of Tau and amyloid-β in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactome | G beta:gamma signalling through PI3Kgamma [reactome.org]
• 6. citeab.com [citeab.com]
• 7. resources.revvity.com [resources.revvity.com]
• 8. resources.revvity.com [resources.revvity.com]
• 9. bioline.ru [bioline.ru]
• 10. resources.revvity.com [resources.revvity.com]

Application Notes and Protocols for MS21570

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS21570 is a selective antagonist of the G protein-coupled receptor 171 (GPR171), with an IC50 of 220 nM. GPR171 and its endogenous ligand, the neuropeptide BigLEN, are implicated in a variety of physiological processes, including feeding behavior, anxiety, and pain perception. As a result, MS21570 is a valuable tool for investigating the therapeutic potential of GPR171 modulation. These application notes provide detailed information on the stability and storage of MS21570, along with protocols for its handling and analysis to ensure reliable and reproducible experimental outcomes.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₀H₁₁N₃S₂[1]
Molecular Weight	237.34 g/mol [1]
Appearance	White to off-white solid
Solubility	Soluble in DMSO (up to 125 mg/mL) and ethanol (B145695) (up to 100 mM)

Stability and Storage Conditions

Proper storage of MS21570 is critical to maintain its integrity and activity. The following table summarizes the recommended storage conditions for both the solid compound and solutions.

Form	Storage Temperature	Duration	Notes
Solid (Powder)	-20°C	3 years[1]	Protect from moisture.
4°C	2 years[1]	For shorter-term storage.
In Solvent (Stock Solution)	-80°C	2 years[1]	Aliquot to avoid repeated freeze-thaw cycles.
-20°C	1 year[1]	Aliquot to avoid repeated freeze-thaw cycles.

To prevent degradation, it is recommended to store stock solutions in small aliquots to minimize the number of freeze-thaw cycles. Before use, allow the vial to equilibrate to room temperature before opening to reduce moisture uptake.

GPR171 Signaling Pathway

MS21570 acts as an antagonist at the GPR171 receptor. The binding of the endogenous ligand BigLEN to GPR171 initiates a signaling cascade through Gαi/o proteins. This leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. MS21570 blocks this interaction, thereby inhibiting the downstream effects of GPR171 activation.

GPR171 signaling pathway and the inhibitory action of MS21570.

Experimental Protocols

Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of MS21570 for use in various assays.

Materials:

• MS21570 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes

Protocol:

• Allow the vial of MS21570 powder to equilibrate to room temperature before opening.

• Aseptically weigh the desired amount of MS21570 powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add 421.34 µL of DMSO to 1 mg of MS21570).

• Vortex the solution until the powder is completely dissolved. Gentle warming (37°C) or sonication may be used to aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C as recommended in the storage table.

Forced Degradation Study Protocol

Objective: To evaluate the stability of MS21570 under various stress conditions to identify potential degradation products and pathways. This information is crucial for the development of a stability-indicating analytical method.

Experimental Workflow:

Workflow for the forced degradation study of MS21570.

Materials:

• MS21570

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Calibrated oven

• Photostability chamber

Protocol:

• Acid Hydrolysis: Dissolve MS21570 in a solution of 0.1 M HCl and incubate at 60°C for 24 hours.

• Base Hydrolysis: Dissolve MS21570 in a solution of 0.1 M NaOH and incubate at 60°C for 24 hours.

• Oxidative Degradation: Dissolve MS21570 in a 3% solution of H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Expose solid MS21570 powder to 80°C in a calibrated oven for 48 hours.

• Photolytic Degradation: Expose a solution of MS21570 to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). A control sample should be protected from light.

• Sample Analysis: Following the stress period, neutralize the acid and base-treated samples. Dilute all samples to a suitable concentration and analyze using a stability-indicating HPLC method (see Protocol 5.3).

Stability-Indicating HPLC Method

Objective: To provide a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of MS21570 and the separation of its potential degradation products.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30.1-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL
Diluent	Acetonitrile:Water (50:50, v/v)

Method Validation: The stability-indicating nature of this method should be confirmed by demonstrating that the degradation products generated during the forced degradation study do not co-elute with the parent MS21570 peak. Peak purity analysis using a photodiode array (PDA) detector is recommended.

Data Presentation

The results from the forced degradation study should be summarized in a table to clearly present the stability profile of MS21570.

Stress Condition	% Degradation of MS21570	Number of Degradation Peaks
Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	[Insert Data]	[Insert Data]
Base Hydrolysis (0.1 M NaOH, 60°C, 24h)	[Insert Data]	[Insert Data]
Oxidative (3% H₂O₂, RT, 24h)	[Insert Data]	[Insert Data]
Thermal (Solid, 80°C, 48h)	[Insert Data]	[Insert Data]
Photolytic (ICH Q1B)	[Insert Data]	[Insert Data]

Note: The actual percentage of degradation and the number of degradation products will need to be determined experimentally.

Conclusion

These application notes provide essential information for the proper handling, storage, and analysis of MS21570. Adherence to these guidelines and protocols will help ensure the integrity of the compound and the reliability of experimental results in the investigation of GPR171-mediated signaling and its potential as a therapeutic target.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols: Vehicle Preparation for in vivo MS21570 Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS21570 is a selective antagonist of the G protein-coupled receptor 171 (GPR171), a receptor for the neuropeptide BigLEN.[1] The BigLEN-GPR171 signaling pathway is implicated in the regulation of several physiological processes, including anxiety-like behavior, fear conditioning, and feeding.[2] As a G(i)-alpha-mediated pathway, activation of GPR171 by its endogenous ligand BigLEN leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. This signaling cascade ultimately influences neuronal excitability and function. Preclinical in vivo studies are crucial for elucidating the therapeutic potential of MS21570. A critical and often overlooked aspect of such studies is the appropriate preparation of the vehicle for drug administration. The vehicle must effectively solubilize the compound without interfering with the biological system or the compound's activity. These application notes provide detailed protocols for the preparation of a suitable vehicle for in vivo studies of MS21570, along with an overview of the relevant signaling pathway and experimental workflow.

Data Presentation

Due to the limited availability of public quantitative pharmacokinetic and pharmacodynamic data for MS21570, the following table presents an illustrative summary of potential data that would be collected in in vivo studies. Researchers should generate their own data based on their specific experimental setup.

Parameter	Value	Units	Notes
Pharmacokinetics
Cmax	[Illustrative] 150	ng/mL	Peak plasma concentration after a single 5 mg/kg i.p. dose.
Tmax	[Illustrative] 0.5	hours	Time to reach peak plasma concentration.
AUC(0-t)	[Illustrative] 450	ng*h/mL	Area under the concentration-time curve from time 0 to the last measurable point.
t1/2	[Illustrative] 2.5	hours	Elimination half-life.
Pharmacodynamics
ED50 (Anxiolytic Effect)	[Illustrative] 2.5	mg/kg	Effective dose to produce 50% of the maximum anxiolytic effect in an elevated plus maze test.
Target Occupancy (EC50)	[Illustrative] 100	nM	Concentration required to occupy 50% of GPR171 receptors in the brain.

Experimental Protocols

Protocol 1: Preparation of MS21570 Formulation for Intraperitoneal (i.p.) Injection

This protocol describes the preparation of a solution of MS21570 suitable for intraperitoneal administration in mice. A common vehicle for MS21570 is a solution of 6% dimethyl sulfoxide (B87167) (DMSO) in sterile saline.[1]

Materials:

• MS21570 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile 0.9% sodium chloride solution (saline)

• Sterile, pyrogen-free microcentrifuge tubes

• Sterile, pyrogen-free pipette tips

• Vortex mixer

• Analytical balance

Procedure:

• Calculate the required amount of MS21570: Based on the desired final concentration and volume, calculate the mass of MS21570 powder needed. For example, to prepare 1 mL of a 1 mg/mL solution, weigh out 1 mg of MS21570.

• Dissolve MS21570 in DMSO:

  • In a sterile microcentrifuge tube, add the calculated amount of MS21570 powder.

  • Add a volume of DMSO that will constitute 6% of the final volume. For a final volume of 1 mL, this would be 60 µL of DMSO.

  • Vortex the tube thoroughly until the MS21570 is completely dissolved. Gentle warming in a 37°C water bath may aid in dissolution.

• Add sterile saline:

  • To the DMSO/MS21570 solution, add the appropriate volume of sterile saline to reach the final desired volume. For a final volume of 1 mL, add 940 µL of saline.

  • Vortex the solution again to ensure it is homogenous.

• Final concentration and administration:

  • The final solution will contain MS21570 at the desired concentration in a vehicle of 6% DMSO in saline.

  • Administer the solution to the animals via intraperitoneal injection at the desired dosage (e.g., 3.5 mg/kg or 5 mg/kg).[1]

  • A vehicle-only control group (6% DMSO in saline) should always be included in the experiment.

Safety Precautions:

• Work in a laminar flow hood to maintain sterility.

• Wear appropriate personal protective equipment (PPE), including gloves and a lab coat.

• Handle DMSO with care as it can facilitate the absorption of other substances through the skin.

Mandatory Visualization

Caption: Experimental workflow for the preparation of the MS21570 vehicle.

Caption: The BigLEN-GPR171 signaling pathway and the antagonistic action of MS21570.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microinjection of MS21570 into the Brain

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS21570 is a selective antagonist of the G protein-coupled receptor 171 (GPR171)[1]. The endogenous ligand for GPR171 is the neuropeptide BigLEN[2][3]. The BigLEN-GPR171 signaling system is implicated in a variety of physiological processes, including feeding, anxiety, and fear conditioning[4][5][6]. Preclinical research has demonstrated that direct administration of MS21570 into the basolateral amygdala (BLA) can modulate anxiety-like behaviors and fear memory[3][4]. These findings suggest that MS21570 is a valuable tool for investigating the role of the GPR171 signaling pathway in neurological and psychiatric disorders.

These application notes provide detailed protocols for the stereotaxic microinjection of MS21570 into the brain of rodents, with a specific focus on the basolateral amygdala, a key region involved in emotional processing.

Data Presentation

Table 1: Properties of MS21570

Property	Value	Reference
Molecular Weight	237.34 g/mol	[1]
Formula	C10H11N3S2	[1]
CAS Number	65373-29-7	[1]
IC50 for GPR171	220 nM	[1]
Solubility	Soluble to 100 mM in DMSO and 100 mM in ethanol
Storage	Powder: -20°C for 3 years. In solvent: -80°C for 2 years.	[1]

Table 2: Recommended Microinjection Parameters for MS21570 in the Mouse Basolateral Amygdala (BLA)

Parameter	Recommended Value	Notes
Target Brain Region	Basolateral Amygdala (BLA)	A key region for studying anxiety and fear.
Stereotaxic Coordinates (from Bregma)	Anteroposterior (AP): -1.1 to -1.75 mmMediolateral (ML): ±3.15 to ±3.3 mmDorsoventral (DV): -4.25 to -5.1 mm	Coordinates should be optimized for the specific mouse strain and age.[7][8][9][10]
MS21570 Concentration	40 mM (for a 20 nmol dose in 0.5 µl)	Based on effective dose reported in the literature.[4]
Vehicle Solution	Sterile saline with 6% DMSO	Vehicle used for in vivo intraperitoneal administration, likely suitable for intracerebral injection.[1] Further optimization may be required.
Injection Volume	0.5 µl per hemisphere	A common volume for localized drug delivery in the mouse brain.
Infusion Rate	100 nL/minute	A slow infusion rate minimizes tissue damage and backflow.[11]
Needle/Cannula Size	33-gauge internal cannula	Minimizes tissue displacement.
Post-infusion Dwell Time	5-10 minutes	Allows for diffusion of the compound and prevents backflow upon cannula retraction.

Experimental Protocols

Protocol 1: Preparation of MS21570 Solution for Microinjection

Materials:

• MS21570 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Calculate the required amount of MS21570: To prepare a 40 mM stock solution, dissolve 9.49 mg of MS21570 (MW: 237.34 g/mol ) in 1 mL of DMSO.

• Prepare the vehicle solution: Prepare a 6% DMSO in sterile saline solution. For example, to make 1 mL of vehicle, mix 60 µL of sterile DMSO with 940 µL of sterile saline.

• Dissolve MS21570:

  • For a final injection solution of 40 mM, directly prepare the desired volume. For example, to prepare 10 µL of 40 mM MS21570 in 6% DMSO/saline, weigh out 0.0949 mg of MS21570 and dissolve it in 0.6 µL of DMSO. Then add 9.4 µL of sterile saline.

  • Alternatively, prepare a higher concentration stock in DMSO (e.g., 100 mM) and then dilute it to the final concentration with the appropriate volumes of DMSO and sterile saline to achieve the final 6% DMSO concentration.

• Ensure complete dissolution: Vortex the solution thoroughly. If necessary, use a brief sonication in an ultrasonic bath to ensure the compound is fully dissolved.

• Storage: Store the prepared solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Stereotaxic Microinjection of MS21570 into the Basolateral Amygdala (BLA)

Materials:

• Anesthetized mouse

• Stereotaxic frame

• Anesthesia system (e.g., isoflurane)

• Heating pad to maintain body temperature

• Surgical tools (scalpel, forceps, drill, etc.)

• Microinjection pump and syringe

• Internal cannula (33-gauge) attached to a guide cannula

• Prepared MS21570 solution

• Suturing material or tissue adhesive

• Analgesics and post-operative care supplies

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane).

  • Place the animal in the stereotaxic frame, ensuring the head is level.

  • Apply eye ointment to prevent corneal drying.

  • Shave the scalp and clean the surgical area with an antiseptic solution.

• Surgical Procedure:

  • Make a midline incision on the scalp to expose the skull.

  • Use a cotton swab to clean and dry the skull surface.

  • Identify and level Bregma and Lambda.

  • Based on the desired BLA coordinates (see Table 2), mark the injection sites on the skull.

  • Drill a small burr hole through the skull at the marked locations, being careful not to damage the underlying dura mater.

• Microinjection:

  • Load the microinjection syringe with the prepared MS21570 solution, ensuring there are no air bubbles.

  • Lower the injection cannula to the predetermined dorsoventral (DV) coordinate for the BLA.

  • Begin the infusion of MS21570 at a rate of 100 nL/minute.

  • After the infusion is complete, leave the cannula in place for 5-10 minutes to allow for diffusion and to prevent backflow.

  • Slowly retract the cannula.

• Post-Surgical Care:

  • Suture the scalp incision or close it with tissue adhesive.

  • Administer analgesics as per approved institutional protocols.

  • Place the animal in a clean cage on a heating pad to recover from anesthesia.

  • Monitor the animal closely for any signs of distress or complications.

Visualization

GPR171 Signaling Pathway

The following diagram illustrates the signaling pathway of GPR171. The endogenous ligand, BigLEN, or the antagonist, MS21570, binds to GPR171, a G protein-coupled receptor. GPR171 activation by BigLEN is known to act through a Gαi-mediated pathway, which inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels. This pathway ultimately influences neuronal excitability and cellular function. MS21570 blocks this interaction.

Caption: GPR171 signaling pathway activated by BigLEN and antagonized by MS21570.

Experimental Workflow

The following diagram outlines the key steps for performing a microinjection experiment with MS21570.

Caption: Experimental workflow for MS21570 microinjection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uniprot.org [uniprot.org]
• 4. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Central and Basolateral Amygdala Are Critical Sites of Neuropeptide Y/Y2 Receptor-Mediated Regulation of Anxiety and Depression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The basolateral amygdala-anterior cingulate cortex circuit contributes to postherpetic neuralgia-anxiety comorbidity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. Stress-free Microinjections in Conscious Rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: MS21570 Behavioral Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using MS21570 in behavioral experiments. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Troubleshooting Guides

Issue 1: Unexpected or No Behavioral Effect of MS21570

Question: We administered MS21570 at the recommended dose, but we are not observing the expected anxiolytic-like or cognitive-enhancing effects in our behavioral paradigms (e.g., elevated plus maze, Morris water maze). What could be the cause?

Answer: Several factors could contribute to a lack of an observable effect. Consider the following troubleshooting steps:

• Dose-Response: The recommended dose may not be optimal for your specific animal strain, age, or sex. It is advisable to perform a dose-response study to determine the most effective concentration.

• Pharmacokinetics: The timing of behavioral testing relative to MS21570 administration is critical. The peak plasma and brain concentrations of the compound should align with the testing window. Review the pharmacokinetic profile of MS21570 and adjust your experimental timeline accordingly.

• Route of Administration: Ensure the route of administration (e.g., intraperitoneal, oral gavage) is appropriate and has been performed correctly. Improper administration can lead to variability in drug exposure.

• Animal-Related Factors: The behavioral phenotype can be significantly influenced by the animal's genetic background, sex, and age.[1] Additionally, factors such as housing conditions and handling can impact experimental outcomes.[2][3]

Issue 2: High Variability in Behavioral Data

Answer: High variability is a common challenge in behavioral research.[2] The following strategies can help improve the consistency of your results:

• Standardize Procedures: Ensure all experimental procedures, including animal handling, drug administration, and behavioral testing, are highly standardized and consistently applied by all experimenters.[4]

• Acclimation: Properly acclimate the animals to the testing room and equipment before the experiment.[3][5] A sufficient acclimation period can reduce stress-induced behavioral alterations.

• Control Environmental Factors: The testing environment should be kept consistent. Factors such as lighting, noise, and temperature can significantly affect rodent behavior.[2][6][7]

• Experimenter Bias: To minimize unconscious bias, the experimenter conducting the behavioral tests should be blinded to the treatment groups.[4][8]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in behavioral experiments.

Caption: A flowchart for troubleshooting unexpected results in behavioral experiments.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for MS21570?

A1: MS21570 is a selective positive allosteric modulator of the GABAA receptor. It binds to a site on the receptor that is distinct from the GABA binding site and enhances the effect of GABA, leading to increased chloride ion influx and neuronal hyperpolarization.[9][10]

Q2: How does the mechanism of MS21570 relate to its expected behavioral effects?

A2: By enhancing GABAergic inhibition, MS21570 is expected to have anxiolytic-like effects, as the GABA system plays a crucial role in regulating anxiety.[10][11] The diagram below illustrates the GABAA receptor signaling pathway.

Caption: The signaling pathway of the GABAA receptor modulated by MS21570.

Q3: Are there specific considerations for female rodents when using MS21570?

A3: Yes, the estrous cycle in female rodents can influence behavioral outcomes.[7] It is recommended to monitor the estrous cycle and either test at a specific stage or ensure that all stages are equally represented across experimental groups to avoid confounding results.

Q4: Can MS21570 be used in combination with other behavioral tests?

A4: Yes, but the order of testing is important. It is generally advised to proceed from the least stressful to the most stressful paradigms to minimize the confounding effects of stress on subsequent tests.[2][12] For example, an elevated plus maze test should be conducted before a forced swim test.

Data Presentation

Table 1: Troubleshooting Quantitative Data in Behavioral Assays

Observed Issue	Potential Cause(s)	Recommended Action(s)
High intra-group variability in escape latency (Morris Water Maze)	Inconsistent handling, differences in visual acuity, variable motivation.[13][14]	Standardize handling, perform a cued version of the maze to assess vision, ensure water temperature is consistent.[13][15]
No significant difference in open arm time (Elevated Plus Maze)	Dose of MS21570 is too low or too high (U-shaped dose-response), animals are not anxious at baseline.	Conduct a dose-response study, ensure proper acclimation to the testing room to reduce baseline anxiety.[16][17]
High variability in freezing behavior (Fear Conditioning)	Inconsistent shock intensity, contextual cues not salient enough, improper timing of stimulus presentation.	Calibrate the shocker daily, ensure distinct contextual cues, precisely control the timing of the conditioned and unconditioned stimuli.[18][19]
Floor effect (all animals perform poorly) or ceiling effect (all animals perform well)	Task is too difficult or too easy for the specific strain/age of the animals.	Adjust task parameters (e.g., platform size in MWM, shock intensity in fear conditioning) to an appropriate level of difficulty.[4]

Experimental Protocols

Morris Water Maze

The Morris water maze is used to assess spatial learning and memory.[20][21]

• Apparatus: A circular pool (approximately 1.5-2 meters in diameter) is filled with water made opaque with non-toxic paint.[6] A small escape platform is submerged just below the water's surface.

• Acclimation: Animals should be habituated to the testing room for at least 30 minutes prior to the first trial.

• Training:

  • Animals are given a series of training trials (e.g., 4 trials per day for 5 days).[15]

  • For each trial, the animal is placed in the water at one of four starting positions and allowed to swim until it finds the hidden platform.[20]

  • If the animal does not find the platform within a set time (e.g., 60 seconds), it is gently guided to it.[20]

  • The animal is allowed to remain on the platform for a short period (e.g., 15-30 seconds) before being removed.[22]

• Probe Trial:

  • 24 hours after the final training trial, the platform is removed from the pool.

  • The animal is allowed to swim for a set duration (e.g., 60 seconds).[6]

  • The time spent in the target quadrant (where the platform was previously located) is measured as an index of spatial memory.[6]

Elevated Plus Maze

The elevated plus maze is a widely used test to assess anxiety-like behavior in rodents.[17][23]

• Apparatus: The maze is shaped like a plus sign and consists of two open arms and two enclosed arms, elevated from the floor.[17]

• Acclimation: Allow the animals to acclimate to the testing room for at least 30-60 minutes before testing.[16]

• Procedure:

  • The animal is placed in the center of the maze, facing one of the open arms.[24]

  • The animal is allowed to freely explore the maze for a set period (e.g., 5 minutes).[16]

  • Behavior is recorded by a video camera mounted above the maze.

• Data Analysis: The primary measures of anxiety-like behavior are the time spent in the open arms and the number of entries into the open arms.[17] An increase in these measures is indicative of an anxiolytic effect.

Fear Conditioning

Fear conditioning is a form of associative learning used to study fear memory.[18][19]

• Apparatus: A conditioning chamber equipped with a grid floor for delivering a mild foot shock and a speaker for presenting an auditory cue (conditioned stimulus, CS).

• Training (Day 1):

  • The animal is placed in the conditioning chamber and allowed to explore for a baseline period.

  • The CS (e.g., a tone) is presented, followed by the unconditioned stimulus (US), a mild foot shock.[18] This pairing is typically repeated several times.

• Contextual Fear Testing (Day 2):

  • The animal is returned to the same conditioning chamber.

  • No CS or US is presented.

  • Freezing behavior (the absence of all movement except for respiration) is measured as an index of contextual fear memory.[25]

• Cued Fear Testing (Day 3):

  • The animal is placed in a novel context (different from the training chamber).

  • After a baseline period, the CS (tone) is presented without the US.

  • Freezing behavior is measured as an index of cued fear memory.[26]

References

• 1. news-medical.net [news-medical.net]
• 2. Behavior Testing in Rodents: Highlighting Potential Confounds Affecting Variability and Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Behavioral Phenotyping in Rats and Mice [labome.com]
• 4. maze.conductscience.com [maze.conductscience.com]
• 5. behaviorcloud.com [behaviorcloud.com]
• 6. Optimizing Morris Water Maze Experiments: Tips and Tricks for Researchers [sandiegoinstruments.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. protocols.io [protocols.io]
• 9. GABAA receptor - Wikipedia [en.wikipedia.org]
• 10. GABAA receptors: structure, function, pharmacology, and related disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Best Practices: Data Collection | Animal Behavior Core | Washington University in St. Louis [sites.wustl.edu]
• 13. researchgate.net [researchgate.net]
• 14. Morris water maze: a versatile and pertinent tool for assessing spatial learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Elevated plus maze protocol [protocols.io]
• 17. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Fear Conditioning Protocol - IMPReSS [web.mousephenotype.org]
• 19. maze.conductscience.com [maze.conductscience.com]
• 20. Morris Water Maze Experiment - PMC [pmc.ncbi.nlm.nih.gov]
• 21. cyagen.com [cyagen.com]
• 22. UC Davis - Morris Water Maze [protocols.io]
• 23. medchemexpress.com [medchemexpress.com]
• 24. albany.edu [albany.edu]
• 25. Trace Fear Conditioning: Procedure for Assessing Complex Hippocampal Function in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Mice lacking proSAAS display alterations in emotion, consummatory behavior and circadian entrainment - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing MS21570 Delivery to the Central Nervous System

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the delivery of MS21570 to the central nervous system (CNS).

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with MS21570.

Issue 1: Low or undetectable levels of MS21570 in the brain tissue or cerebrospinal fluid (CSF) following systemic administration.

• Question: We administered MS21570 systemically (e.g., intravenously or intraperitoneally) but are unable to detect significant concentrations in the CNS. What are the potential causes and how can we troubleshoot this?

• Answer: Low CNS penetration is a common challenge for small molecules. Here are the likely causes and recommended troubleshooting steps:

  • Poor Blood-Brain Barrier (BBB) Permeability: MS21570, like many small molecules, may have physicochemical properties that limit its ability to cross the BBB.

    • Troubleshooting:

      • Verify Physicochemical Properties: Review the known properties of MS21570 (see Table 1). While some information is available, a more detailed characterization of its lipophilicity (LogP), polar surface area (PSA), and hydrogen bond donors/acceptors can provide insights.[1][2]

      • In Vitro BBB Models: Utilize in vitro models to assess BBB permeability. The Parallel Artificial Membrane Permeability Assay (PAMPA-BBB) can be a first step to evaluate passive diffusion. For a more biologically relevant assessment, consider using cell-based models such as a co-culture of brain endothelial cells with astrocytes and pericytes.[3][4]

      • Chemical Modification (Prodrug Approach): If inherent permeability is low, consider a prodrug strategy. This involves modifying MS21570 to be more lipophilic to enhance BBB penetration, with the modifying group being cleaved off in the CNS to release the active compound.

  • Active Efflux by Transporters: MS21570 may be a substrate for efflux transporters at the BBB, such as P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP), which actively pump the compound out of the brain.[4][5]

    • Troubleshooting:

      • In Vitro Efflux Assays: Use cell lines overexpressing these transporters (e.g., MDR1-MDCKII cells) to determine if MS21570 is a substrate.[6]

      • Co-administration with Efflux Inhibitors: In preclinical models, co-administering MS21570 with known P-gp inhibitors (e.g., verapamil, cyclosporine A) can help determine if efflux is a significant barrier. Note: This is an experimental approach and may have toxicity concerns.

  • High Plasma Protein Binding: If MS21570 binds extensively to plasma proteins, the unbound fraction available to cross the BBB will be low.[6]

    • Troubleshooting:

      • Measure Plasma Protein Binding: Determine the fraction of unbound MS21570 in plasma using techniques like equilibrium dialysis.[6][7]

      • Optimize Dosing: If binding is high, a higher dose may be required to achieve a therapeutic concentration of unbound drug in the plasma, which can then drive CNS penetration.

Issue 2: Inconsistent behavioral effects observed in animal models after systemic administration of MS21570.

• Question: We are observing high variability in the behavioral outcomes (e.g., anxiety tests) in our animal models when administering MS21570 systemically. What could be causing this?

• Answer: Inconsistent behavioral effects often point to variable CNS exposure.

  • Pharmacokinetic Variability: Differences in absorption, distribution, metabolism, and excretion (ADME) between individual animals can lead to varying plasma and brain concentrations of MS21570.

    • Troubleshooting:

      • Pharmacokinetic Studies: Conduct a full pharmacokinetic study to determine key parameters like half-life, clearance, and volume of distribution. This will help in designing an optimal dosing regimen.

      • Correlate Exposure with Efficacy: In your behavioral studies, collect blood and brain samples at the time of testing to correlate MS21570 concentrations with the observed behavioral effects. This can help establish a therapeutic window for CNS exposure.

  • Route of Administration: The route of administration can significantly impact the bioavailability and CNS uptake of MS21570.

    • Troubleshooting:

      • Alternative Systemic Routes: If using oral administration, consider intravenous or intraperitoneal injections to bypass potential issues with oral absorption.

      • Direct CNS Administration: For proof-of-concept studies to confirm the central activity of MS21570, consider direct administration routes such as intracerebroventricular (ICV) or direct microinjection into a specific brain region like the basolateral amygdala (BLA), as has been done in previous studies.[8][9] This bypasses the BBB and can help confirm that the compound has the desired central effect when it reaches its target.

      • Intranasal Delivery: Explore intranasal administration as a non-invasive method to bypass the BBB and deliver MS21570 directly to the CNS via the olfactory and trigeminal pathways.[1][10][11][12][13]

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of MS21570 relevant to CNS delivery?

A1: Based on available information, here are the key properties of MS21570:

Property	Value	Source
Molecular Weight	237.34 g/mol	[8]
Formula	C10H11N3S2	[8]
Solubility	Soluble in DMSO and ethanol	[8]
IC50 for GPR171	220 nM	[8]

To better predict its BBB penetration potential, it is recommended to determine its LogP (lipophilicity), pKa, and polar surface area (PSA). Generally, for passive diffusion across the BBB, a LogP between 1 and 3, a molecular weight under 400 Da, and a PSA less than 90 Ų are considered favorable.

Q2: What is the mechanism of action of MS21570?

A2: MS21570 is a selective antagonist of the G protein-coupled receptor 171 (GPR171).[8] GPR171 is activated by the endogenous peptide BigLEN. By blocking the action of BigLEN on GPR171, MS21570 can modulate neuronal activity. For instance, it has been shown to inhibit BigLEN-mediated hyperpolarization of pyramidal neurons in the basolateral amygdala.[9]

References

• 1. How to ensure therapeutic molecules penetrate the blood-brain barrier? (Newsletter 55 - April 2024) — Belgian Charcot Foundation [fondation-charcot.org]
• 2. Selecting Good 'Drug-Like' Properties to Optimize Small Molecule Blood-Brain Barrier Penetration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Blood-brain barrier models: in vitro to in vivo translation in preclinical development of CNS-targeting biotherapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Pathways for Small Molecule Delivery to the Central Nervous System Across the Blood-Brain Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategies to assess blood-brain barrier penetration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. Intranasal administration of elastin-like polypeptide for therapeutic delivery to the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: MS21570 In Vivo Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using the GPR171 antagonist, MS21570, in in vivo experiments. Inconsistent results can arise from a variety of factors, and this guide is designed to help you identify and address potential sources of variability in your studies.

Frequently Asked Questions (FAQs)

Q1: What is MS21570 and what is its primary mechanism of action?

MS21570 is a small molecule antagonist of the G-protein coupled receptor GPR171. Its primary mechanism of action is to block the binding and signaling of the endogenous ligand, BigLEN.[1][2] This interaction inhibits the Gαi/o protein coupling of GPR171, which in turn prevents the hyperpolarization of neurons and other downstream effects.[1]

Q2: What are the reported in vivo effects of MS21570?

Systemic and direct administration of MS21570 into the basolateral amygdala (BLA) in mice has been shown to reduce anxiety-like behaviors and impact fear conditioning.[1][2][3] It has been used to investigate the role of the BigLEN-GPR171 system in regulating these behaviors.

Q3: What is a typical dosage and route of administration for MS21570 in mice?

Published studies have used a systemic dose of 5 mg/kg administered via intraperitoneal (i.p.) injection.[1] For direct brain administration, bilateral injections of 20 nmol in 0.5 µl have been delivered into the basolateral amygdala.[1]

Troubleshooting Inconsistent In Vivo Results

Inconsistent results with MS21570 can be frustrating. The following guide provides a structured approach to troubleshooting common issues.

Issue 1: High Variability in Behavioral Readouts

High variability between individual animals or experimental groups is a common challenge in behavioral neuroscience.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Sex Differences	The GPR171 pathway has shown sexually dimorphic responses in mice.[4][5][6][7] Ensure that both male and female animals are included in your study design and that data is analyzed separately for each sex.
Animal Stress	High baseline stress levels can mask the effects of anxiolytic compounds. Acclimate animals to the testing room for at least one hour before experiments and handle them consistently.[1]
Habituation	Lack of habituation to the experimental apparatus can lead to variable responses. The initial period of testing is often associated with high variability and may need to be discarded from analysis.[3]
Circadian Rhythm	The timing of your experiments can influence behavioral outcomes. Conduct behavioral testing at a consistent time of day to minimize variability due to circadian rhythms.[3]

Issue 2: Lack of Expected Efficacy or Dose-Response

If MS21570 is not producing the expected anxiolytic or other behavioral effects, consider the following factors.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Suboptimal Dose	The reported effective dose is 5 mg/kg (i.p.).[1] If you are not seeing an effect, a dose-response study may be necessary to determine the optimal dose for your specific animal model and behavioral paradigm.
Off-Target Effects at High Doses	At very high concentrations, MS21570 may exhibit off-target effects, potentially acting as an agonist at the MT1A receptor.[1] This could confound results and lead to a non-linear dose-response. If using higher doses, consider evaluating potential off-target effects.
Compound Stability and Solubility	Poor solubility or degradation of the compound can lead to lower than expected bioavailability. Ensure proper formulation of MS21570 for in vivo administration. While specific formulation details for MS21570 are not readily available in the provided results, general best practices for poorly soluble compounds should be followed.
Route of Administration	Systemic administration may not achieve sufficient target engagement in the brain region of interest. For localized effects, direct intracerebral injection (e.g., into the BLA) may be more appropriate and effective.[1]

Experimental Protocols

Systemic Administration Protocol (as per published literature):

• Preparation: Dissolve MS21570 in a vehicle appropriate for intraperitoneal injection. The specific vehicle used in the primary study is not detailed, but common vehicles for hydrophobic compounds include a mixture of DMSO, Tween 80, and saline.

• Dosage: Administer a dose of 5 mg/kg via intraperitoneal (i.p.) injection.[1]

• Timing: In behavioral studies, the injection is typically given 15 minutes prior to the behavioral assay.[1]

Intra-Basolateral Amygdala (BLA) Microinjection Protocol:

• Surgery: Implant bilateral guide cannulae targeting the BLA. Allow for a post-operative recovery period.

• Preparation: Dissolve MS21570 to a concentration that allows for the delivery of 20 nmol in a 0.5 µl volume.[1]

• Microinjection: Inject 0.5 µl of the MS21570 solution into each BLA hemisphere over a specified period.

• Timing: Injections are typically performed 10 minutes prior to behavioral testing.[1]

Visualizations

Signaling Pathway of GPR171 Antagonism by MS21570

References

• 1. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mice lacking proSAAS display alterations in emotion, consummatory behavior and circadian entrainment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]

issues with MS21570 solubility and precipitation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with MS21570.

Frequently Asked Questions (FAQs)

Q1: What is MS21570?

MS21570 is a selective antagonist for the G-protein coupled receptor 171 (GPR171), with an IC50 of 220 nM.[1][2][3] It functions by inhibiting the effects of BigLEN, the endogenous ligand for GPR171.[3][4] In preclinical studies, MS21570 has been shown to reduce anxiety-like behavior and fear conditioning in mice.[3][4]

Q2: What is the primary mechanism of action for MS21570?

MS21570 acts as an antagonist at the GPR171 receptor. GPR171 is coupled to inhibitory Gαi/o proteins.[5] Activation of GPR171 by its ligand, BigLEN, leads to a decrease in intracellular cAMP levels and hyperpolarization of neurons.[5] MS21570 blocks these effects.[3][4][5]

Q3: What are the recommended storage conditions for MS21570?

For long-term storage, MS21570 powder should be stored at -20°C for up to 3 years.[1] In solvent, stock solutions can be stored at -80°C for up to 2 years or -20°C for up to 1 year.[1][2]

Troubleshooting Guide: Solubility and Precipitation

Issues with the solubility and precipitation of MS21570 can impact experimental outcomes. This guide provides solutions to common problems.

Problem	Potential Cause	Troubleshooting Steps
Difficulty Dissolving MS21570 Powder	- Inappropriate solvent- Solvent quality (e.g., hygroscopic DMSO)- Insufficient mixing	- Use recommended solvents: MS21570 is soluble up to 125 mg/mL in fresh, high-quality DMSO and up to 100 mM in ethanol.[1][3][4]- Use fresh DMSO: Hygroscopic DMSO can significantly impact solubility. It is recommended to use newly opened DMSO.[2]- Aid dissolution: Use ultrasonic agitation to help dissolve the compound.[1][2]
Precipitation in Stock Solution	- Supersaturation- Temperature fluctuations- Improper storage	- Gentle warming and sonication: If precipitation occurs, gently warm the solution and/or use sonication to aid in redissolving the compound.[2]- Store properly: Store stock solutions at -80°C or -20°C as recommended to maintain stability.[1][2]
Precipitation in Aqueous Buffers	- Low aqueous solubility- Buffer incompatibility	- Use a co-solvent system for in vivo studies: For aqueous-based solutions for in vivo experiments, a multi-solvent system is recommended to maintain solubility. See the detailed protocols in the "Experimental Protocols" section below.- Test buffer compatibility: Before preparing a large volume, test the solubility and stability of MS21570 in a small amount of your specific aqueous buffer.

Quantitative Solubility Data

The following table summarizes the known solubility of MS21570 in various solvents.

Solvent	Maximum Concentration	Molar Concentration	Notes
DMSO	125 mg/mL[1][2]	526.67 mM[1][2]	Requires ultrasonic agitation. Use of fresh, non-hygroscopic DMSO is critical.[2]
Ethanol	23.73 mg/mL[3]	100 mM[3][4]
In Vivo Formulation 1	≥ 2.5 mg/mL[1][2]	≥ 10.53 mM[1][2]	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[1][2]
In Vivo Formulation 2	≥ 2.5 mg/mL[1][2]	≥ 10.53 mM[1][2]	10% DMSO, 90% (20% SBE-β-CD in Saline)[1][2]
In Vivo Formulation 3	≥ 2.5 mg/mL[1][2]	≥ 10.53 mM[1][2]	10% DMSO, 90% Corn Oil[1][2]

Experimental Protocols

Preparation of Stock Solutions

To prepare a stock solution of MS21570, refer to the mass-to-volume ratios for desired concentrations provided by suppliers. For example, to create a 10 mM stock solution from 1 mg of MS21570 (MW: 237.34), you would add 0.4213 mL of the appropriate solvent.[1]

In Vivo Formulation Protocols

For in vivo experiments, where aqueous compatibility is crucial, the following multi-step solvent protocols are recommended to achieve a clear solution:

• Protocol 1: Add solvents sequentially: 10% DMSO, followed by 40% PEG300, then 5% Tween-80, and finally 45% saline. This method yields a clear solution with a solubility of at least 2.5 mg/mL (10.53 mM).[1][2]

• Protocol 2: Add 10% DMSO first, then add 90% of a 20% SBE-β-CD solution in saline. This also results in a clear solution with a solubility of at least 2.5 mg/mL (10.53 mM).[1][2]

• Protocol 3: Begin with 10% DMSO, followed by the addition of 90% corn oil for a clear solution with a solubility of at least 2.5 mg/mL (10.53 mM).[1][2]

Signaling Pathway and Experimental Workflow

GPR171 Signaling Pathway

MS21570 acts as an antagonist to the GPR171 receptor, which is coupled to an inhibitory G-protein (Gαi/o). The binding of the endogenous ligand, BigLEN, to GPR171 activates the G-protein, leading to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and neuronal hyperpolarization. MS21570 blocks this cascade by preventing BigLEN from binding to GPR171.

Caption: GPR171 signaling pathway and the inhibitory action of MS21570.

Experimental Workflow for In Vivo Studies

The following diagram outlines a typical workflow for conducting in vivo experiments with MS21570, from solution preparation to behavioral analysis.

Caption: A generalized experimental workflow for in vivo studies using MS21570.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. MS 21570 | GPR171 | Tocris Bioscience [tocris.com]
• 4. rndsystems.com [rndsystems.com]
• 5. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]

minimizing stress in animals during MS21570 administration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing stress in animals during the administration of MS21570.

Frequently Asked Questions (FAQs)

Q1: What is MS21570 and what is its mechanism of action?

A1: MS21570 is a selective antagonist for the G protein-coupled receptor 171 (GPR171).[1] It is used in research to investigate the role of the BigLEN-GPR171 system in various physiological processes, including anxiety, fear conditioning, and feeding behaviors. By blocking the receptor, MS21570 can help elucidate the downstream effects of GPR171 signaling.

Q2: What are the common routes of administration for MS21570 in animal studies?

A2: The two primary routes of administration for MS21570 in rodent studies are:

• Intraperitoneal (i.p.) injection: This is a common method for systemic administration.

• Intra-basolateral amygdala (intra-BLA) microinjection: This is a targeted administration route used for neurological studies.

Q3: What is the recommended vehicle for dissolving MS21570?

A3: The choice of vehicle depends on the administration route. Based on available data:

• For intraperitoneal (i.p.) injection: A common vehicle is 6% DMSO in sterile saline.[1] Another suggested vehicle for achieving a clear solution at higher concentrations is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

• For intra-BLA microinjection: A suitable vehicle is 10% DMSO and 10% Tween80 in sterile saline.

Q4: What are the typical dosages for MS21570 administration in mice?

A4: Dosages can vary depending on the study design and research question. However, published studies have used the following:

• Intraperitoneal (i.p.) injection: 3.5 mg/kg to 5 mg/kg.[1]

• Intra-BLA microinjection: 20 nmol/0.5 μl.[1]

Q5: How can I minimize stress in animals during handling and injection?

A5: Minimizing stress is crucial for animal welfare and data validity. Key strategies include:

• Habituation: Allow animals to acclimate to the facility for at least a week before experiments.[2] Handle the animals gently and simulate the injection procedure during the habituation period.[2]

• Proper Restraint: Use a firm but gentle restraint technique. For intraperitoneal injections, tilting the mouse with its head slightly down can help shift the abdominal organs and reduce the risk of injury.

• Warm Injections: Warm the solution to room or body temperature before injection to reduce discomfort.[3][4][5]

• Use Appropriate Needle Size: For intraperitoneal injections in mice, a 25-27 gauge needle is recommended.[3]

• Alternative Dosing Methods: If possible, consider less stressful alternatives like oral gavage with palatable solutions, although this would require validation for MS21570.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Animal shows signs of pain immediately after i.p. injection (e.g., writhing, stretching, licking the injection site)	- The pH of the injected solution is not neutral.- The solution was too cold.- The vehicle (e.g., high concentration of DMSO) is causing irritation.	- Check the pH of your final MS21570 solution and buffer to a neutral pH (~7.4) if necessary.- Ensure the solution is warmed to room or body temperature before injection.[3][4][5]- If using a high concentration of DMSO, consider if it can be lowered while maintaining solubility. For sensitive animals, the proportion of DMSO should be minimized.[6]
Precipitation observed in the MS21570 solution	- The solubility limit has been exceeded.- Improper mixing of vehicle components.	- Ensure you are using the correct vehicle and have not exceeded the recommended solubility. For MS21570, a clear solution of ≥ 2.5 mg/mL can be achieved with 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]- When preparing the vehicle, add each component one by one and ensure each is fully dissolved before adding the next.[1][7] Sonication may aid dissolution.[1]
Difficulty in performing the intraperitoneal injection	- Improper restraint.- Incorrect injection angle or location.	- Ensure the animal is securely restrained. For i.p. injections, the lower right quadrant of the abdomen is the preferred site to avoid major organs.[4][8]- The needle should be inserted at a 30-45° angle with the bevel up.[4]
Animal appears lethargic, has a hunched posture, or shows piloerection after administration	- These are general signs of distress or illness.- Could be a reaction to the compound or a complication from the injection (e.g., peritonitis).	- Monitor the animal closely. Provide supportive care such as a heat source if the animal appears cold.- If signs of peritonitis (inflammation of the abdominal lining) are suspected, such as a distended abdomen, contact the facility veterinarian immediately.[9]- Always use sterile techniques and new needles for each animal to minimize the risk of infection.[3][5]
Bleeding at the injection site	- Puncture of a superficial blood vessel.	- Apply gentle pressure to the site with sterile gauze until the bleeding stops.[3]

Experimental Protocols

Preparation of MS21570 for Intraperitoneal (i.p.) Injection

This protocol is based on the vehicle formulation provided by MedChemExpress for achieving a clear solution.[1]

Materials:

• MS21570 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Tween-80, sterile

• 0.9% Saline, sterile

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the required amount of MS21570 and each vehicle component based on the desired final concentration and volume.

• In a sterile tube, add 10% of the final volume as DMSO.

• Add the calculated amount of MS21570 powder to the DMSO. Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication can be used to aid dissolution.[1]

• Add 40% of the final volume as PEG300 to the DMSO/MS21570 mixture. Vortex until the solution is homogenous.

• Add 5% of the final volume as Tween-80. Vortex thoroughly.

• Add 45% of the final volume as sterile saline to bring the solution to its final volume. Vortex until the solution is clear and homogenous.

• Visually inspect the solution for any precipitation. If precipitation is present, sonication may help to redissolve it.

• It is recommended to check the pH of the final solution and adjust to physiological pH (~7.4) if necessary to minimize irritation.

• Warm the solution to room temperature before injection.

Intraperitoneal (i.p.) Injection Procedure in Mice

Materials:

• Prepared MS21570 solution

• Sterile 1 mL syringe

• Sterile 25-27 gauge needle

• 70% alcohol wipes

Procedure:

• Draw the calculated dose of the MS21570 solution into the syringe. Ensure there are no air bubbles.

• Properly restrain the mouse. One common method is to grasp the loose skin at the scruff of the neck with the thumb and forefinger of your non-dominant hand, and secure the tail with your pinky finger.

• Turn the mouse so its abdomen is facing upwards, with the head tilted slightly downwards. This allows the abdominal organs to move away from the injection site.

• Identify the injection site in the lower right quadrant of the abdomen.

• Wipe the injection site with a 70% alcohol wipe.

• Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal cavity.

• Aspirate slightly by pulling back on the plunger to ensure no fluid (e.g., blood or urine) enters the syringe. If fluid is aspirated, withdraw the needle and reinject at a slightly different location with a new needle.

• Inject the solution smoothly and steadily.

• Withdraw the needle and return the mouse to its cage.

• Monitor the animal for any adverse reactions as detailed in the troubleshooting guide.

Data Presentation

Table 1: Recommended Parameters for MS21570 Administration in Mice

Parameter	Intraperitoneal (i.p.) Injection	Intra-BLA Microinjection
Dosage	3.5 - 5 mg/kg[1]	20 nmol/0.5 µl[1]
Vehicle	6% DMSO in saline[1] OR 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline[1]	10% DMSO, 10% Tween80 in saline
Injection Volume	< 10 ml/kg[3]	0.5 µl
Needle Gauge	25-27g[3]	Specific to stereotaxic equipment

Visualizations

Caption: Signaling pathway of GPR171 and the antagonistic action of MS21570.

Caption: Experimental workflow for MS21570 administration to minimize animal stress.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Minimizing mouse-handling stress: how would you like being picked up by your tail? [jax.org]
• 3. animalcare.ubc.ca [animalcare.ubc.ca]
• 4. uac.arizona.edu [uac.arizona.edu]
• 5. researchanimaltraining.com [researchanimaltraining.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. research.uky.edu [research.uky.edu]
• 9. animalcare.ubc.ca [animalcare.ubc.ca]

Technical Support Center: Controlling for Vehicle Effects in MS21570 Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using the GPR171 antagonist, MS21570. Proper vehicle selection and control are critical for obtaining accurate and reproducible results in both in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of MS21570?

A1: MS21570 is a selective antagonist of the G-protein coupled receptor 171 (GPR171).[1][2] The endogenous ligand for GPR171 is the neuropeptide BigLEN.[3] GPR171 is coupled to inhibitory Gαi/o proteins, and its activation leads to a decrease in intracellular cyclic AMP (cAMP) levels and can modulate downstream signaling pathways such as the phosphorylation of ERK1/2.[1][3][4] By blocking the action of BigLEN, MS21570 inhibits these signaling events.

Q2: What are the common applications of MS21570 in research?

A2: MS21570 is primarily used to study the physiological roles of the BigLEN-GPR171 system. Research applications include investigating its involvement in anxiety, fear conditioning, and feeding behavior.[5][6][7]

Q3: What is a vehicle control and why is it essential in MS21570 studies?

A3: A vehicle control is a formulation containing all the components of the experimental treatment except for the active compound, in this case, MS21570. It is crucial because the solvents and other excipients used to dissolve and administer MS21570 can have their own biological effects. A vehicle control group allows researchers to distinguish the effects of MS21570 from any potential effects of the vehicle itself, ensuring that the observed results are due to the antagonist's activity.

Q4: What are the recommended vehicles for dissolving MS21570?

A4: The choice of vehicle depends on the experimental setup (in vitro vs. in vivo) and the required concentration.

• In Vitro : MS21570 is soluble in DMSO and ethanol (B145695) up to 100 mM.[2] For cell-based assays, it is critical to determine the maximum tolerated concentration of the solvent by the specific cell line being used, as high concentrations of DMSO or ethanol can be cytotoxic.

• In Vivo : Due to the poor aqueous solubility of many small molecules, a co-solvent system is often necessary for in vivo administration. A common vehicle for intraperitoneal (i.p.) injection of MS21570 in mice is a solution of 6% DMSO in saline.[1]

Q5: Can the vehicle itself affect the experimental outcomes?

A5: Yes. Solvents like DMSO can have pleiotropic effects, including altered gene expression, cell differentiation, and anti-inflammatory effects. At higher concentrations, DMSO can be neurotoxic. Therefore, it is imperative to include a vehicle-only control group in all experiments to account for these potential confounding effects.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with MS21570, with a focus on vehicle-related problems.

Issue 1: Unexpected Results or High Variability in In Vitro Assays

Possible Cause:

• Vehicle Cytotoxicity: The concentration of the vehicle (e.g., DMSO) may be toxic to the cells.

• Compound Precipitation: MS21570 may not be fully dissolved in the assay medium, leading to inconsistent concentrations.

• Vehicle-Induced Signaling: The vehicle itself might be activating or inhibiting cellular pathways.

Troubleshooting Steps:

• Determine Maximum Tolerated Vehicle Concentration: Before initiating experiments with MS21570, perform a dose-response experiment with the vehicle alone to determine the highest concentration that does not affect cell viability or the signaling pathway under investigation.

• Ensure Complete Solubilization: When preparing stock solutions of MS21570 in DMSO, ensure complete dissolution. If necessary, gentle warming or sonication can be used. Visually inspect for any precipitation when diluting the stock solution into your aqueous assay buffer.

• Consistent Vehicle Concentration: Maintain a consistent final concentration of the vehicle across all experimental wells, including the vehicle control and all concentrations of MS21570.

• Include Proper Controls: Always include a "vehicle-only" control group and a "no-treatment" (cells in media alone) control group to differentiate between the effects of the vehicle and the baseline cellular response.

Issue 2: Inconsistent or Unexpected Behavioral Effects in In Vivo Studies

Possible Cause:

• Vehicle-Induced Behavioral Changes: The vehicle formulation may be causing sedation, irritation, or other behavioral alterations that confound the interpretation of MS21570's effects.

• Poor Bioavailability: The chosen vehicle may not be optimal for the absorption and distribution of MS21570, leading to variable drug exposure.

• Stress from Injection: The stress of the injection procedure itself can influence behavioral outcomes.

Troubleshooting Steps:

• Thoroughly Characterize Vehicle Effects: In a pilot study, administer the vehicle alone to a cohort of animals and observe for any behavioral changes compared to a saline-injected or untreated group. Monitor for signs of distress, changes in locomotor activity, or other relevant behaviors for your experimental paradigm.

• Optimize Vehicle Formulation: If the vehicle is suspected of causing adverse effects, consider alternative formulations. For example, if a high concentration of DMSO is problematic, explore the use of other co-solvents like PEG400 or cyclodextrins, always validating their inertness in your model.

• Acclimatize Animals to Procedures: Habituate the animals to the handling and injection procedures for several days before the start of the experiment to minimize stress-induced responses.

• Randomize and Blind Experiments: Ensure that animals are randomly assigned to treatment groups (vehicle or MS21570) and that the experimenter is blind to the treatment allocation during behavioral scoring to prevent bias.

Data Presentation

Table 1: In Vitro Activity of MS21570

Assay Type	Cell Line	Parameter	Value	Reference
GPR171 Antagonism	CHO cells expressing GPR171	IC50	220 nM	[1][2]
cAMP Inhibition	CHO cells expressing GPR171	IC50	Data not available
ERK1/2 Phosphorylation	Neuro2A cells	% Inhibition	Data not available	[1]

Table 2: In Vivo Efficacy of MS21570 in Mice

Behavioral Model	Species/Strain	Dose and Route	Vehicle	Key Finding	Reference
Fear Conditioning	C57BL/6J Mice	5 mg/kg, i.p.	6% DMSO in saline	Significantly attenuates freezing measured 24 hours after fear conditioning.	[1]
Anxiety (Open Field Test)	C57BL/6J Mice	5 mg/kg, i.p.	6% DMSO in saline	Significantly increases time spent in the center of the open field.	[6]
Feeding Behavior	AgRP-IRES-Cre Mice	3.5 mg/kg, i.p.	6% DMSO in saline	Significantly attenuates CNO-mediated increase in food intake.	[1]

Note: For detailed quantitative analysis, researchers should refer to the primary literature and conduct their own dose-response studies to determine the optimal concentration for their specific experimental conditions.

Experimental Protocols

Protocol 1: In Vitro cAMP Inhibition Assay

This protocol is a general guideline for determining the effect of MS21570 on cAMP levels in cells expressing GPR171.

• Cell Culture: Culture CHO-K1 or HEK293 cells stably expressing human GPR171 in appropriate growth medium.

• Cell Seeding: Seed cells into a 96-well plate at a density that will result in 80-90% confluency on the day of the assay.

• Compound Preparation: Prepare a serial dilution of MS21570 in a suitable assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed the predetermined non-toxic limit.

• Assay Procedure: a. Wash the cells with a serum-free medium or assay buffer. b. Pre-incubate the cells with various concentrations of MS21570 or vehicle for 15-30 minutes. c. Stimulate the cells with a known concentration of BigLEN (e.g., EC80) in the presence of a phosphodiesterase inhibitor like IBMX for 15-30 minutes. d. Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis: Plot the cAMP concentration against the log concentration of MS21570 and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Contextual Fear Conditioning in Mice

This protocol is adapted from established methods to assess the effect of MS21570 on fear memory.[8][9][10][11]

• Animals: Use adult male C57BL/6J mice, singly housed for at least one week before the experiment.

• Apparatus: A fear conditioning chamber with a grid floor connected to a shock generator.

• Drug Administration: Administer MS21570 (5 mg/kg, i.p.) or vehicle (6% DMSO in saline) 30 minutes before the conditioning phase.

• Conditioning (Day 1): a. Place the mouse in the conditioning chamber and allow for a 2-minute habituation period. b. Present a conditioned stimulus (CS), such as an auditory tone (e.g., 80 dB, 2 kHz for 30 seconds). c. Co-terminate the CS with an unconditioned stimulus (US), a mild foot shock (e.g., 0.5-0.7 mA for 2 seconds). d. Repeat the CS-US pairing for a total of 2-3 trials with an inter-trial interval of 1-2 minutes. e. Return the mouse to its home cage 1 minute after the last shock.

• Contextual Fear Testing (Day 2): a. Place the mouse back into the same conditioning chamber (without the CS or US). b. Record the mouse's behavior for 5 minutes. c. Analyze the amount of time the mouse spends "freezing" (complete immobility except for respiration) as a measure of fear memory.

• Data Analysis: Compare the percentage of freezing time between the MS21570-treated group and the vehicle-treated group using an appropriate statistical test (e.g., t-test or ANOVA).

Mandatory Visualization

Caption: GPR171 signaling pathway and the inhibitory action of MS21570.

Caption: General experimental workflow for MS21570 studies.

Caption: Troubleshooting logic for unexpected results in MS21570 experiments.

References

• 1. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trace Fear Conditioning: Procedure for Assessing Complex Hippocampal Function in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uniprot.org [uniprot.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DSpace [cora.ucc.ie]
• 9. Fear Conditioning Protocol - IMPReSS [web.mousephenotype.org]
• 10. escholarship.org [escholarship.org]
• 11. A Standardized Protocol for the Induction of Specific Social Fear in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: GPR171 Target Engagement of MS21570

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on confirming the target engagement of MS21570 with G-protein coupled receptor 171 (GPR171).

Frequently Asked Questions (FAQs)

Q1: What is GPR171 and its endogenous ligand?

A1: G protein-coupled receptor 171 (GPR171) is a class A rhodopsin-like GPCR. Its endogenous ligand is the neuropeptide BigLEN, which is a cleavage product of the proSAAS protein.[1][2] The BigLEN-GPR171 system is involved in various physiological processes, including feeding, anxiety, pain regulation, and immune system function.[1][3]

Q2: What is MS21570 and what is its known function?

A2: MS21570 is a selective antagonist of GPR171.[4] It has been shown to block the effects of BigLEN-mediated GPR171 activation.[3]

Q3: What are the primary signaling pathways activated by GPR171?

A3: GPR171 primarily couples to inhibitory G proteins of the Gαi/o family.[3] Activation of GPR171 by an agonist like BigLEN leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Downstream effects also include the modulation of ion channels and the MAPK/ERK signaling pathway.[2][3]

GPR171 Signaling Pathway

GPR171 signaling cascade upon agonist and antagonist interaction.

Quantitative Data Summary

The following tables summarize key quantitative parameters for ligands targeting GPR171.

Table 1: GPR171 Ligand Binding and Potency

Ligand	Ligand Type	Parameter	Value	Species	Assay
BigLEN	Endogenous Agonist	Kd	~0.5 nM	Mouse	Radioligand Binding ([125I]Tyr-BigLEN)
L2P2	Agonist Peptide	EC50	76 nM	Rat	[125I]Tyr-BigLEN Displacement
MS21570	Antagonist	IC50	220 nM	Not Specified	Not Specified

Experimental Protocols and Troubleshooting Guides

This section provides detailed methodologies for key experiments to confirm MS21570 target engagement with GPR171, along with troubleshooting guides to address common issues.

[35S]GTPγS Binding Assay

This assay directly measures the activation of G-proteins coupled to a GPCR, making it a robust method to quantify the antagonistic effect of MS21570.

Experimental Workflow: [35S]GTPγS Binding Assay for MS21570

Workflow for determining the antagonistic activity of MS21570 using a [35S]GTPγS binding assay.

Detailed Protocol:

• Membrane Preparation: Prepare membranes from cells stably or transiently expressing GPR171.

• Assay Buffer: Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, and 1 mM DTT).

• Reaction Setup: In a 96-well plate, add the following in order:

  • Assay buffer

  • Varying concentrations of MS21570 (or vehicle control).

  • Cell membranes (5-20 µg of protein).

  • A fixed concentration of BigLEN (e.g., EC80 concentration as predetermined in an agonist-mode experiment).

• Pre-incubation: Incubate the plate at 30°C for 30 minutes.

• Initiation: Add a solution containing [35S]GTPγS (final concentration ~0.1 nM) and GDP (final concentration 10-100 µM, needs optimization) to initiate the reaction.

• Incubation: Incubate at 30°C for 60 minutes with gentle shaking.

• Termination: Terminate the reaction by rapid filtration through GF/B filters using a cell harvester.

• Washing: Quickly wash the filters three times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Quantification: Dry the filters, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of agonist-stimulated [35S]GTPγS binding against the concentration of MS21570 to determine the IC50 value.

Troubleshooting Guide:

Issue	Potential Cause	Suggested Solution
High Background Signal	High constitutive activity of GPR171.	Increase the concentration of GDP in the assay buffer.
Non-specific binding of [35S]GTPγS.	Include a control with a high concentration of unlabeled GTPγS to determine non-specific binding.
Low Signal-to-Noise Ratio	Suboptimal reagent concentrations.	Titrate the concentrations of MgCl2, NaCl, and GDP. Optimize the amount of membrane protein per well.
Degraded reagents.	Use fresh stocks of agonist and [35S]GTPγS.
High Variability Between Replicates	Inconsistent pipetting or washing.	Ensure accurate pipetting and consistent washing steps.
Uneven membrane distribution.	Ensure membranes are well-resuspended before aliquoting.

Intracellular Calcium Mobilization Assay

This assay measures changes in intracellular calcium levels, a downstream event of Gαi/o activation in some cellular contexts, or more commonly by co-expressing a promiscuous G-protein like Gαqi5.

Experimental Workflow: Calcium Mobilization Assay for MS21570

Workflow for assessing the antagonistic effect of MS21570 on calcium mobilization.

Detailed Protocol:

• Cell Plating: Seed cells expressing GPR171 (and a promiscuous G-protein if necessary) into a black-walled, clear-bottom 96-well plate and grow to confluence.

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at 37°C.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Pre-incubation: Add varying concentrations of MS21570 to the wells and incubate for 15-30 minutes at room temperature.

• Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation). Measure the baseline fluorescence for a few seconds.

• Agonist Addition: The instrument will then automatically add a fixed concentration of BigLEN to all wells.

• Kinetic Reading: Continue to measure the fluorescence intensity over time (typically 1-3 minutes) to capture the calcium flux.

• Data Analysis: Calculate the peak fluorescence response for each well. Plot the percentage of inhibition of the agonist-induced calcium response against the concentration of MS21570 to determine the IC50.

Troubleshooting Guide:

Issue	Potential Cause	Suggested Solution
High Background Fluorescence	Incomplete removal of extracellular dye.	Ensure thorough but gentle washing after dye loading.
Cell death or membrane leakage.	Use healthy, confluent cells. Reduce dye loading time or concentration.
No or Weak Signal	Low receptor expression.	Use a cell line with higher GPR171 expression or a more sensitive dye.
GPR171 does not couple to Ca²⁺ pathway in your cell line.	Co-transfect with a promiscuous G-protein like Gαqi5.
High Well-to-Well Variability	Uneven cell plating or dye loading.	Ensure a uniform cell monolayer and consistent dye loading across the plate.
Air bubbles in wells.	Be careful during pipetting to avoid introducing bubbles.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay measures the phosphorylation of ERK1/2, a downstream signaling event that can be modulated by GPR171 activation.

Experimental Workflow: ERK1/2 Phosphorylation Assay for MS21570

Workflow for analyzing the inhibitory effect of MS21570 on ERK1/2 phosphorylation via Western blot.

Detailed Protocol:

• Cell Culture: Plate GPR171-expressing cells and grow to 80-90% confluency.

• Serum Starvation: To reduce basal ERK phosphorylation, replace the growth medium with a serum-free medium and incubate for 4-24 hours.

• Antagonist Pre-treatment: Pre-treat the cells with various concentrations of MS21570 for 30-60 minutes.

• Agonist Stimulation: Add a fixed concentration of BigLEN and incubate for a predetermined optimal time (typically 5-15 minutes) at 37°C.

• Cell Lysis: Immediately aspirate the medium, wash with ice-cold PBS, and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST.

  • Incubate with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2).

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate.

• Stripping and Reprobing: Strip the membrane and reprobe with an antibody for total ERK1/2 to normalize for protein loading.

• Data Analysis: Quantify the band intensities for p-ERK and total ERK. Normalize the p-ERK signal to the total ERK signal for each sample. Plot the normalized p-ERK levels against the MS21570 concentration to determine the IC50.

Troubleshooting Guide:

Issue	Potential Cause	Suggested Solution
High Basal p-ERK Signal	Incomplete serum starvation.	Increase the duration of serum starvation.
Cell stress.	Handle cells gently during media changes.
No Agonist-Induced p-ERK Signal	Stimulation time is not optimal.	Perform a time-course experiment (e.g., 2, 5, 10, 15, 30 min) to find the peak response.
Low receptor expression.	Use a cell line with higher GPR171 expression.
Weak or No p-ERK Bands	Inefficient protein extraction or transfer.	Ensure complete cell lysis and efficient protein transfer.
Phosphatase activity.	Always use fresh phosphatase inhibitors in the lysis buffer.
Multiple Non-Specific Bands	Antibody is not specific.	Use a well-validated antibody. Optimize antibody concentration and blocking conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification of a small-molecule ligand that activates the neuropeptide receptor GPR171 and increases food intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

assessing the stability of MS21570 in solution over time

This technical support center provides researchers, scientists, and drug development professionals with guidance on assessing the stability of MS21570 in solution over time. The information is presented in a question-and-answer format to directly address common issues and experimental considerations.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for MS21570 stock solutions?

A1: For optimal stability, it is recommended to store stock solutions of MS21570, prepared in a suitable solvent such as DMSO or ethanol, at -20°C or -80°C.[1][2][3] Aliquoting the stock solution into smaller, single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can accelerate degradation. Once thawed, an aliquot should ideally be used on the same day.[4]

Q2: How long can I store MS21570 stock solutions?

A2: Based on manufacturer recommendations for many small molecules, stock solutions stored at -20°C are generally stable for up to one month, while storage at -80°C can extend stability for up to two years.[1][4] However, it is crucial to verify the stability of MS21570 under your specific experimental conditions.

Q3: My MS21570 solution appears to have a precipitate after thawing. What should I do?

A3: Precipitation upon thawing can indicate that the compound's solubility limit has been exceeded at a lower temperature or that the compound is degrading into less soluble products. Gently warm the solution and vortex or sonicate to try and redissolve the precipitate.[1] If the precipitate persists, it is advisable to centrifuge the solution and use the supernatant, after verifying its concentration. For future use, consider preparing a more dilute stock solution or using a different solvent system.

Q4: What are the common degradation pathways for compounds containing a 1,3,4-thiadiazole (B1197879) ring like MS21570?

A4: The 1,3,4-thiadiazole ring is generally considered a stable aromatic system. However, like many heterocyclic compounds, it can be susceptible to degradation under harsh conditions such as extreme pH, high temperatures, or strong oxidizing/reducing agents. The side chains attached to the thiadiazole ring are often more likely to be the site of degradation. For MS21570, this could involve the thioether linkage or the N-methyl group.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Inconsistent experimental results over time.	Degradation of MS21570 in the working solution.	Prepare fresh working solutions for each experiment from a frozen stock aliquot. Assess the stability of the working solution over the time course of your experiment (see Experimental Protocol below).
Loss of compound activity.	MS21570 has degraded.	Verify the integrity of your stock solution using an analytical method like HPLC or LC-MS. If degradation is confirmed, prepare a fresh stock solution from solid material.
Appearance of new peaks in HPLC/LC-MS analysis of the solution.	Chemical degradation of MS21570.	Characterize the degradation products to understand the degradation pathway. Consider adjusting solution pH, protecting from light, or adding antioxidants if oxidation is suspected.
Change in the color of the solution.	Compound degradation or reaction with components of the solution.	This is a visual indicator of a potential chemical change. The solution should not be used, and a fresh solution should be prepared.

Experimental Protocol: Assessing MS21570 Stability in Solution

This protocol provides a general framework for determining the stability of MS21570 in your specific experimental buffer or media.

Objective: To quantify the percentage of MS21570 remaining in a specific solution over time under defined storage conditions.

Materials:

• MS21570 (solid)

• Anhydrous DMSO (or other suitable solvent)

• Experimental buffer/medium

• HPLC or LC-MS system with a suitable column (e.g., C18)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Incubator or water bath set to the desired temperature

• Autosampler vials

Methodology:

• Prepare a Stock Solution:

  • Accurately weigh a small amount of solid MS21570.

  • Dissolve it in anhydrous DMSO to prepare a concentrated stock solution (e.g., 10 mM). Ensure complete dissolution.

• Prepare the Working Solution:

  • Dilute the stock solution with your experimental buffer/medium to the final working concentration (e.g., 10 µM).

  • Prepare a sufficient volume for all time points.

• Incubation and Sampling:

  • Aliquot the working solution into separate, sealed vials for each time point and temperature condition you want to test (e.g., 4°C, 25°C, 37°C).

  • Immediately take a sample from one vial for the T=0 time point analysis.

  • Place the remaining vials at their respective incubation temperatures.

  • At each subsequent time point (e.g., 1, 2, 4, 8, 24, 48 hours), remove one vial from each temperature condition for analysis.

• Sample Analysis:

  • Analyze the samples by a validated HPLC or LC-MS method.

  • The method should be able to separate MS21570 from any potential degradation products.

  • Quantify the peak area of the parent MS21570 compound.

• Data Analysis:

  • Calculate the percentage of MS21570 remaining at each time point relative to the T=0 sample using the following formula: % Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

  • Tabulate and plot the results.

Data Presentation:

Table 1: Stability of MS21570 in [Specify Buffer/Medium] at Different Temperatures

Time (hours)	% Remaining at 4°C	% Remaining at 25°C	% Remaining at 37°C
0	100	100	100
1
2
4
8
24
48

Visualizations

Caption: Workflow for assessing the stability of MS21570 in solution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Validating MS21570 Effects on GPR171 Signaling: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the G protein-coupled receptor 171 (GPR171) antagonist, MS21570, with other key modulators of GPR171 signaling. The data presented herein is compiled from peer-reviewed studies to facilitate an objective evaluation of MS21570's performance and to provide detailed experimental context.

Comparative Analysis of GPR171 Ligands

The following table summarizes the key quantitative data for MS21570 in comparison to the endogenous agonist BigLEN and the synthetic agonist MS15203. This data highlights the relative potencies and binding affinities of these compounds in various functional assays.

Compound	Ligand Type	Parameter	Value	Assay System	Reference
MS21570	Antagonist	IC₅₀	220 nM	GPR171-mediated signaling	[1]
BigLEN	Endogenous Agonist	Kd	~0.5 nM	[¹²⁵I]Tyr-BigLEN binding in hypothalamic membranes	[2]
MS15203	Synthetic Agonist	EC₅₀	Not explicitly stated, but active in nanomolar to micromolar range	GPR171-mediated signaling	[3][4]

GPR171 Signaling Pathway

GPR171 is a Gi/o-coupled receptor. Upon activation by an agonist such as BigLEN or MS15203, the receptor initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels, and the phosphorylation of extracellular signal-regulated kinase (ERK1/2).[2] The antagonist MS21570 blocks these downstream effects by preventing agonist binding to the receptor.

GPR171 signaling cascade.

Experimental Protocols

Detailed methodologies for the key experiments used to characterize MS21570 and other GPR171 modulators are provided below.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins upon receptor agonism.

Workflow:

[³⁵S]GTPγS binding assay workflow.

Protocol Details (adapted from Gomes et al., 2013):

• Membrane Preparation: Hypothalamic membranes from rats are prepared and protein concentration is determined.

• Reaction Mixture: In a 96-well plate, the following are added in order:

  • Assay buffer (50 mM Tris-HCl, pH 7.4, 3 mM MgCl₂, 100 mM NaCl, 1 mM EGTA, and 0.1% BSA).

  • GDP (10 μM final concentration).

  • Test compounds (e.g., BigLEN, MS15203, with or without MS21570) at various concentrations.

  • Membrane suspension (typically 20-30 µg of protein).

  • [³⁵S]GTPγS (0.1 nM final concentration).

• Incubation: The plate is incubated at 30°C for 60 minutes.

• Termination and Filtration: The reaction is terminated by rapid filtration through GF/B filter plates using a cell harvester.

• Washing: Filters are washed three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: Non-specific binding is determined in the presence of 10 µM unlabeled GTPγS and subtracted from all values. Data are then analyzed using non-linear regression to determine EC₅₀ for agonists and IC₅₀ for antagonists.

cAMP Accumulation Assay

This assay is used to determine the effect of GPR171 modulation on adenylyl cyclase activity.

Protocol Details (adapted from Bobeck et al., 2017):

• Cell Culture: CHO cells stably expressing GPR171 are cultured to confluency.

• Assay Procedure:

  • Cells are pre-incubated with a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) for 10 minutes at 37°C.

  • Forskolin (10 µM) is added to stimulate adenylyl cyclase.

  • Test compounds (e.g., BigLEN with or without MS21570) are added at various concentrations.

  • The incubation continues for 15 minutes at 37°C.

• Lysis and Detection: Cells are lysed, and the intracellular cAMP levels are measured using a competitive immunoassay kit according to the manufacturer's instructions.

• Data Analysis: The ability of agonists to inhibit forskolin-induced cAMP accumulation and the ability of antagonists to reverse this inhibition are quantified.

ERK1/2 Phosphorylation Assay

This assay measures the phosphorylation of ERK1/2, a downstream effector in the GPR171 signaling pathway.

Protocol Details (adapted from Gomes et al., 2013):

• Cell Culture and Starvation: Neuro2A cells endogenously expressing GPR171 are grown to ~80% confluency and then serum-starved for 4 hours.

• Compound Treatment: Cells are treated with the test compounds (e.g., BigLEN with or without MS21570) for a specified time (e.g., 5-15 minutes).

• Cell Lysis: After treatment, cells are washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Protein concentration in the lysates is determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against phospho-ERK1/2 and total ERK1/2.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

• Data Analysis: The band intensities for phospho-ERK1/2 are normalized to the total ERK1/2 intensities to determine the fold change in phosphorylation.

Calcium Mobilization Assay

This assay measures changes in intracellular calcium concentration upon receptor activation, typically in a heterologous expression system.

Protocol Details (adapted from Gomes et al., 2013):

• Cell Culture and Transfection: CHO cells are co-transfected with an expression vector for GPR171 and a promiscuous G-protein (e.g., Gα16) to couple the receptor to the phospholipase C pathway.

• Cell Loading: Transfected cells are plated in a 96-well plate and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

• Compound Addition: The plate is placed in a fluorescence microplate reader, and baseline fluorescence is measured. Test compounds (e.g., BigLEN with or without MS21570) are then added.

• Fluorescence Measurement: Changes in fluorescence, indicative of intracellular calcium mobilization, are monitored in real-time.

• Data Analysis: The peak fluorescence response is measured and used to determine agonist-induced calcium mobilization and its inhibition by an antagonist.

Conclusion

The available data robustly characterize MS21570 as a selective antagonist of GPR171. It effectively blocks the signaling initiated by both the endogenous ligand BigLEN and synthetic agonists like MS15203. The provided experimental protocols offer a framework for researchers to independently validate these findings and further explore the therapeutic potential of modulating the GPR171 signaling pathway. The comparative data presented in this guide should aid in the design of future experiments and the interpretation of their results in the context of existing knowledge.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to GPR171 Modulators: The Antagonist MS21570 Versus Agonist Counterparts

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the GPR171 inhibitor MS21570 with GPR171 agonists, supported by experimental data. The information is presented to facilitate the evaluation of these compounds for research and therapeutic development.

G protein-coupled receptor 171 (GPR171) is an emerging therapeutic target implicated in a range of physiological processes, including pain perception, anxiety, and metabolism. The endogenous ligand for this receptor is the neuropeptide BigLEN.[1][2] Modulation of GPR171 activity through synthetic ligands offers a promising avenue for therapeutic intervention. This guide focuses on the comparative pharmacology of the selective GPR171 antagonist MS21570 and the GPR171 agonists, including the synthetic molecule MS15203 and the endogenous ligand BigLEN.

Comparative Analysis of GPR171 Ligands

The functional characteristics of MS21570 as an antagonist and MS15203 and BigLEN as agonists have been evaluated in various in vitro and in vivo assays. MS21570 has been identified as a selective GPR171 antagonist with a reported half-maximal inhibitory concentration (IC50) of 220 nM in [35S]GTPγS binding assays.[3] In contrast, BigLEN and MS15203 demonstrate potent agonistic activity. The mouse BigLEN peptide exhibits a dissociation constant (Kd) of approximately 0.5 nM, while the rat BigLEN peptide shows a half-maximal effective concentration (EC50) of 1.6 nM in functional assays.[4]

In Vitro Pharmacological Profile

The following table summarizes the key in vitro pharmacological parameters for MS21570, MS15203, and BigLEN, providing a direct comparison of their potency and mechanism of action at the GPR171 receptor.

Parameter	MS21570 (Antagonist)	MS15203 (Agonist)	BigLEN (Endogenous Agonist)
Binding Affinity (Ki)	Lower affinity than BigLEN	Not reported	~0.5 nM (mouse)[4]
Functional Potency	IC50 = 220 nM ([35S]GTPγS assay)[3]	-	EC50 = 1.6 nM (rat)[4]
Mechanism of Action	Competitive Antagonist	Agonist	Agonist
Signaling Pathway	Blocks Gi/o signaling	Activates Gi/o signaling	Activates Gi/o signaling

Comparative In Vivo Effects

The opposing actions of the GPR171 antagonist MS21570 and agonists like MS15203 are evident in various animal models, highlighting the receptor's role in complex physiological processes.

Physiological Effect	MS21570 (Antagonist)	MS15203 (Agonist)
Anxiety-like Behavior	Reduces anxiety-like behavior[5][6]	Not reported
Fear Conditioning	Attenuates fear conditioning[5][6]	Not reported
Pain Perception	-	Enhances morphine-induced antinociception and reduces chronic pain[7]
Food Intake	Blocks agonist-induced increases in food intake[5]	Increases food intake and body weight[4]

GPR171 Signaling and Experimental Workflows

To understand the context of these findings, it is essential to visualize the GPR171 signaling pathway and the experimental workflows used to characterize these compounds.

Caption: GPR171 Signaling Pathway

The diagram above illustrates the canonical Gi/o-coupled signaling pathway of GPR171. Agonists like BigLEN and MS15203 activate the receptor, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels, as well as the modulation of ion channel activity. The antagonist MS21570 competitively binds to the receptor, preventing agonist-induced activation and the downstream signaling cascade.

Key Experimental Methodologies

The characterization of GPR171 modulators relies on specific and robust experimental protocols. Below are detailed methodologies for key in vitro functional assays.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins following receptor stimulation and is a primary method for quantifying the potency of agonists and antagonists.

Caption: [³⁵S]GTPγS Binding Assay Workflow

Protocol:

• Membrane Preparation: Prepare membranes from cells or tissues endogenously or recombinantly expressing GPR171.

• Reaction Mixture: In a 96-well plate, combine the cell membranes with assay buffer containing GDP, the test compound (MS21570, MS15203, or BigLEN at various concentrations), and [³⁵S]GTPγS.

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 60 minutes) to allow for G protein activation and [³⁵S]GTPγS binding.

• Termination: Stop the reaction by rapid filtration through glass fiber filters to separate bound from unbound [³⁵S]GTPγS.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: For agonists, determine EC50 values from concentration-response curves. For antagonists, determine IC50 values by measuring the inhibition of agonist-stimulated [³⁵S]GTPγS binding.

Calcium Mobilization Assay

This assay is particularly useful for GPR171 when co-expressing a promiscuous G protein subunit (e.g., Gα16 or a chimeric Gαq/i) that couples receptor activation to the release of intracellular calcium.

Caption: Calcium Mobilization Assay Workflow

Protocol:

• Cell Culture: Culture cells (e.g., HEK293 or CHO) transiently or stably co-expressing GPR171 and a promiscuous G protein subunit in a 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Addition: Utilize a fluorescence imaging plate reader (FLIPR) or similar instrument to add the test compound (agonist or antagonist pre-incubated before agonist addition) to the wells.

• Fluorescence Measurement: Immediately and continuously measure the fluorescence intensity before and after compound addition to detect changes in intracellular calcium concentration.

• Data Analysis: Plot the change in fluorescence against the compound concentration to determine EC50 values for agonists or IC50 values for antagonists.

Conclusion

MS21570 is a valuable tool for investigating the physiological and pathological roles of GPR171. Its antagonistic properties stand in clear contrast to the effects of agonists like MS15203 and the endogenous ligand BigLEN. The data presented in this guide, along with the detailed experimental protocols, provide a solid foundation for researchers to design and interpret studies aimed at further elucidating the therapeutic potential of modulating the GPR171 system. The distinct in vivo profiles of GPR171 antagonists and agonists suggest that targeting this receptor could offer novel therapeutic strategies for a variety of disorders, including anxiety, chronic pain, and metabolic diseases.

References

• 1. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification of a small-molecule ligand that activates the neuropeptide receptor GPR171 and increases food intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A small molecule ligand for the novel pain target, GPR171, produces minimal reward in mice - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Small Molecule Inhibitor MS21570 Versus Genetic Knockdown for GPR171 Target Validation

A Comprehensive Comparison for Researchers, Scientists, and Drug Development Professionals

The G protein-coupled receptor 171 (GPR171), and its endogenous ligand BigLEN, have emerged as a promising therapeutic target for a range of physiological and pathological processes, including anxiety, fear, and feeding behaviors.[1][2] For researchers investigating the therapeutic potential of GPR171, the choice between using a small molecule antagonist like MS21570 and employing genetic knockdown techniques such as shRNA is a critical decision that can significantly impact experimental outcomes and their interpretation. This guide provides an objective comparison of these two approaches, supported by available experimental data, detailed protocols for key experiments, and visualizations of the underlying biological pathways.

Unveiling the Target: GPR171 Signaling

GPR171 is a Gi/o-coupled receptor, meaning its activation by an agonist like BigLEN initiates an intracellular signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[1][3] This signaling pathway can also modulate the activity of other downstream effectors, including the extracellular signal-regulated kinase (ERK) pathway.[4] Understanding this fundamental mechanism is crucial for interpreting the effects of both pharmacological and genetic interventions.

GPR171 Signaling Pathway.

Quantitative Comparison: MS21570 vs. Genetic Knockdown

Direct comparative studies providing quantitative data for both MS21570 and genetic knockdown in the same experimental settings are limited. However, by synthesizing data from various publications, we can construct a comparative overview of their efficacy and observed effects.

Feature	MS21570 (Small Molecule Antagonist)	Genetic Knockdown (shRNA/siRNA)
Mechanism of Action	Competitive antagonist at the GPR171 receptor.	Post-transcriptional gene silencing, leading to reduced GPR171 protein expression.
In Vitro Potency	IC50 = 220 nM for GPR171.[5][6]	Knockdown efficiency can vary, with reports of ~50-80% reduction in mRNA levels.[1][7]
Effect on cAMP Levels	Blocks BigLEN-mediated decreases in cAMP.[1]	Not directly reported in comparative studies, but expected to prevent agonist-induced cAMP decrease due to receptor downregulation.
Effect on ERK Phosphorylation	Expected to block agonist-induced changes in ERK phosphorylation.	Reduces BigLEN-induced ERK1/2 phosphorylation.[4]
Behavioral Effects (Anxiety)	Systemic and intra-BLA administration reduces anxiety-like behavior.[1][2]	Knockdown in the basolateral amygdala (BLA) reduces anxiety-like behavior.[1]
Specificity	Selective for GPR171 over a panel of other GPCRs.[1]	Can have off-target effects, though careful design and validation can minimize this.
Temporal Control	Acute and reversible action, allowing for precise timing of inhibition.	Long-term and potentially irreversible reduction in protein levels, depending on the system used.
In Vivo Application	Systemic or localized administration possible.[1][5]	Typically requires viral vector-mediated delivery for in vivo studies, often with localized injection.[1]

Experimental Workflows and Protocols

To aid researchers in designing and executing their own comparative studies, we provide detailed protocols for key experiments.

Experimental Workflow: Comparing MS21570 and GPR171 Knockdown

Comparative Experimental Workflow.

Detailed Experimental Protocols

1. Lentiviral shRNA Knockdown of GPR171 in Cultured Cells

This protocol describes the generation of stable cell lines with reduced GPR171 expression using lentiviral-mediated shRNA delivery.

• Materials:

  • HEK293T cells (for lentivirus production)

  • Target cells expressing GPR171 (e.g., CHO-K1 or neuronal cell lines)

  • Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

  • shRNA-expressing plasmid targeting GPR171 (and a non-targeting control) in a lentiviral vector (e.g., pLKO.1-puro)

  • Transfection reagent (e.g., Lipofectamine 2000 or PEI)

  • DMEM with 10% FBS and antibiotics

  • Polybrene

  • Puromycin

  • qPCR reagents and Western blot antibodies for GPR171

• Procedure:

  • Lentivirus Production: Co-transfect HEK293T cells with the shRNA-expressing plasmid and packaging plasmids. Harvest the virus-containing supernatant 48-72 hours post-transfection.

  • Transduction: Plate target cells and allow them to adhere. The following day, replace the medium with fresh medium containing Polybrene (typically 4-8 µg/mL) and the lentiviral supernatant at a desired multiplicity of infection (MOI).[8][9]

  • Selection of Stable Cells: 24 hours post-transduction, replace the virus-containing medium with fresh medium. After another 24 hours, begin selection by adding puromycin to the culture medium at a pre-determined optimal concentration.[10][11]

  • Expansion and Validation: Culture the cells in the presence of puromycin, replacing the medium every 3-4 days, until resistant colonies appear. Expand these colonies and validate the knockdown of GPR171 at both the mRNA (qPCR) and protein (Western blot) levels.

2. GloSensor™ cAMP Assay for Gi-Coupled Receptors

This protocol outlines the measurement of changes in intracellular cAMP levels in response to GPR171 activation and inhibition.

• Materials:

  • Cells expressing GPR171 (wild-type or knockdown)

  • GloSensor™ cAMP Reagent (Promega)

  • CO2-independent cell culture medium

  • GPR171 agonist (e.g., BigLEN)

  • MS21570

  • Forskolin (B1673556) (optional, for amplifying the signal window for Gi-coupled receptors)

  • White, opaque 96- or 384-well assay plates

  • Luminometer

• Procedure:

  • Cell Preparation: Seed cells into the assay plate and allow them to attach overnight.

  • Reagent Equilibration: Prepare the GloSensor™ cAMP Reagent according to the manufacturer's instructions and add it to the cells. Incubate for at least 2 hours at room temperature to allow the reagent to equilibrate within the cells.[12][13]

  • Antagonist Pre-incubation: For antagonist experiments, add MS21570 at various concentrations to the wells and incubate for 10-20 minutes.

  • Agonist Stimulation: Add the GPR171 agonist (e.g., BigLEN) to the wells. For Gi-coupled receptors, a subsequent addition of a low concentration of forskolin can be used to increase the basal cAMP level, making the inhibitory effect of the agonist more pronounced.[14]

  • Luminescence Measurement: Immediately measure luminescence using a plate-reading luminometer. Data can be collected kinetically over time or as an endpoint measurement.

3. Western Blot for Phospho-ERK (p-ERK)

This protocol details the detection of ERK1/2 phosphorylation as a downstream readout of GPR171 signaling.

• Materials:

  • Cells expressing GPR171 (wild-type or knockdown)

  • Serum-free medium

  • GPR171 agonist (e.g., BigLEN)

  • MS21570

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein assay reagent (e.g., BCA)

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Transfer buffer

  • Blocking buffer (e.g., 5% BSA in TBST)

  • Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2

  • HRP-conjugated secondary antibody

  • ECL substrate and imaging system

• Procedure:

  • Cell Treatment: Seed cells and grow to 70-80% confluency. Serum-starve the cells for 4-12 hours to reduce basal ERK phosphorylation.[15] Pre-treat with MS21570 if applicable, then stimulate with the GPR171 agonist for the desired time (typically 5-15 minutes).

  • Cell Lysis: Immediately after treatment, wash the cells with ice-cold PBS and lyse them on ice.

  • Protein Quantification: Determine the protein concentration of each lysate.

  • SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Immunodetection: Block the membrane and then incubate with the primary antibody against phospho-ERK1/2 overnight at 4°C.[16] After washing, incubate with the HRP-conjugated secondary antibody.

  • Signal Detection and Analysis: Detect the chemiluminescent signal using an imaging system. Strip the membrane and re-probe with an antibody against total ERK1/2 for normalization.[15][17]

Conclusion: Choosing the Right Tool for the Job

Both the small molecule antagonist MS21570 and genetic knockdown of GPR171 are powerful tools for investigating the function of this receptor. The choice between them will depend on the specific experimental question.

• MS21570 is ideal for studies requiring acute and reversible inhibition of GPR171, allowing for precise temporal control. Its selectivity and ease of application in both in vitro and in vivo settings make it a versatile tool for initial target validation and pharmacological studies.

• Genetic knockdown offers a method for achieving long-term and stable reduction of GPR171 expression. This is particularly useful for studying the chronic effects of GPR171 deficiency and for creating stable cell lines or animal models for more in-depth mechanistic studies.

For the most robust and comprehensive understanding of GPR171 function, a combination of both approaches is recommended. The concordance of results from both a selective small molecule antagonist and a specific genetic knockdown provides strong evidence for the on-target effects of GPR171 modulation. This dual approach will be invaluable for researchers and drug development professionals working to unlock the full therapeutic potential of targeting the GPR171 signaling pathway.

References

• 1. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 3. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epi-allelic Erk1 and Erk2 knockdown series for quantitative analysis of T cell Erk regulation and IL-2 production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. rndsystems.com [rndsystems.com]
• 7. Construction and Evaluation of Short Hairpin RNAs for Knockdown of Metadherin mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uab.edu [uab.edu]
• 9. Protocol 3 - Lentivirus Transduction into Target Cell Lines | MUSC Hollings Cancer Center [hollingscancercenter.musc.edu]
• 10. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. GloSensor™ cAMP Assay Protocol [worldwide.promega.com]
• 13. promega.com [promega.com]
• 14. promega.com [promega.com]
• 15. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dbbiotech.com [dbbiotech.com]
• 17. benchchem.com [benchchem.com]

A Comparative Analysis of MS21570 and the Endogenous Ligand BigLEN in GPR171 Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthetic compound MS21570 and the endogenous neuropeptide BigLEN, both of which interact with the G-protein coupled receptor 171 (GPR171). This analysis is supported by experimental data from peer-reviewed studies and is intended to inform research and drug development efforts targeting the GPR171 pathway.

Introduction to GPR171 and its Ligands

G-protein coupled receptor 171 (GPR171) is a class A rhodopsin-like receptor that has emerged as a significant target in various physiological processes.[1] Initially an orphan receptor, GPR171 was deorphanized with the discovery of its endogenous ligand, BigLEN.[1][2][3] BigLEN is a 16-amino acid neuropeptide derived from the proSAAS protein.[4] The BigLEN-GPR171 system has been implicated in the regulation of feeding, metabolism, anxiety, pain, and immune responses.[2][4][5]

MS21570 is a small molecule that has been identified as a selective antagonist of GPR171.[6] As an antagonist, MS21570 blocks the activity of GPR171, making it a valuable tool for studying the physiological roles of this receptor and a potential therapeutic agent for conditions where GPR171 signaling is dysregulated.

Comparative Quantitative Data

The following table summarizes the key quantitative parameters for MS21570 and BigLEN based on available experimental data.

Parameter	MS21570	BigLEN	Reference(s)
Identity	Selective GPR171 Antagonist	Endogenous GPR171 Agonist	[6],[4]
IC50	220 nM	N/A	[6]
Kd	~31-fold lower affinity than BigLEN	~0.5 nM (mouse)	[7],[4]
EC50	N/A	1.6 nM (rat)	[4]
Molecular Weight	237.34 g/mol	(Varies by species)
Formula	C10H11N3S2	LENSSPQAPARRLLPP	,

Signaling Pathways and Mechanism of Action

GPR171 is coupled to inhibitory Gαi/o proteins.[3] Activation of GPR171 by its agonist, BigLEN, leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels.[7] This signaling cascade ultimately leads to reduced neuronal excitability.[3] In T-cells, BigLEN binding to GPR171 suppresses T-cell receptor-mediated signaling pathways and inhibits T-cell proliferation.[5][8]

MS21570, as a GPR171 antagonist, competitively blocks the binding of BigLEN to the receptor. This prevents the activation of the Gαi/o signaling pathway, thereby inhibiting the downstream effects of GPR171 activation.[7]

Caption: GPR171 signaling pathway activated by BigLEN and inhibited by MS21570.

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

[³⁵S]GTPγS Binding Assay

This assay is used to measure the activation of G-proteins by a GPCR agonist and its inhibition by an antagonist.

Objective: To determine the ability of BigLEN to stimulate G-protein binding and the ability of MS21570 to antagonize this effect.

Methodology:

• Prepare membranes from a tissue or cell line expressing GPR171 (e.g., rat hypothalamus).[7]

• Incubate the membranes with a fixed concentration of [³⁵S]GTPγS, GDP, and varying concentrations of the test compounds (BigLEN and/or MS21570) in an appropriate assay buffer.

• The reaction is typically carried out at 30°C for 60 minutes.[7]

• The reaction is terminated by rapid filtration through glass fiber filters.

• The amount of [³⁵S]GTPγS bound to the membranes is quantified using a scintillation counter.

• Data are analyzed to determine the EC50 for the agonist and the IC50 for the antagonist.

Caption: Workflow for a [³⁵S]GTPγS binding assay.

cAMP Level Determination

This assay measures the intracellular concentration of cyclic AMP, a second messenger whose production is regulated by adenylyl cyclase.

Objective: To assess the effect of BigLEN and MS21570 on adenylyl cyclase activity through GPR171.

Methodology:

• Culture cells expressing GPR171 (e.g., CHO cells) or use tissue homogenates (e.g., rat amygdala).[7]

• Pre-treat the cells or homogenates with forskolin (B1673556) to stimulate adenylyl cyclase and increase basal cAMP levels.[7]

• Treat the samples with the test compounds (BigLEN in the presence or absence of MS21570).

• Incubate for a specified period (e.g., 30 minutes).[7]

• Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit, such as a competitive immunoassay (e.g., HTRF or ELISA).

• Compare the cAMP levels in treated samples to control samples to determine the inhibitory effect of the agonist and the blocking effect of the antagonist.

In Vivo Behavioral Studies

These studies are crucial for understanding the physiological effects of modulating GPR171 signaling in a whole-organism context.

Objective: To evaluate the effects of systemic or localized administration of MS21570 on behaviors such as anxiety and feeding.

Methodology (Example: Elevated Plus Maze for Anxiety):

• Acclimate mice to the testing room.

• Administer MS21570 or a vehicle control via the desired route (e.g., intraperitoneally for systemic effects or intra-BLA for localized effects).[6][7]

• After a specified pre-treatment time, place the mouse in the center of an elevated plus maze, which consists of two open arms and two closed arms.

• Record the animal's behavior for a set period (e.g., 5 minutes).

• Analyze the time spent in the open arms versus the closed arms. An increase in the time spent in the open arms is indicative of an anxiolytic effect.[7]

• Locomotor activity can be assessed by measuring the total distance traveled to control for confounding effects on movement.[6]

Functional Comparison

Feature	MS21570 (Antagonist)	BigLEN (Endogenous Agonist)
Effect on GPR171	Blocks receptor activation	Activates the receptor
Effect on cAMP levels	Prevents the decrease in cAMP levels induced by BigLEN	Decreases intracellular cAMP levels
Effect on Feeding	Attenuates CNO-mediated increases in food intake in specific mouse models.[6]	The BigLEN-GPR171 system is involved in regulating feeding and metabolism.[9][10][11][12]
Effect on Anxiety	Reduces anxiety-like behavior.[6][7]	The BigLEN-GPR171 system in the basolateral amygdala is implicated in anxiety-like behavior and fear conditioning.[7]
Effect on Pain	May modulate nociception by blocking GPR171.	GPR171 activation has been shown to alleviate pathologic pain.[13]
Effect on Immune System	Promotes antitumor T-cell immunity by blocking GPR171 signaling.[5]	Suppresses T-cell activation and proliferation.[5][8]

Conclusion

MS21570 and BigLEN represent two critical tools for dissecting the function of the GPR171 signaling pathway. BigLEN, as the endogenous agonist, is essential for understanding the natural physiological and pathological roles of GPR171. In contrast, MS21570, as a selective antagonist, provides a means to inhibit GPR171 function, enabling researchers to probe the consequences of blocking this pathway and to explore its therapeutic potential. The contrasting effects of these two molecules on feeding, anxiety, pain, and immune responses highlight the diverse and significant roles of the GPR171 receptor system. Further research utilizing these and other molecular tools will continue to unravel the complexities of GPR171 signaling and its potential as a drug target.

References

• 1. GPR171 | Peptide Receptors | Tocris Bioscience [tocris.com]
• 2. GPR171 - Wikipedia [en.wikipedia.org]
• 3. A small molecule ligand for the novel pain target, GPR171, produces minimal reward in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The GPR171 pathway suppresses T cell activation and limits antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. peptide.com [peptide.com]
• 12. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Evaluating the Specificity of MS21570 for GPR171: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The G protein-coupled receptor 171 (GPR171), activated by the endogenous neuropeptide BigLEN, has emerged as a promising target for therapeutic intervention in a range of physiological processes, including feeding behavior, anxiety, pain perception, and immune responses.[1] MS21570 has been identified as a selective antagonist of GPR171, offering a valuable tool for probing the function of this receptor. However, a thorough evaluation of its specificity is crucial for the accurate interpretation of experimental results and for its potential development as a therapeutic agent.

This guide provides a comprehensive overview of the current knowledge regarding the specificity of MS21570 for GPR171. Due to the limited availability of public data on comprehensive off-target screening for MS21570, this guide also outlines the standard experimental protocols used to determine ligand specificity and discusses potential off-target considerations.

Ligand-Receptor Interaction Profile

The following table summarizes the known quantitative data for MS21570 and the endogenous ligand for GPR171.

Compound	Type	Target	IC50 / Kd	Notes
MS21570	Small molecule antagonist	GPR171	IC50: 220 nM	Identified as a selective antagonist.[2]
BigLEN (mouse)	Endogenous peptide agonist	GPR171	Kd: ~0.5 nM	A potent and selective natural ligand.

GPR171 Signaling Pathway

GPR171 is a Gαi/o-coupled receptor. Upon activation by an agonist like BigLEN, the receptor initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels and reduced neuronal excitability.[3] Antagonists like MS21570 block this activation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A small molecule ligand for the novel pain target, GPR171, produces minimal reward in mice - PMC [pmc.ncbi.nlm.nih.gov]

MS21570: A Key Antagonist for Unraveling GPR171 Function

A Comparative Guide for Researchers in Drug Discovery and Development

The G protein-coupled receptor 171 (GPR171), an emerging therapeutic target implicated in a range of physiological processes including pain perception, anxiety, and immune responses, has garnered significant interest within the scientific community. The development of selective antagonists is crucial for elucidating its complex signaling pathways and validating its therapeutic potential. Among the limited number of publicly characterized antagonists, MS21570 stands out as a valuable pharmacological tool. This guide provides a comprehensive overview of MS21570, offering a comparison with the endogenous ligand and outlining the experimental frameworks for its characterization.

Performance and Characteristics of GPR171 Ligands

While the landscape of selective GPR171 antagonists is still evolving, MS21570 has been identified as a selective antagonist with a reported half-maximal inhibitory concentration (IC50) of 220 nM.[1][2] The primary endogenous agonist for GPR171 is the neuropeptide BigLEN.[3] Another compound, MS0015917, has been noted as a GPR171 antagonist, though detailed quantitative data for direct comparison remains limited in publicly accessible literature. The following table summarizes the available data for key GPR171 modulators.

Ligand Name	Ligand Type	Potency (IC50/Kd)	Key Findings
MS21570	Antagonist	220 nM (IC50)	Selective GPR171 antagonist.[1][2] Attenuates BigLEN-mediated signaling.[4]
BigLEN	Endogenous Agonist	~0.5 nM (Kd)	Natural ligand for GPR171.[3]
MS0015917	Antagonist	Not Reported	Identified as a hit in a screening campaign.[4]

GPR171 Signaling Pathway

GPR171 is a class A rhodopsin-like receptor that primarily couples to inhibitory Gαi/o proteins.[5] Activation of GPR171 by its endogenous ligand, BigLEN, leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[5] This signaling cascade has been shown to modulate various cellular processes, including T-cell activation and neuronal excitability.[6]

GPR171 Signaling Pathway

Experimental Protocols for Antagonist Characterization

The identification and characterization of GPR171 antagonists like MS21570 rely on a battery of in vitro assays. These assays are designed to assess the compound's ability to bind to the receptor and modulate its function.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for the GPR171 receptor by competing with a radiolabeled ligand.

Objective: To determine the binding affinity (Ki) of a test compound for GPR171.

Materials:

• Cell membranes expressing GPR171

• Radiolabeled BigLEN (e.g., [125I]Tyr-BigLEN)

• Test compound (e.g., MS21570)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM CaCl2, pH 7.4)

• Glass fiber filters

• Scintillation counter

Procedure:

• Incubate a fixed concentration of radiolabeled BigLEN with cell membranes expressing GPR171 in the presence of varying concentrations of the test compound.

• Allow the binding to reach equilibrium.

• Separate the bound from free radioligand by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of the test compound by subtracting non-specific binding (determined in the presence of a high concentration of unlabeled BigLEN).

• Determine the IC50 value from the competition curve and calculate the Ki using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

[35S]GTPγS Binding Assay

This functional assay measures the activation of G proteins coupled to GPR171. Antagonists are identified by their ability to inhibit agonist-stimulated [35S]GTPγS binding.

Objective: To assess the functional antagonism of a test compound at the GPR171 receptor.

Materials:

• Cell membranes expressing GPR171

• GPR171 agonist (e.g., BigLEN)

• Test compound (e.g., MS21570)

• [35S]GTPγS

• GDP

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, pH 7.4)

• Glass fiber filters or SPA beads

• Scintillation counter

Procedure:

• Pre-incubate cell membranes with the test compound at various concentrations.

• Add a fixed concentration of the GPR171 agonist (to stimulate the receptor) and [35S]GTPγS.

• Incubate to allow for G protein activation and binding of [35S]GTPγS.

• Terminate the reaction and separate bound from free [35S]GTPγS using filtration or a scintillation proximity assay (SPA).

• Quantify the amount of bound [35S]GTPγS.

• Plot the inhibition of agonist-stimulated [35S]GTPγS binding against the concentration of the test compound to determine the IC50 value.

Intracellular Calcium Mobilization Assay

For GPR171, which is Gi/o-coupled, this assay typically requires co-expression of a promiscuous G protein (e.g., Gα16) or a chimeric G protein that redirects the signal to the Gq pathway, leading to calcium release from intracellular stores.

Objective: To measure the ability of a compound to block agonist-induced calcium mobilization mediated by GPR171.

Materials:

• Cells co-expressing GPR171 and a suitable G protein (e.g., Gα16)

• GPR171 agonist (e.g., BigLEN)

• Test compound (e.g., MS21570)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer

• Fluorometric imaging plate reader (FLIPR) or similar instrument

Procedure:

• Load the cells with a calcium-sensitive dye.

• Pre-incubate the cells with various concentrations of the test compound.

• Stimulate the cells with a fixed concentration of the GPR171 agonist.

• Measure the change in intracellular calcium concentration by monitoring the fluorescence intensity over time.

• Determine the inhibitory effect of the test compound on the agonist-induced calcium response and calculate the IC50.

Conclusion

MS21570 represents a significant tool for the pharmacological interrogation of GPR171. Its characterization as a selective antagonist provides a foundation for further investigation into the physiological roles of this receptor. The experimental protocols detailed in this guide offer a standardized framework for the evaluation of MS21570 and the discovery of novel GPR171 modulators. As research in this area progresses, the development of a broader range of antagonists with diverse properties will be instrumental in translating our understanding of GPR171 biology into novel therapeutic strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A small molecule ligand for the novel pain target, GPR171, produces minimal reward in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The GPR171 pathway suppresses T cell activation and limits antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of MS21570 and MS15203: Antagonist vs. Agonist Activity at the GPR171 Receptor

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of two key research compounds targeting the G protein-coupled receptor 171 (GPR171): MS21570, a GPR171 antagonist, and MS15203, a GPR171 agonist. This document synthesizes available experimental data to highlight their distinct mechanisms of action and resultant physiological effects.

GPR171, with its endogenous ligand BigLEN, has emerged as a significant target in various physiological processes, including pain modulation, anxiety, and immune response.[1][2] The specific effects of activating or inhibiting this receptor are being actively explored, with MS15203 and MS21570 serving as critical tools in this research. While no direct comparative studies have been published, this guide juxtaposes findings from independent research to offer a comprehensive overview.

Summary of Key Characteristics

Feature	MS21570 (MS0021570_1)	MS15203
Target	GPR171	GPR171
Mechanism of Action	Antagonist	Agonist
Endogenous Ligand Blocked/Mimicked	BigLEN	BigLEN
Primary Research Area	Anxiety, Fear Conditioning	Pain (Neuropathic & Inflammatory), Morphine Analgesia
Reported In Vivo Effects	Attenuates anxiety-like behavior and fear conditioning.[3][4]	Reduces chronic neuropathic and inflammatory pain in male mice, enhances morphine antinociception, shows minimal reward liability.[5][6][7]
Cellular Effect	Blocks BigLEN-mediated activation of GPR171 and hyperpolarization of neurons.[3][4]	Activates GPR171, leading to hyperpolarization of neurons and modulation of nociceptor ion channels.[4][8]

GPR171 Signaling Pathway and Points of Intervention

The GPR171 receptor is coupled to inhibitory Gαi/o proteins. Upon activation by its endogenous ligand BigLEN, or an agonist like MS15203, a signaling cascade is initiated that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels and reduced neuronal excitability. This pathway is central to the observed physiological effects. MS21570, as an antagonist, blocks the binding of BigLEN, thereby preventing this signaling cascade.

GPR171 signaling cascade and intervention points for MS15203 and MS21570.

Experimental Data and Protocols

MS15203 in Pain Modulation

Experimental Finding: Repeated systemic administration of MS15203 (10 mg/kg, i.p.) reduced the duration of chronic neuropathic and inflammatory pain in male mice.[5] In models of chemotherapy-induced peripheral neuropathy (CIPN), MS15203 treatment for 5 days resulted in an improvement in allodynia in male mice.[9] Furthermore, MS15203 was found to enhance morphine-mediated antinociception.[6] Studies on its abuse liability showed that MS15203 does not produce a conditioned place preference, indicating a low potential for reward.[7]

Experimental Protocol: Chronic Pain Model

• Animals: Male and female mice.[5][9]

• Induction of Pain:

  • Inflammatory Pain: Complete Freund's Adjuvant (CFA) injection.[9]

  • Neuropathic Pain: Chemotherapy-induced peripheral neuropathy (CIPN) via paclitaxel (B517696) administration.[5][9]

• Drug Administration: MS15203 was administered once daily via intraperitoneal (i.p.) injection at a dose of 10 mg/kg.[5][9][10]

• Behavioral Testing: Thermal hypersensitivity and mechanical allodynia were assessed.[9]

• Biochemical Analysis: GPR171 protein levels in the periaqueductal gray (PAG) were measured via immunostaining.[5][9]

Workflow for assessing MS15203 efficacy in chronic pain models.

MS21570 in Anxiety and Fear

Experimental Finding: Systemic administration of MS21570 (referred to as MS0021570_1) was found to attenuate anxiety-like behavior.[3] When administered directly into the basolateral amygdala (BLA), it also reduced anxiety-like behavior and fear conditioning.[4] This was corroborated by findings that lentiviral-mediated knockdown of GPR171 in the BLA produced similar anxiolytic effects.[3]

Experimental Protocol: Anxiety and Fear Conditioning Model

• Animals: Male C57bl/6J mice.[4]

• Drug Administration:

  • Systemic: Route and dosage for systemic administration leading to anxiolytic effects are noted but specific quantitative data for comparison is limited in the provided abstracts.

  • Intra-BLA: Bilateral injection of MS0021570_1 directly into the basolateral amygdala.[4]

• Behavioral Testing:

  • Anxiety: Elevated plus maze to measure time spent in open arms.[4]

  • Fear Conditioning: Measurement of freezing behavior 24 hours after conditioning.[4]

• Electrophysiology: Recording of membrane potential of BLA pyramidal neurons to assess the effect of GPR171 activation and blockade.[4]

Conclusion

MS21570 and MS15203 represent two sides of the same coin in the study of GPR171. MS15203, as an agonist, has demonstrated potential as an analgesic, particularly for chronic pain, with the added benefit of low reward potential.[5][7] In contrast, the antagonist MS21570 has shown promise in reducing anxiety and fear responses by blocking GPR171 signaling in key brain regions like the basolateral amygdala.[3][4]

The divergent effects of these compounds underscore the complex role of the GPR171/BigLEN system in the central nervous system. For researchers in drug development, MS15203 presents a promising lead for novel non-opioid analgesics, while MS21570 provides a tool to investigate GPR171's role in psychiatric disorders and as a potential anxiolytic. Further research, including direct comparative studies, will be invaluable in fully elucidating the therapeutic potential of modulating the GPR171 receptor.

References

• 1. GPR171 - Wikipedia [en.wikipedia.org]
• 2. pnas.org [pnas.org]
• 3. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. A small molecule ligand for the novel pain target, GPR171, produces minimal reward in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. GPR171 Agonist Reduces Chronic Neuropathic and Inflammatory Pain in Male, But Not Female Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]

Unveiling the Anxiolytic Potential of MS21570: A Comparative Analysis

For Immediate Release

New research highlights the anxiolytic properties of MS21570, a novel GPR171 antagonist, offering a promising new avenue for the development of treatments for anxiety disorders. This guide provides a comprehensive comparison of MS21570 with established anxiolytic agents, supported by experimental data, to inform researchers, scientists, and drug development professionals.

MS21570 has demonstrated significant anxiolytic-like effects in preclinical studies, particularly when administered directly into the basolateral amygdala (BLA), a brain region critically involved in processing fear and anxiety.[1] The mechanism of action for MS21570 centers on its role as an antagonist for the G protein-coupled receptor 171 (GPR171), which is part of the BigLEN-GPR171 peptide receptor system.[1] By blocking GPR171, MS21570 modulates neuronal activity within the BLA, leading to a reduction in anxiety-like behaviors. This guide presents a comparative analysis of MS21570 against two widely used anxiolytics, Diazepam and Buspirone (B1668070), based on performance in standard behavioral assays.

Comparative Efficacy in Preclinical Anxiety Models

The anxiolytic effects of MS21570 have been evaluated using the Elevated Plus Maze (EPM) and the Open Field Test (OFT), two standard behavioral paradigms for assessing anxiety in rodents. The following tables summarize the quantitative data from these studies and provide a comparison with Diazepam, a benzodiazepine (B76468) that enhances GABAergic inhibition, and Buspirone, a serotonin (B10506) 5-HT1A receptor agonist.

Data from the Elevated Plus Maze (EPM) Test

The EPM test assesses anxiety by measuring the animal's tendency to explore the open, unprotected arms of a maze versus the enclosed, protected arms. An increase in the time spent in the open arms is indicative of an anxiolytic effect.

Compound	Dose	Administration Route	Key Finding
MS21570	(Not specified)	Intra-BLA	Significant increase in open arm time.[1]
Diazepam	1.5 mg/kg	Intraperitoneal (i.p.)	Significant increase in the percentage of time spent in the open arms.[2][3]
Buspirone	2.0 mg/kg	Intraperitoneal (i.p.)	Exhibited anxiolytic-like effects.[4]

Data from the Open Field Test (OFT)

The OFT gauges anxiety levels by observing the animal's exploratory behavior in a novel, open environment. Anxious animals tend to stay close to the walls (thigmotaxis), while less anxious animals are more willing to explore the center of the arena.

Compound	Dose	Administration Route	Key Finding
MS21570	5 mg/kg	Intraperitoneal (i.p.)	Significant increase in time spent in the center of the open field.[1]
Diazepam	1.5 mg/kg	Intraperitoneal (i.p.)	Reduced anxiety-like behaviors such as stretch-attend postures.[5]
Buspirone	0.3 mg/kg	Intraperitoneal (i.p.)	Increased exploratory behavior and time spent in the center.[6]

Experimental Protocols

Elevated Plus Maze (EPM)

The EPM apparatus consists of four arms arranged in a plus shape, elevated from the floor.[7][8] Two arms are enclosed by high walls, while the other two are open. The procedure is as follows:

• Habituation: The animal is placed in the testing room for a period of at least 30-60 minutes prior to the test to acclimate to the new environment.[7]

• Placement: The mouse is placed in the center of the maze, facing one of the open arms.[8][9]

• Exploration: The animal is allowed to freely explore the maze for a 5-minute period.[8][9]

• Data Collection: A video tracking system records the animal's movements, specifically the time spent in and the number of entries into the open and closed arms.[7][8]

• Analysis: An increase in the proportion of time spent in the open arms and the number of entries into the open arms are interpreted as anxiolytic effects.[8]

Open Field Test (OFT)

The OFT involves placing an animal in a large, open, and brightly lit arena.[6] The animal's natural aversion to open spaces leads to anxiety-like behaviors.

• Apparatus: A square arena with high walls to prevent escape. The area is typically divided into a central zone and a peripheral zone by the tracking software.

• Procedure: The mouse is gently placed in the center or a corner of the open field.[6]

• Observation: The animal's behavior is recorded for a set period, usually 5 to 10 minutes.[6]

• Parameters Measured: Key parameters include the total distance traveled, the time spent in the center versus the periphery of the arena, and the frequency of entries into the center zone.[6]

• Interpretation: Anxiolytic compounds typically increase the time spent in and the number of entries into the central zone, indicating a reduction in anxiety.[6]

Signaling Pathways and Experimental Workflow

GABAergic Signaling Pathway in Anxiety

Anxiety is modulated by various neurotransmitter systems, with the GABAergic system playing a crucial role in regulating neuronal excitability.[10][11][12] Benzodiazepines like Diazepam exert their anxiolytic effects by enhancing the inhibitory effects of GABA.

References

• 1. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Use of the elevated plus-maze test with opaque or transparent walls in the detection of mouse strain differences and the anxiolytic effects of diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Behavioral effects of buspirone in a mouse model of posttraumatic stress disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A detailed ethological analysis of the mouse open field test: effects of diazepam, chlordiazepoxide and an extremely low frequency pulsed magnetic field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. transpharmation.com [transpharmation.com]
• 7. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 8. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 10. Anxiety disorders and GABA neurotransmission: a disturbance of modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. icahealth.com [icahealth.com]
• 12. thesciencebrigade.com [thesciencebrigade.com]

A Comparative Guide to In Vitro Assays for Validating PD-1/PD-L1 Antagonism: A Framework for Evaluating MS21570

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common in vitro assays used to validate the antagonism of the Programmed Death-1 (PD-1) and Programmed Death-Ligand 1 (PD-L1) signaling pathway. As information on the specific target of MS21570 is not publicly available, this document uses the well-characterized PD-1/PD-L1 immune checkpoint pathway as a representative model for establishing a robust validation framework. The principles, protocols, and comparative data presented herein can be adapted to evaluate the antagonistic activity of novel therapeutic candidates like MS21570, assuming a similar mechanism of action.

The interaction between PD-1, an inhibitory receptor on activated T cells, and its ligand PD-L1, often overexpressed on tumor cells, suppresses the anti-tumor immune response.[1][2][3] Therapeutic agents that block this interaction can reinvigorate the function of tumor-specific T cells, leading to potent anti-tumor immunity.[4] This guide details several key assays to quantify the potency of such blocking agents.

Comparative Performance of Known PD-1/PD-L1 Antagonists

To provide a benchmark for evaluating a new chemical entity (NCE) like MS21570, the following tables summarize the reported in vitro potency of commercially available and late-stage clinical antagonists. These include monoclonal antibodies and small molecule inhibitors.

Table 1: Potency of Monoclonal Antibody Antagonists in Cell-Based Bioassays

Antagonist	Target	Assay Type	Cell System	Readout	Potency (EC50/IC50)
Pembrolizumab	PD-1	PD-1/PD-L1 Blockade Bioassay	Jurkat-PD-1/CHO-PD-L1	Luminescence	0.11 µg/mL[5]
Nivolumab	PD-1	PD-1/PD-L1 Blockade Bioassay	Jurkat-PD-1/CHO-PD-L1	Luminescence	0.28 µg/mL[5]
Atezolizumab	PD-L1	HTRF Binding Assay	Recombinant Proteins	TR-FRET	3.9 nM[6]

Table 2: Potency of Small Molecule Antagonists in Biochemical and Biophysical Assays

Antagonist	Target	Assay Type	System	Readout	Potency (IC50)
BMS-1166	PD-L1	SPR-Based Blockade Assay	Recombinant Proteins	Response Units	Not specified[7]
BMS-202	PD-L1	SPR-Based Blockade Assay	Recombinant Proteins	Response Units	Not specified[7]
Inhibitor 1	PD-1/PD-L1	HTRF Binding Assay	Recombinant Proteins	TR-FRET	177 nM[6]
Inhibitor 3	PD-1/PD-L1	HTRF Binding Assay	Recombinant Proteins	TR-FRET	146 nM[6]

Key In Vitro Assays for Antagonist Validation

PD-1/PD-L1 Blockade Bioassay (Cell-Based)

This bioluminescent cell-based assay measures the ability of a test compound to block the PD-1/PD-L1 interaction and restore T-cell receptor (TCR) signaling.[8]

• Cell Culture :

  • Thaw and plate PD-L1 expressing aAPC/CHO-K1 cells in a 96-well white flat-bottom plate and incubate.

  • Separately, thaw PD-1 Effector Cells (e.g., Jurkat T cells expressing human PD-1 and a luciferase reporter driven by an NFAT response element).[1][8]

• Compound Treatment :

  • Prepare serial dilutions of the test antagonist (e.g., MS21570) and reference antibodies.

  • Add the diluted compounds to the plated aAPC/CHO-K1 cells.

• Co-culture :

  • Add the PD-1 Effector Cells to the wells containing the aAPC/CHO-K1 cells and test compounds.

  • Incubate the co-culture for approximately 6 hours to allow for PD-1/PD-L1 interaction and subsequent TCR signaling inhibition or restoration.[5]

• Luminescence Detection :

  • Add a luciferase assay reagent (e.g., Bio-Glo™ Luciferase Assay System) to the wells.

  • Measure luminescence using a standard luminometer.[8] The signal is proportional to the degree of PD-1/PD-L1 blockade.

• Data Analysis :

  • Plot the luminescence signal against the compound concentration and fit a dose-response curve to determine the EC50 value.

References

• 1. PD-1 PD-L1 Blockade Assay - Oncology CRO - InnoSer [innoserlaboratories.com]
• 2. blog.crownbio.com [blog.crownbio.com]
• 3. PD-1 Blockade Assay - Creative Biolabs [creative-biolabs.com]
• 4. Discovery and preclinical characterization of the antagonist anti-PD-L1 monoclonal antibody LY3300054 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PD-1/PD-L1 immune checkpoint Bioassay - Cellomatics Biosciences [cellomaticsbio.com]
• 6. revvity.com [revvity.com]
• 7. Establishment of Human PD-1/PD-L1 Blockade Assay Based on Surface Plasmon Resonance (SPR) Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PD-1 PD-L1 Blockade Bioassay Protocol [promega.com]

A Comparative Analysis of the Pharmacokinetics of GPR171 and ROCK Inhibitors

This guide provides a comparative overview of the pharmacokinetic properties of the GPR171 antagonist MS21570 and several ROCK (Rho-associated coiled-coil containing protein kinase) inhibitors, including fasudil (B1672074), KD025, and RKI-1447. The information is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective comparison of these compounds based on available preclinical data. While quantitative pharmacokinetic data for MS21570 and the ROCK inhibitor Y-27632 are not publicly available, this guide summarizes their known biological activities and presents detailed pharmacokinetic data for other key ROCK inhibitors.

Introduction to the Compounds

MS21570 is a GPR171 antagonist. GPR171, a G protein-coupled receptor, is activated by the endogenous neuropeptide BigLEN and is involved in regulating feeding, anxiety, and fear conditioning.[1] Antagonists of this receptor are being investigated for their potential therapeutic effects in neuropsychiatric disorders.

ROCK inhibitors are a class of compounds that target the Rho-associated coiled-coil containing protein kinases (ROCK1 and ROCK2). These kinases are key regulators of the actin cytoskeleton and are involved in various cellular processes, including cell adhesion, migration, and contraction. ROCK inhibitors like fasudil , Y-27632 , KD025 , and RKI-1447 have been investigated for a wide range of therapeutic applications, including cardiovascular diseases, neurological disorders, and cancer.[2][3][4][5]

Quantitative Pharmacokinetic Data

The following table summarizes the available pharmacokinetic parameters for fasudil, KD025, and RKI-1447 in rats, providing a basis for comparison of their absorption, distribution, metabolism, and excretion (ADME) profiles.

Table 1: Comparison of Pharmacokinetic Parameters of ROCK Inhibitors in Rats

Parameter	Fasudil	KD025	RKI-1447
Dose and Route	3, 6, 12 mg/kg IV	2 mg/kg IV; 5 mg/kg PO	2 mg/kg IV; 10 mg/kg PO
Cmax (ng/mL)	3300 ± 1050 (3 mg/kg IV)	Not explicitly stated for IV	Not explicitly stated for IV
5100 ± 960 (6 mg/kg IV)
18820 ± 5910 (12 mg/kg IV)
Tmax (h)	Not applicable (IV)	Not explicitly stated	Not explicitly stated
AUC (µg·min/mL or ng·h/mL)	52.54 ± 7.97 (3 mg/kg IV)	Not explicitly stated for IV	Not explicitly stated for IV
102.87 ± 42.97 (6 mg/kg IV)
325.79 ± 73.00 (12 mg/kg IV)
Half-life (t½) (min or h)	24.9 ± 4.5 min (3 mg/kg IV)	Not explicitly stated for IV	6.2 ± 2.0 h (IV)
41.1 ± 27.5 min (6 mg/kg IV)	7.0 ± 5.9 h (PO)
41.3 ± 21.1 min (12 mg/kg IV)
Bioavailability (%)	Not applicable	~37%	7.3%
Clearance (CL) (mL/min/kg)	Not explicitly stated	38.9 (IV)	Not explicitly stated
Volume of Distribution (Vss) (mL/kg)	Not explicitly stated	1780.6 (IV)	Not explicitly stated
Reference	[6]	[2]	[3]

Note: The data for fasudil was presented in µg/mL and µg·min/mL, and has been described here as presented in the source. Direct comparison of AUC values requires unit consistency. Data for different compounds were obtained from separate studies and experimental conditions may vary.

Experimental Protocols

Below are detailed methodologies for representative in vivo pharmacokinetic studies and bioanalytical sample analysis.

In Vivo Pharmacokinetic Study in Rats (Representative Protocol)

This protocol describes a general procedure for evaluating the pharmacokinetic profile of a small molecule compound following intravenous and oral administration in rats.

1. Animal Model:

• Species: Male Sprague Dawley rats.

• Weight: 250-310 g.

• Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and have access to food and water ad libitum. For oral dosing studies, an overnight fast may be required.

2. Drug Formulation and Administration:

• Intravenous (IV) Administration: The compound is dissolved in a suitable vehicle (e.g., a mixture of DMSO, polyethylene (B3416737) glycol, and saline). The formulation is administered as a bolus injection or infusion via the tail vein or a cannulated jugular vein.[7][8]

• Oral (PO) Administration: The compound is formulated as a solution or suspension in an appropriate vehicle (e.g., 0.5% methylcellulose (B11928114) in water). Administration is performed via oral gavage.

3. Blood Sampling:

• Blood samples (approximately 200-300 µL) are collected at predetermined time points. For IV administration, typical time points include: pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, and 24 hours post-dose.[7][9] For oral administration, sampling times are adjusted to capture the absorption phase (e.g., 15, 30 minutes, 1, 2, 4, 6, 8, 12, and 24 hours).

• Blood is drawn from the tail vein, saphenous vein, or a surgically implanted cannula in the jugular or femoral artery.[7][8][10]

• Samples are collected into tubes containing an anticoagulant (e.g., K2EDTA) and immediately placed on ice.

4. Plasma Preparation and Storage:

• The blood samples are centrifuged at approximately 2000-4000 x g for 5-10 minutes at 4°C to separate the plasma.

• The resulting plasma supernatant is transferred to clean tubes and stored at -80°C until analysis.

5. Pharmacokinetic Data Analysis:

• Pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, clearance, and volume of distribution are calculated from the plasma concentration-time data using non-compartmental analysis software (e.g., Phoenix WinNonlin).

LC-MS/MS Bioanalysis of Plasma Samples (Representative Protocol)

This protocol outlines a general method for the quantification of small molecule compounds in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation (Protein Precipitation):

• To a 50 µL aliquot of the plasma sample, 150 µL of an organic solvent (e.g., acetonitrile) containing an internal standard is added to precipitate the plasma proteins.[3]

• The mixture is vortexed vigorously for 1-2 minutes.

• The samples are then centrifuged at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.

• The clear supernatant is transferred to a new plate or vials for LC-MS/MS analysis.

2. Liquid Chromatography (LC):

• Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm) is typically used for separation.[3]

• Mobile Phase: A gradient elution is employed using two mobile phases, for example, Mobile Phase A: 0.1% formic acid in water, and Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: A typical flow rate is 0.4 mL/min.

• Injection Volume: 5-10 µL of the prepared sample is injected onto the column.

3. Tandem Mass Spectrometry (MS/MS):

• Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly used.

• Detection: The analysis is performed in the multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity. Specific precursor-to-product ion transitions for the analyte and the internal standard are monitored.

• Data Analysis: The concentration of the analyte in the plasma samples is determined by comparing the peak area ratio of the analyte to the internal standard against a standard curve prepared in blank plasma.

Signaling Pathways and Experimental Workflows

GPR171 Signaling Pathway

GPR171 is a Gαi/o-coupled receptor.[11] Upon binding of its endogenous ligand, BigLEN, the receptor activates downstream signaling cascades. This includes the inhibition of adenylyl cyclase, which leads to a decrease in intracellular cyclic AMP (cAMP) levels. GPR171 activation can also influence other signaling pathways, such as the phosphorylation of ERK1/2.[12] The antagonist MS21570 blocks the binding of BigLEN to GPR171, thereby inhibiting these downstream effects.

Caption: GPR171 signaling pathway.

Experimental Workflow for a Pharmacokinetic Study

The following diagram illustrates a typical workflow for conducting an in vivo pharmacokinetic study, from drug administration to data analysis.

Caption: General workflow of a pharmacokinetic study.

References

• 1. The BigLEN-GPR171 Peptide Receptor System Within the Basolateral Amygdala Regulates Anxiety-Like Behavior and Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of KD025 (SLx-2119), a Selective ROCK2 Inhibitor, in Rat Plasma by High-Performance Liquid Chromatography-Tandem Mass Spectrometry and Its Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. Pharmacological properties of Y-27632, a specific inhibitor of rho-associated kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological inhibition of Rho-kinase signaling with Y-27632 blocks melanoma tumor growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Study on the Pharmacokinetics of Fasudil, a selective Rho kinase inhibitor | Semantic Scholar [semanticscholar.org]
• 7. In Vivo Intravenous Pharmacokinetic Study in Rats [bio-protocol.org]
• 8. New model for intravenous drug administration and blood sampling in the awake rat, designed to increase quality and throughput for in vivo pharmacokinetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Effects of bolus injection rate on the pharmacodynamics and pharmacokinetics of propofol, etomidate and sufentanil in rats [frontiersin.org]
• 10. Influence of mode of intravenous administration and blood sample collection on rat pharmacokinetic data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. uniprot.org [uniprot.org]
• 12. GPR171 is a hypothalamic G protein-coupled receptor for BigLEN, a neuropeptide involved in feeding - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of MS21570: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of MS21570, a selective GPR171 antagonist. Adherence to these protocols is essential for minimizing risks and maintaining a safe research environment.

MS21570 is a solid, white to off-white powder.[1] While specific ecotoxicity data is unavailable, it is crucial to handle and dispose of this compound with care to prevent environmental contamination.[2] Waste must be disposed of in accordance with federal, state, and local environmental control regulations.[2]

Key Compound Characteristics

A summary of the pertinent physical and chemical properties of MS21570 is provided below to inform safe handling and disposal practices.

Property	Value
Molecular Formula	C10H11N3S2
Molecular Weight	237.34 g/mol
Appearance	Solid, white to off-white powder
CAS Number	65373-29-7
Storage	Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 2 years, -20°C for 1 year.
Solubility	Soluble in DMSO (up to 125 mg/mL) and ethanol (B145695) (up to 100 mM).[1]

Experimental Protocols: Disposal Procedure

The following protocol outlines the necessary steps for the proper disposal of MS21570 waste, including unused product, contaminated materials, and empty containers.

1. Waste Identification and Segregation:

• Identify all MS21570 waste streams: This includes pure, unadulterated MS21570, solutions containing MS21570, and any materials contaminated with the compound (e.g., pipette tips, gloves, bench paper, and empty containers).

• Segregate MS21570 waste: Do not mix with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Personal Protective Equipment (PPE):

• Always wear appropriate PPE when handling MS21570 waste. This includes:

  • Splash goggles[2]

  • Gloves[2]

  • A lab coat or full suit[2]

  • A dust respirator for handling the powder form to avoid inhalation.[2]

3. Containerization:

• Solid Waste:

  • Place all solid waste contaminated with MS21570 (e.g., gloves, wipes, contaminated labware) into a designated, sealable, and clearly labeled hazardous waste container.

  • For spills of solid MS21570, use appropriate tools to carefully transfer the material into a convenient waste disposal container.[2]

• Liquid Waste:

  • Collect all liquid waste containing MS21570 in a dedicated, leak-proof, and sealable container.

  • Ensure the container is compatible with the solvents used (e.g., DMSO, ethanol).

• Empty Containers:

  • Triple-rinse empty containers that held MS21570 with a suitable solvent.

  • Collect the rinsate as hazardous liquid waste.

  • After rinsing, the container can typically be disposed of as non-hazardous waste, but confirm this with your institutional guidelines.

4. Labeling:

• Clearly label all waste containers with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "MS21570" and its CAS number: "65373-29-7"

  • An accurate list of the container's contents, including all solvents and their approximate concentrations.

  • The date the waste was first added to the container.

  • The responsible researcher's name and contact information.

5. Storage:

• Store sealed waste containers in a designated, secure, and well-ventilated satellite accumulation area.

• Keep waste containers away from heat and sources of ignition.[2]

6. Disposal:

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS office.

• Follow all institutional procedures for waste manifest documentation.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of MS21570.

Caption: Workflow for the safe disposal of MS21570 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of MS21570, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. peptide.com [peptide.com]

Safeguarding Your Research: Comprehensive Handling and Disposal of MS21570

For Immediate Reference: Essential Safety and Handling Protocols for MS21570

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with MS21570, a selective GPR171 antagonist. Adherence to these procedures is vital for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling MS21570, a comprehensive suite of personal protective equipment is mandatory to prevent exposure. The following table summarizes the required PPE as outlined in the safety data sheet.

Body Part	Required Protection	Specifications
Eyes	Safety Goggles	Splash-proof
Body	Full Suit	Provides complete coverage
Respiratory	Dust Respirator	Use a self-contained breathing apparatus for significant exposure risk
Hands	Gloves	Chemically resistant
Feet	Boots	Closed-toe, protective footwear

Operational Handling and Storage

Proper handling and storage are critical to maintain the integrity of MS21570 and ensure the safety of laboratory personnel.

Storage:

• Store in a tightly closed container.

• Recommended storage temperature is -20°C for up to one year, or -80°C for up to two years.[1]

Handling:

• Keep away from heat and sources of ignition.[2]

• Avoid breathing dust.[2]

• Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.[2]

Dissolution Protocols: MS21570 is soluble in DMSO and ethanol (B145695) up to 100 mM. For in vivo studies, several preparation methods can be utilized to achieve a clear solution:

Protocol	Solvent Composition	Final Concentration
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (10.53 mM)
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (10.53 mM)
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (10.53 mM)

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[1]

Emergency Procedures and Disposal

In the event of an accidental release or spill, immediate and appropriate action is necessary.

Accidental Release:

• Small Spill: Use appropriate tools to carefully collect the spilled material and place it into a designated waste disposal container.[2]

• Large Spill: Use a shovel to transfer the spilled material into a suitable waste disposal container.[2]

• A self-contained breathing apparatus should be used to avoid inhalation of the product.[2] It is advisable to consult a specialist before handling a large spill.[2]

First Aid:

• Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial respiration.[2]

• Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious person.[2]

• Skin Contact: Wash the affected area with soap and plenty of water.[2]

• Eye Contact: Flush eyes with water as a precaution. Remove any contact lenses.[2]

Disposal: All waste materials, including the compound itself, contaminated residues, and packaging, must be disposed of in accordance with federal, state, and local environmental control regulations.[2]

Experimental Workflow Visualization

To ensure clarity and procedural adherence, the following diagrams illustrate key workflows for handling MS21570.

Figure 1: General laboratory workflow for handling MS21570 from receipt to disposal.

Figure 2: Decision-making workflow for handling an accidental spill of MS21570.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. peptide.com [peptide.com]